Butyl nonanoate

• CAS: 50623-57-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Butyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of butyl nonanoate (B1231133), a fatty acid ester with applications in the flavor, fragrance, and potentially, the pharmaceutical and biofuel industries. This document outlines its key physical and chemical characteristics, detailed experimental protocols for their determination, and structural elucidation methodologies.

General and Chemical Properties

Butyl nonanoate, also known as butyl pelargonate, is the ester formed from the condensation of nonanoic acid and n-butanol. It is a colorless liquid recognized for its characteristic fruity and floral aroma.

Table 1: Chemical Identifiers and Formula

Identifier	Value
IUPAC Name	butyl nonanoate[1]
Synonyms	Butyl pelargonate, Nonanoic acid, butyl ester[1][2]
CAS Number	50623-57-9[1][2][3]
Molecular Formula	C₁₃H₂₆O₂[1][2][3][4]
Molecular Weight	214.34 g/mol [1][3][4]
SMILES	CCCCCCCCC(=O)OCCCC[1]
InChIKey	DOLFPCDDMUMIMR-UHFFFAOYSA-N[1][2][3]

Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of butyl nonanoate. These values are critical for its application in various scientific and industrial fields, providing insights into its behavior under different conditions.

Table 2: Thermodynamic and Physical Properties

Property	Value	Conditions
Melting Point	-38.0 °C[3][5]	760.00 mm Hg
Boiling Point	270.0 °C[5]	760.00 mm Hg
258.6 °C[6][7]	760.00 mm Hg
122-124 °C[3]	Not Specified
Density	0.849 to 0.855 g/cm³[5]	@ 25.00 °C
0.869 g/cm³[6][7]	Not Specified
0.864 g/cm³[3]	Not Specified
Refractive Index	1.423 to 1.429[5]	@ 20.00 °C
1.432[7]	Not Specified
Flash Point	109.44 °C (229.0 °F)[5]	TCC
109.6 °C[6][7]	Not Specified
Vapor Pressure	0.0214 mmHg[5]	@ 25.00 °C
logP (o/w)	5.371 (estimated)[5]	Not Specified

Table 3: Solubility Data

Solvent	Solubility	Conditions
Water	1.130 mg/L (estimated)[5]	@ 25 °C
Alcohol	Soluble[5]	Not Specified

Experimental Protocols

The following sections provide detailed methodologies for the determination of the key physicochemical properties of butyl nonanoate. These protocols are based on standard analytical techniques and can be adapted for quality control and research purposes.

Purity Determination by Gas Chromatography (GC)

This method is used to determine the purity of butyl nonanoate and to identify and quantify any impurities. The protocol is based on standard methods for acetate (B1210297) esters, such as ASTM D3545, adapted for a nonanoate ester.[8]

Objective: To quantify the percentage of butyl nonanoate in a sample.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID).

• Capillary Column: A nonpolar column (e.g., DB-1 or equivalent), 30m length, 0.25mm ID, 0.25µm film thickness.

• Injector: Split/splitless injector.

• Carrier Gas: High-purity nitrogen or helium.

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the butyl nonanoate sample in a high-purity solvent such as hexane (B92381) or dichloromethane.

• Instrument Setup:

  • Set the injector temperature to 250 °C.

  • Set the detector temperature to 280 °C.

  • Set the oven temperature program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

  • Set the carrier gas flow rate to 1 mL/min.

  • Set the split ratio to 50:1.

• Injection: Inject 1 µL of the prepared sample into the GC.

• Data Analysis:

  • Identify the peak corresponding to butyl nonanoate based on its retention time, confirmed by running a pure standard.

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the percent purity by dividing the area of the butyl nonanoate peak by the total area of all peaks (excluding the solvent peak) and multiplying by 100.[9]

Density Determination

The density of butyl nonanoate can be accurately measured using a digital density meter or a pycnometer, following principles outlined in ASTM D4052 or ASTM D1475.[7][10]

Objective: To determine the mass per unit volume of butyl nonanoate.

Instrumentation:

• Digital Density Meter or a calibrated pycnometer (specific gravity bottle).

• Thermostatic water bath capable of maintaining ±0.05 °C.

• Analytical balance, accurate to ±0.1 mg.

Procedure (using a pycnometer):

• Calibration: Clean and dry the pycnometer thoroughly. Weigh the empty pycnometer. Fill it with deionized water of a known temperature (e.g., 25.0 °C) and weigh it again. The volume of the pycnometer can be calculated from the mass and known density of water at that temperature.

• Sample Measurement: Empty and dry the pycnometer. Fill it with the butyl nonanoate sample, ensuring no air bubbles are present.

• Equilibration: Place the filled pycnometer in the thermostatic water bath at the desired temperature (e.g., 25.0 °C) for at least 30 minutes to allow the liquid to reach thermal equilibrium.

• Weighing: Remove the pycnometer from the bath, carefully wipe it dry, and weigh it on the analytical balance.

• Calculation: The density is calculated by dividing the mass of the butyl nonanoate sample (weight of filled pycnometer minus weight of empty pycnometer) by the calibrated volume of the pycnometer.

Refractive Index Measurement

The refractive index is a fundamental physical property that is useful for identification and quality assessment. An Abbe refractometer is commonly used for this measurement.

Objective: To measure the refractive index of butyl nonanoate at a specified temperature and wavelength.

Instrumentation:

• Abbe refractometer with a monochromatic light source (e.g., sodium D-line, 589 nm).

• Circulating water bath to control the prism temperature.

Procedure:

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index, such as distilled water.

• Temperature Control: Set the circulating water bath to the desired temperature (e.g., 20.0 °C) and allow the refractometer prisms to equilibrate.

• Sample Application: Place a few drops of the butyl nonanoate sample onto the surface of the lower prism.

• Measurement: Close the prisms and allow a few minutes for the sample to reach the prism temperature. Look through the eyepiece and adjust the control knob until the boundary between the light and dark fields is sharp and centered on the crosshairs.

• Reading: Read the refractive index directly from the instrument's scale. Repeat the measurement for consistency.

Boiling Point Determination

The boiling point can be determined by distillation or using the Thiele tube method for smaller sample volumes.[11][12]

Objective: To determine the temperature at which butyl nonanoate's vapor pressure equals the atmospheric pressure.

Instrumentation (Thiele Tube Method):

• Thiele tube.

• High-boiling point mineral oil.

• Thermometer (calibrated).

• Small test tube (Durham tube).

• Capillary tube (sealed at one end).

Procedure:

• Setup: Attach the small test tube containing about 0.5 mL of butyl nonanoate to the thermometer with a rubber band.

• Capillary Tube: Place the capillary tube (sealed end up) into the test tube with the sample.

• Heating: Place the assembly in the Thiele tube filled with mineral oil. Heat the side arm of the Thiele tube gently with a Bunsen burner.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Determination: Stop heating when a continuous stream of bubbles is observed. The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube as the apparatus cools.[11]

• Pressure Correction: Record the atmospheric pressure and correct the observed boiling point to standard pressure if necessary.

Structural Confirmation by Spectroscopy

FTIR Spectroscopy: Fourier-Transform Infrared (FTIR) spectroscopy is used to identify the functional groups present in the molecule. For butyl nonanoate, the spectrum will show characteristic absorption bands.[13][14]

• C=O Stretch (Ester): A strong, sharp peak around 1735-1750 cm⁻¹.[13]

• C-O Stretch (Ester): A strong peak in the 1300-1000 cm⁻¹ region.[13][15]

• C-H Stretch (Alkyl): Peaks just below 3000 cm⁻¹.

NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum will show distinct signals for the butyl and nonanoate portions of the molecule. Protons on the carbon adjacent to the ester oxygen (-OCH₂-) will appear downfield (around 4.1 ppm), while protons on the carbon alpha to the carbonyl group (-CH₂-C=O) will be around 2.3 ppm.[2][15]

• ¹³C NMR: The carbon NMR will show a characteristic signal for the carbonyl carbon around 170-180 ppm.[16]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comprehensive physicochemical characterization of a butyl nonanoate sample.

References

• 1. store.astm.org [store.astm.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. store.astm.org [store.astm.org]
• 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 6. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. matestlabs.com [matestlabs.com]
• 8. store.astm.org [store.astm.org]
• 9. youtube.com [youtube.com]
• 10. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. rockymountainlabs.com [rockymountainlabs.com]
• 14. spectroscopyonline.com [spectroscopyonline.com]
• 15. orgchemboulder.com [orgchemboulder.com]
• 16. researchgate.net [researchgate.net]

Butyl nonanoate chemical structure and formula.

An In-depth Technical Guide to Butyl Nonanoate (B1231133)

Introduction

Butyl nonanoate (CAS No. 50623-57-9), also known as butyl pelargonate or nonanoic acid, butyl ester, is an aliphatic ester. It is formed from the esterification of nonanoic acid and butanol.[1] Characterized by a pleasant, fruity odor, it is utilized as a flavoring and fragrance agent in various consumer products.[1][2] Beyond its sensory applications, butyl nonanoate serves as a solvent and a reagent in organic synthesis.[1][2] Recent research has also explored its potential as a biofuel component.[2] This document provides a detailed overview of its chemical structure, properties, and a comprehensive experimental protocol for its synthesis via Fischer esterification.

Chemical Identity and Structure

Butyl nonanoate is a straight-chain fatty acid ester. Its structure consists of a nine-carbon carboxylic acid (nonanoic acid) backbone linked to a four-carbon butyl group via an ester bond.

• Molecular Formula: C₁₃H₂₆O₂[1][3][4][5][6]

• IUPAC Name: butyl nonanoate[5]

• Canonical SMILES: CCCCCCCCC(=O)OCCCC[3][5][6]

• InChI Key: DOLFPCDDMUMIMR-UHFFFAOYSA-N[3][5]

Physicochemical Properties

The key quantitative properties of butyl nonanoate are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Weight	214.34 g/mol	[1][3][5]
Boiling Point	122-124 °C	[3]
~240 °C	[1]
Melting Point	-38 °C	[3][4]
Density	0.864 - 0.87 g/cm³	[1][3]
Flash Point	109.4 - 110 °C	[2][4]
Vapor Pressure	0.02 mmHg @ 25 °C	[4]
Refractive Index	1.423 - 1.429 @ 20 °C	[7]
Solubility	Low solubility in water	[2]

Synthesis via Fischer Esterification

The most common and industrially significant method for synthesizing butyl nonanoate is the Fischer-Speier esterification.[1] This acid-catalyzed reaction involves the condensation of a carboxylic acid (nonanoic acid) with an alcohol (n-butanol). The reaction is reversible and exists in an equilibrium with the starting materials and products (ester and water).[8][9]

General Reaction

Nonanoic Acid + n-Butanol ⇌ Butyl Nonanoate + Water

Experimental Protocol

This protocol details a typical laboratory-scale synthesis of butyl nonanoate using an acid catalyst. To drive the reaction toward the product, an excess of one reactant (typically the less expensive alcohol) is used, and the water byproduct is removed as it forms.[8][9][10]

Reagents and Materials:

• Nonanoic acid

• n-Butanol (in excess, can also serve as the solvent)

• Acid catalyst (e.g., concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH))[2][9]

• Toluene (for azeotropic removal of water, optional)

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (if using azeotropic removal)[10]

• Heating mantle with magnetic stirring

• Separatory funnel

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous drying agent (e.g., sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄))

• Rotary evaporator

• Distillation apparatus for purification

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar, reflux condenser, and heating mantle. If using azeotropic water removal, insert a Dean-Stark trap between the flask and condenser and fill the trap with toluene.

• Charging Reactants: To the flask, add nonanoic acid and an excess of n-butanol (e.g., 2-3 molar equivalents).

• Catalyst Addition: Slowly and carefully add the acid catalyst to the reaction mixture (e.g., 1-2% of the carboxylic acid weight).

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by observing the collection of water in the Dean-Stark trap or by analytical methods like TLC or GC. The reaction is typically refluxed for several hours until the theoretical amount of water is collected or the reaction reaches completion.[10]

• Workup - Neutralization: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel. If n-butanol was used as the solvent, it can be partially removed under reduced pressure first. Dilute the mixture with an organic solvent like ethyl acetate.

• Washing: Wash the organic phase sequentially with:

  • Water to remove the excess alcohol.

  • Saturated sodium bicarbonate solution to neutralize the acid catalyst.[10]

  • Saturated sodium chloride solution (brine) to remove residual water and inorganic salts.[10]

• Drying: Dry the washed organic phase over an anhydrous drying agent like Na₂SO₄, then filter to remove the solid.[10]

• Purification: Concentrate the filtrate using a rotary evaporator to remove the solvent. The resulting crude butyl nonanoate can be purified by vacuum distillation to yield the final high-purity product.[1]

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis and purification of butyl nonanoate as described in the experimental protocol.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. echemi.com [echemi.com]
• 5. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Fischer Esterification [organic-chemistry.org]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]

An In-depth Technical Guide to Butyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl nonanoate (B1231133), a fatty acid ester with applications ranging from flavor and fragrance to biofuel research. This document details its chemical identity, physicochemical properties, and relevant experimental protocols.

Chemical Identity

IUPAC Name: butyl nonanoate[1][2][3]

Synonyms:

• Butyl nonan-1-oate[2]

• Nonanoic acid, butyl ester[2][4][5]

• Butyl pelargonate[2][4][6]

• n-Butyl nonanoate[4][6]

• n-Pelargonic acid, butyl ester[2][4][6]

• Pelargonic acid butyl ester[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of butyl nonanoate.

Property	Value	Source
Molecular Formula	C13H26O2	[3][5][7]
Molecular Weight	214.34 g/mol	[2][3]
Appearance	Colorless clear liquid	[1][8]
Boiling Point	258.6 °C at 760 mmHg	[1]
Density	0.869 g/cm³	[1]
Flash Point	109.6 °C	[1]
Water Solubility	1.130 mg/L at 25 °C (estimated)	[8]
logP (o/w)	5.371 (estimated)	[8]
Refractive Index	1.42300 to 1.42900 at 20.00 °C	[8]
CAS Number	50623-57-9	[2][4]

Experimental Protocols

Butyl nonanoate is commonly synthesized through the Fischer esterification of nonanoic acid and n-butanol, typically in the presence of an acid catalyst.

Materials:

• Nonanoic acid

• n-Butanol (an excess is generally used to shift the equilibrium)

• Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

• Solvent (e.g., benzene, toluene) to facilitate azeotropic removal of water

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottomed flask, combine nonanoic acid, an excess of n-butanol, and a catalytic amount of sulfuric acid.

• Add a suitable solvent to aid in the azeotropic removal of water.

• Assemble the flask with a Dean-Stark apparatus and a reflux condenser.

• Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until the theoretical amount of water has been collected, indicating the reaction is nearing completion.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the solvent and excess n-butanol using a rotary evaporator.

• Purify the resulting crude butyl nonanoate by fractional distillation under reduced pressure to obtain the pure ester.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary technique for the identification and purity assessment of butyl nonanoate.

• Sample Preparation: Dilute the butyl nonanoate sample in a volatile organic solvent (e.g., hexane, ethyl acetate).

• GC Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable initial temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low to high m/z range (e.g., 40-400 amu).

  • Identification: The resulting mass spectrum can be compared with reference spectra in databases like NIST for confirmation.

Diagrams

Caption: Fischer esterification of nonanoic acid and n-butanol to form butyl nonanoate.

Caption: General experimental workflow for the synthesis and analysis of butyl nonanoate.

References

• 1. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 2. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 4. Nonanoic acid, butyl ester [webbook.nist.gov]
• 5. echemi.com [echemi.com]
• 6. Nonanoic acid, butyl ester (CAS 50623-57-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]

The Natural Occurrence of Butyl Nonanoate: A Technical Guide for Researchers

Introduction

Butyl nonanoate (B1231133) (C₁₃H₂₆O₂), a fatty acid ester, is a volatile organic compound (VOC) with a characteristic fruity and floral aroma. This technical guide provides an in-depth overview of the natural occurrence of butyl nonanoate and structurally similar esters in plants and insects. It is intended for researchers, scientists, and drug development professionals interested in the chemical ecology, biosynthesis, and potential applications of this and related compounds. This guide details the analytical methodologies for its detection and quantification, presents available quantitative data, and illustrates the relevant biological pathways.

Occurrence in the Animal Kingdom: Insect Semiochemicals

Esters, including butyl nonanoate and its isomers, play crucial roles in insect communication as pheromones and allomones. They can influence behaviors such as mating, aggregation, and host selection.

Quantitative Data

The following tables summarize the quantitative data on the occurrence and activity of butyl nonanoate and the closely related 1-methylbutyl nonanoate in insects.

Compound	Insect Species	Type of Semiochemical	Method of Detection	Quantitative Data	Reference
1-Methylbutyl nonanoate	Oiketicus kirbyi (Bagworm moth)	Sex Pheromone Component	GC-EAD, GC-MS	Elicited strong antennal response	[1]
Butyl nonanoate	Cockroach species	Repellent	Behavioral Bioassay	40.0% repellency	[2]

Table 1: Quantitative data on the occurrence and activity of nonanoate esters in insects.

Experimental Protocols

1. Identification of 1-Methylbutyl Nonanoate in Oiketicus kirbyi

The identification of 1-methylbutyl nonanoate as a sex pheromone component in the bagworm moth, Oiketicus kirbyi, involved a combination of gas chromatography-electroantennographic detection (GC-EAD) and gas chromatography-mass spectrometry (GC-MS).[1]

• Pheromone Extraction: Pheromone glands were excised from virgin female moths during their calling period (the time of pheromone release). The glands were then extracted in a small volume of a high-purity solvent such as hexane (B92381) or dichloromethane (B109758) to concentrate the volatile compounds.

• GC-EAD Analysis:

  • Antenna Preparation: The head of a male moth was excised, and the tips of both antennae were clipped. The head was then mounted between two electrodes using a conductive gel. The recording electrode was inserted into the distal end of one antenna, and the reference electrode was placed in the head.[3]

  • Gas Chromatography: The pheromone extract was injected into a gas chromatograph (GC) equipped with a column suitable for separating volatile compounds. The effluent from the GC column was split, with one part directed to a flame ionization detector (FID) and the other to the prepared moth antenna.

  • Data Acquisition: The FID signal, which detects all eluting compounds, and the amplified electroantennogram (EAG) signal from the antenna were recorded simultaneously. Compounds that elicited a significant depolarization in the EAG trace, indicating they were detected by the antenna's olfactory receptors, were marked as biologically active.[3]

• GC-MS Analysis: The same extract was analyzed using a GC-MS system to identify the chemical structures of the EAD-active compounds. The mass spectra of the active peaks were compared with libraries of known compounds and authentic standards for positive identification.

2. Cockroach Repellency Bioassay

The repellency of butyl nonanoate to cockroaches was determined using a choice bioassay.

• Arena Setup: A test arena was created that offered the cockroaches a choice between a treated and an untreated (control) area. This could involve filter paper halves in a petri dish or two connected chambers.

• Treatment: One area of the arena was treated with a solution of butyl nonanoate in a suitable solvent (e.g., acetone), while the control area was treated with the solvent alone. The solvent was allowed to evaporate completely.

• Bioassay: A set number of cockroaches were introduced into the center of the arena. The number of insects in the treated and control areas was recorded at regular intervals over a specific period.

• Data Analysis: The percentage repellency was calculated based on the distribution of the cockroaches. A significantly lower number of insects in the treated area compared to the control area indicated repellency.

Occurrence in the Plant Kingdom: Floral and Fruity Volatiles

Representative Quantitative Data for a Related Ester in Apple

The following table presents representative data for butyl acetate (B1210297), a structurally similar ester, found in apple volatiles. This data is provided as a proxy to illustrate the typical concentrations of such compounds in fruit.

Compound	Plant Species	Plant Part	Method of Detection	Concentration Range (µg/kg)	Reference
Butyl acetate	Malus domestica (Apple)	Fruit	HS-SPME-GC-MS	Varies significantly by cultivar	[4]

Table 2: Representative quantitative data for butyl acetate in apple.

Experimental Protocols

1. Analysis of Volatile Esters in Fruits (e.g., Apple, Strawberry)

The standard method for analyzing volatile compounds in fruits is headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS).

• Sample Preparation: A known weight of the fruit tissue (e.g., homogenized pulp) is placed in a headspace vial. An internal standard is often added for accurate quantification. The vial is sealed and gently heated to a specific temperature (e.g., 40-60°C) for a defined period to allow volatile compounds to equilibrate in the headspace above the sample.

• HS-SPME: A solid-phase microextraction (SPME) fiber coated with a specific stationary phase (e.g., DVB/CAR/PDMS) is exposed to the headspace of the vial for a set time. The volatile compounds adsorb onto the fiber.

• GC-MS Analysis: The SPME fiber is then inserted into the heated injection port of a gas chromatograph, where the adsorbed volatiles are desorbed and transferred to the analytical column. The compounds are separated based on their boiling points and polarity. The separated compounds are then detected and identified by a mass spectrometer.

• Quantification: The concentration of each compound is determined by comparing its peak area to that of the internal standard and a calibration curve generated using authentic standards.[4]

Biological Pathways and Signaling

Biosynthesis of Butyl Nonanoate in Plants

The biosynthesis of esters like butyl nonanoate in plants is generally catalyzed by a class of enzymes known as alcohol acyltransferases (AATs).

• Substrate Provision: The biosynthesis requires an alcohol (butanol) and an acyl-CoA thioester (nonanoyl-CoA). Butanol can be derived from amino acid or fatty acid metabolism. Nonanoic acid, the precursor to nonanoyl-CoA, can be synthesized from the oxidation of longer-chain fatty acids like oleic acid.

• Esterification: An AAT enzyme catalyzes the transfer of the nonanoyl group from nonanoyl-CoA to butanol, forming butyl nonanoate and releasing coenzyme A.

Insect Olfactory Signaling Pathway for Ester Pheromones

The detection of ester pheromones in insects initiates a signaling cascade within their olfactory system.

• Pheromone Binding: Volatile pheromone molecules enter the insect's antenna through pores in the sensilla and bind to olfactory receptors (ORs) located on the dendritic membrane of olfactory receptor neurons (ORNs).[6]

• Neuronal Activation: This binding event activates the OR, which often functions as a ligand-gated ion channel. This leads to the influx of cations and depolarization of the ORN membrane, generating an action potential.[6]

• Signal Transduction: The action potential travels along the axon of the ORN to the antennal lobe of the insect's brain. Here, the ORN synapses with projection neurons (PNs) and local interneurons within specific glomeruli.

• Behavioral Response: The processed olfactory information is then relayed to higher brain centers, such as the mushroom bodies and lateral horn, where it is integrated with other sensory inputs and can trigger a specific behavioral response, such as orientation towards a potential mate.

Mandatory Visualizations

Workflow for Insect Pheromone Identification.

Workflow for Plant Volatile Analysis.

Simplified Insect Olfactory Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. gcead.sourceforge.net [gcead.sourceforge.net]
• 3. benchchem.com [benchchem.com]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. ars.usda.gov [ars.usda.gov]
• 6. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Butyl Nonanoate: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Butyl Nonanoate (B1231133), a fatty acid ester. It includes its chemical identifiers, physical and chemical properties, and a summary of relevant experimental protocols for its synthesis and analysis.

Core Chemical Identifiers and Properties

Butyl nonanoate is the ester formed from the condensation of nonanoic acid and butanol. It is recognized for its characteristic fruity aroma and is used in the flavor and fragrance industry.

Identifier	Value	Source
CAS Number	50623-57-9	[1][2][3][4]
Molecular Formula	C13H26O2	[1][4][5][6]
Molecular Weight	214.34 g/mol	[1][2][7]
IUPAC Name	butyl nonanoate	[1]
Synonyms	Butyl pelargonate, Nonanoic acid, butyl ester	[1][4]
InChI Key	DOLFPCDDMUMIMR-UHFFFAOYSA-N	[1][4]
SMILES	CCCCCCCCC(=O)OCCCC	[1]

Physicochemical Data

A summary of the key physicochemical properties of butyl nonanoate is presented below. These properties are crucial for its application in various research and industrial settings.

Property	Value	Conditions	Source
Boiling Point	248.9 °C	at 760 mmHg	[7]
Flash Point	109.44 °C	TCC	[3]
Density	0.867 g/cm³	[7]
Refractive Index	1.42300 to 1.42900	at 20.00 °C	[3]
Vapor Pressure	0.0236 mmHg	at 25°C	[7]
Specific Gravity	0.84900 to 0.85500	at 25.00 °C	[3]

Experimental Protocols

Synthesis of Butyl Nonanoate via Fischer Esterification

A standard method for the synthesis of butyl nonanoate is the Fischer esterification of nonanoic acid with butanol, using an acid catalyst.

Materials:

• Nonanoic acid

• n-Butanol

• Sulfuric acid (concentrated)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Toluene (for azeotropic removal of water)

• Standard laboratory glassware for reflux and distillation

Procedure:

• In a round-bottom flask, combine one molar equivalent of nonanoic acid with an excess (typically 1.5 to 2 molar equivalents) of n-butanol.

• Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the weight of the carboxylic acid).

• Set up the apparatus for reflux with a Dean-Stark trap to azeotropically remove the water formed during the reaction.

• Heat the mixture to reflux. The reaction progress can be monitored by the amount of water collected in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution to neutralize the acid catalyst, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Purify the crude butyl nonanoate by fractional distillation under reduced pressure.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

The identity and purity of the synthesized butyl nonanoate can be confirmed using GC-MS.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer.

• Capillary column suitable for fatty acid ester analysis (e.g., DB-5ms).

GC Conditions (Typical):

• Injector Temperature: 250 °C

• Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium, with a constant flow rate.

MS Conditions (Typical):

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Procedure:

• Prepare a dilute solution of the purified butyl nonanoate in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

• Inject an appropriate volume of the sample into the GC.

• Acquire the data.

• Analyze the resulting chromatogram for the retention time of the main peak and the mass spectrum of this peak. The mass spectrum of butyl nonanoate is expected to show characteristic fragment ions.

Workflow and Process Visualization

The following diagram illustrates the general workflow for the synthesis and purification of butyl nonanoate.

References

• 1. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 3. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 4. Nonanoic acid, butyl ester [webbook.nist.gov]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. Cas 30982-03-7,ISO-BUTYL-NONANOATE | lookchem [lookchem.com]

Solubility Profile of Butyl Nonanoate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl nonanoate (B1231133) (C₁₃H₂₆O₂), a butyl ester of nonanoic acid, is a colorless liquid with applications in the flavor and fragrance industry and as a potential biofuel.[1] Its utility in various applications, including organic synthesis and potentially in drug delivery systems, necessitates a thorough understanding of its solubility characteristics in different organic solvents. The solubility of a compound is a critical parameter that influences reaction kinetics, purification processes, and formulation development.

This technical guide provides a comprehensive overview of the solubility of butyl nonanoate in a range of common organic solvents. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this guide combines reported qualitative data, estimated values based on structurally similar compounds, and general principles of solubility. Furthermore, detailed experimental protocols for the accurate determination of ester solubility are provided to enable researchers to generate precise data for their specific applications.

Core Principles of Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." This means that substances with similar polarities are more likely to be soluble in one another. Polarity is determined by the distribution of electron density within a molecule.

• Butyl Nonanoate: As an ester, butyl nonanoate possesses a moderately polar ester group (-COO-) and a long, nonpolar alkyl chain (a butyl group and a nonanoyl group). This dual character suggests that it will be most soluble in solvents of intermediate polarity and will have good solubility in nonpolar solvents due to the large nonpolar component. Its solubility in highly polar solvents, such as water, is expected to be low.

Solubility Data

The following table summarizes the available solubility data for butyl nonanoate and its structurally similar analogs, ethyl nonanoate and propyl nonanoate. The qualitative descriptors are based on general observations from various sources, and where available, quantitative data is provided with citations. The solubility of butyl nonanoate in many common organic solvents has not been quantitatively reported; therefore, estimations based on the properties of similar esters and solubility principles are included.

Solvent	Solvent Polarity (Dielectric Constant at 20°C)	Butyl Nonanoate	Ethyl Nonanoate	Propyl Nonanoate
Polar Protic Solvents
Water	80.1	Sparingly soluble (est. 1.130 mg/L at 25 °C)[2]	Insoluble[3]	Insoluble[4]
Ethanol	24.55	Soluble[5]	Miscible[3]	Soluble[4][6]
Methanol	32.7	Soluble (estimated)	Miscible (in alcohol)[3]	Soluble (in alcohol)[4][6]
Polar Aprotic Solvents
Acetone	20.7	Soluble (estimated)	Soluble (in organic solvents)[7]	Soluble (in organic solvents)[7]
Ethyl Acetate	6.02	Soluble (estimated)	Soluble (in organic solvents)	Soluble (in organic solvents)
Dichloromethane	9.08	Soluble (estimated)	Soluble (in organic solvents)	Soluble (in organic solvents)
Tetrahydrofuran (THF)	7.6	Soluble (estimated)	Soluble (in organic solvents)	Soluble (in organic solvents)
Dimethyl Sulfoxide (DMSO)	46.7	Soluble (estimated)	100 mg/mL[8]	No data
Nonpolar Solvents
Hexane	1.88	Soluble (estimated)	Soluble (in organic solvents)	Soluble (in organic solvents)
Toluene	2.38	Soluble (estimated)	Soluble (in organic solvents)	Soluble (in organic solvents)
Diethyl Ether	4.34	Soluble[5]	Miscible[3]	Soluble (in organic solvents)
Chloroform	4.81	Soluble (estimated)	Soluble (in organic solvents)[7]	Soluble (in organic solvents)[7]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for many research and development activities. The following are detailed methodologies for key experiments to quantify the solubility of a liquid ester like butyl nonanoate in an organic solvent.

Isothermal Shake-Flask Method

This is a widely used and reliable method for determining the equilibrium solubility of a compound in a solvent.

Methodology:

• Preparation of Supersaturated Solution: In a series of sealed vials, add an excess amount of butyl nonanoate to a known volume of the desired organic solvent at a constant temperature. The presence of a distinct layer of the ester will indicate that the solution is supersaturated.

• Equilibration: Agitate the vials in a constant temperature water bath or shaker for a predetermined period (e.g., 24, 48, or 72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solvent remains constant.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature until the excess butyl nonanoate has completely separated from the solvent phase. Centrifugation can be used to accelerate this process.

• Sampling: Carefully withdraw a known volume of the clear, saturated supernatant using a calibrated pipette.

• Quantification: Analyze the concentration of butyl nonanoate in the sampled solution using a suitable analytical technique. Gas chromatography (GC) with a flame ionization detector (FID) is a common and accurate method for quantifying esters. A calibration curve should be prepared using standard solutions of butyl nonanoate of known concentrations in the same solvent.

• Data Analysis: The solubility is expressed as the concentration of butyl nonanoate in the saturated solution (e.g., in g/L, mg/mL, or mol/L).

Gravimetric Method

This method is simpler than the shake-flask method but may be less accurate, especially for highly soluble substances.

Methodology:

• Preparation of Saturated Solution: Prepare a saturated solution of butyl nonanoate in the chosen solvent at a specific temperature, as described in the shake-flask method.

• Sampling: Accurately weigh a known volume of the clear, saturated supernatant in a pre-weighed container.

• Solvent Evaporation: Carefully evaporate the solvent from the container under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature below the boiling point of butyl nonanoate to avoid its evaporation.

• Final Weighing: Once the solvent is completely removed, weigh the container with the remaining butyl nonanoate residue.

• Calculation: The mass of the dissolved butyl nonanoate is the difference between the final and initial weights of the container. The solubility can then be calculated as the mass of the ester per volume or mass of the solvent.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solubility using the isothermal shake-flask method.

Caption: A flowchart of the isothermal shake-flask method.

Conclusion

This technical guide provides a foundational understanding of the solubility of butyl nonanoate in various organic solvents. While precise quantitative data remains limited, the provided qualitative information, estimations based on structural analogs, and the detailed experimental protocols will empower researchers, scientists, and drug development professionals to effectively work with this compound. The "like dissolves like" principle serves as a reliable guide for solvent selection, and the outlined experimental methods offer a clear path to generating the specific, high-quality solubility data required for advanced research and formulation development.

References

• 1. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 2. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 3. 壬酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Propyl nonanoate | 6513-03-7 | Benchchem [benchchem.com]
• 5. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 6. propyl nonanoate, 6513-03-7 [thegoodscentscompany.com]
• 7. lndcollege.co.in [lndcollege.co.in]
• 8. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Vapor Pressure and Boiling Point of Butyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure and boiling point of butyl nonanoate (B1231133), a key ester in various industrial and research applications. This document compiles physical property data from various sources, outlines standardized experimental methodologies for their determination, and illustrates the fundamental principles governing these properties.

Physicochemical Data of Butyl Nonanoate

The vapor pressure and boiling point are critical parameters for understanding the volatility and phase behavior of butyl nonanoate. Below is a summary of reported values for these properties. It is important to note that slight variations in reported values can arise from differences in experimental methods and sample purity.

Property	Value	Conditions	Source(s)
Boiling Point	270.00 °C	@ 760.00 mmHg	[1]
~258.6 °C	Not specified	[2]
122-124 °C	Not specified	[3]
Vapor Pressure	0.021400 mmHg	@ 25.00 °C	[1]
iso-Butyl Nonanoate
Boiling Point	248.9 °C	@ 760 mmHg	[4]
Vapor Pressure	0.0236 mmHg	@ 25°C	[4]

Experimental Protocols for Determination

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For high-boiling liquids like butyl nonanoate, several methods are applicable as described in OECD Test Guideline 103.[2][3][5]

1. Ebulliometer Method: An ebulliometer is a specialized apparatus designed for the precise measurement of boiling points.[6][7] The liquid is heated to its boiling point, and the temperature of the vapor-liquid equilibrium is measured. This method is highly accurate and is suitable for pure substances.[6]

Methodology:

• The substance is placed in the ebulliometer.

• The liquid is heated, and the temperature is monitored using a calibrated thermometer placed in the vapor phase, shielded from the heating source.

• The system is allowed to reach a steady state where the temperature of the condensing vapor remains constant.

• This constant temperature is recorded as the boiling point at the measured atmospheric pressure.

2. Dynamic Method: This method involves measuring the temperature at which the vapor pressure of the substance equals a specific external pressure.[2]

Methodology:

• The sample is heated in a suitable apparatus, and the pressure is controlled.

• The temperature at which boiling is observed is recorded at various pressures.

• A vapor pressure curve is constructed, and the boiling point at standard pressure (760 mmHg or 101.325 kPa) is determined by interpolation or extrapolation.[2]

3. Distillation Method: For practical purposes, the boiling point can be determined during distillation.[8][9][10]

Methodology:

• The liquid is heated in a distillation flask.

• The temperature of the vapor that distills is measured with a thermometer placed at the vapor outlet.

• The temperature at which the liquid steadily distills is recorded as the boiling point.

Determination of Vapor Pressure

Vapor pressure is a measure of a substance's tendency to evaporate. For substances with low volatility, such as butyl nonanoate, several techniques can be employed as detailed in OECD Test Guideline 104.[11][12][13]

1. Static Method: This method involves measuring the pressure of the vapor in equilibrium with the liquid or solid in a closed system at a constant temperature.[14][15][16]

Methodology:

• A small amount of the substance is introduced into a vacuum-tight container.

• The sample is degassed to remove any dissolved air.

• The container is brought to the desired temperature in a thermostatically controlled bath.

• The pressure exerted by the vapor is measured using a manometer or a pressure transducer once equilibrium is reached.

2. Dynamic Method (Ebulliometry): As mentioned for boiling point determination, an ebulliometer can also be used to measure vapor pressure by determining the boiling temperature at various sub-atmospheric pressures.

3. Isoteniscope Method: The isoteniscope method is a standardized technique (e.g., ASTM D2879) for measuring vapor pressure.[1][17] It is a type of static method where the pressure of the vapor is balanced against a known pressure of an inert gas.[1][18]

Methodology:

• The sample is placed in the bulb of the isoteniscope, which is connected to a manometer and a pressure/vacuum system.

• The sample is degassed by boiling at reduced pressure.

• The isoteniscope is then immersed in a constant temperature bath.

• The external pressure is adjusted until the level of the liquid in both arms of the U-tube manometer within the isoteniscope is equal, indicating that the vapor pressure of the sample is equal to the applied external pressure.

Fundamental Relationships

The relationship between vapor pressure, temperature, and boiling point is fundamental to understanding the physical behavior of butyl nonanoate. As the temperature of the liquid increases, its vapor pressure also increases. The boiling point is the specific temperature at which the vapor pressure equals the surrounding atmospheric pressure.

References

• 1. ASTM D2879 (Vapor Pressure by Isoteniscope) – SPL [spllabs.com]
• 2. laboratuar.com [laboratuar.com]
• 3. oecd.org [oecd.org]
• 4. Measurement Of Vapor Pressure [themasterchemistry.com]
• 5. oecd.org [oecd.org]
• 6. Ebulliometer - Wikipedia [en.wikipedia.org]
• 7. modern-physics.org [modern-physics.org]
• 8. vernier.com [vernier.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. consilab.de [consilab.de]
• 15. calnesis.com [calnesis.com]
• 16. pubs.aip.org [pubs.aip.org]
• 17. Isoteniscope - Wikipedia [en.wikipedia.org]
• 18. tccc.iesl.forth.gr [tccc.iesl.forth.gr]

Butyl Nonanoate: A Comprehensive Safety and Handling Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl nonanoate (B1231133) (CAS No. 50623-57-9), also known as butyl pelargonate, is an aliphatic ester with a characteristic fruity, floral odor. It is utilized as a flavoring agent in the food industry and as a fragrance ingredient.[1] Emerging applications in biofuel research are also being explored.[1] This technical guide provides a comprehensive overview of the safety data, handling precautions, and toxicological profile of butyl nonanoate to ensure its safe use in research and development settings.

Based on aggregated data from multiple suppliers submitted to the European Chemicals Agency (ECHA), butyl nonanoate does not meet the criteria for hazard classification under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] However, adherence to good laboratory practices and understanding its physicochemical properties are essential for safe handling.

Physicochemical Properties of Butyl Nonanoate

A clear understanding of the physical and chemical properties of a substance is fundamental to its safe handling and use. The key properties of butyl nonanoate are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₃H₂₆O₂	[3]
Molecular Weight	214.34 g/mol	[3]
CAS Number	50623-57-9	[1]
Appearance	Clear, colorless liquid	[1]
Odor	Floral, orange, apricot, rose	[1]
Boiling Point	258.6 °C at 760 mmHg	[1]
Melting Point	-38 °C	[4]
Flash Point	109.6 °C (Closed Cup)	[1]
Density	0.869 g/cm³	[1]
Vapor Pressure	0.0214 mmHg at 25 °C	[5]
Solubility	Insoluble in water; soluble in alcohol	[5]
logP (Octanol/Water Partition Coefficient)	5.371 (estimated)	[5]

Toxicological Data Summary

Toxicological evaluation of butyl nonanoate and related substances indicates a low order of toxicity. As part of the Flavouring Group Evaluation 02 (FGE.02) by the European Food Safety Authority (EFSA), butyl nonanoate was assessed along with other straight-chain aliphatic esters.[5][6] Additionally, the Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the safety of nonanoic acid and its esters, providing valuable read-across data.[7]

Toxicity Endpoint	Species	Route of Administration	Results	Reference
Acute Oral Toxicity	Data not available for butyl nonanoate. For the parent acid (Nonanoic Acid), the LD₅₀ in rats is >3,200 mg/kg.	Oral	Low acute oral toxicity is expected based on data for the parent acid and other esters.	[7]
Acute Dermal Toxicity	Rat	Dermal	LD₅₀ > 2,000 mg/kg for Neopentyl Glycol Diisononanoate (a related ester).	[7]
Skin Irritation	Rabbit	Dermal	Formulations containing related esters are generally considered non-irritating. Nonanoic acid can be a skin irritant at high concentrations.	[7][8]
Eye Irritation	Rabbit	Ocular	Data not available for butyl nonanoate. Nonanoic acid can cause severe eye irritation.	[7]
Genotoxicity	Not specified	In vitro	No genotoxic potential was identified for the group of related substances evaluated by EFSA.	[6][9]
Reproductive/Developmental Toxicity	Rat	Oral	No reproductive or developmental toxicity was observed for related esters in animal studies.	[7]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of flavoring agents are established by regulatory bodies to ensure data consistency and reliability. The methodologies summarized below are representative of the studies evaluated by EFSA and CIR for substances structurally related to butyl nonanoate.

Acute Oral Toxicity Protocol (Based on OECD Guideline 401)

• Test Species: Typically, albino rats (e.g., Sprague-Dawley strain), nulliparous and non-pregnant females.

• Procedure: A single dose of the test substance is administered by gavage to a group of experimental animals. A control group receives the vehicle only. Animals are observed for mortality, signs of toxicity, and behavioral changes over a 14-day period. Body weights are recorded prior to administration and at the end of the observation period. A gross necropsy is performed on all animals at the end of the study.

• Endpoint: The LD₅₀ (the dose causing mortality in 50% of the test animals) is calculated.

Skin Irritation/Corrosion Protocol (Based on OECD Guideline 404)

• Test Species: Albino rabbits.

• Procedure: A small area of the animal's dorsal skin is clipped free of fur. The test substance (0.5 mL for liquids) is applied to a small area of the skin and covered with a gauze patch and semi-occlusive dressing for a 4-hour exposure period. After removal of the dressing, the skin is wiped to remove any residual test substance.

• Observation: The treated skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The severity of the reactions is scored.

• Endpoint: The substance is classified as an irritant based on the mean scores for erythema and edema.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test - Based on OECD Guideline 471)

• Test System: Strains of Salmonella typhimurium and Escherichia coli with specific mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella).

• Procedure: The tester strains are exposed to the test substance at various concentrations, both with and without an exogenous metabolic activation system (S9 mix, derived from rat liver homogenate). The mixture is incubated, and then plated on a minimal medium lacking the essential amino acid.

• Endpoint: A positive result is indicated by a significant, dose-related increase in the number of revertant colonies (colonies that have regained the ability to synthesize the amino acid) compared to the negative control. This suggests that the substance is mutagenic.

Handling and Storage Precautions

While butyl nonanoate is not classified as a hazardous substance, prudent laboratory practices should always be followed. The primary physical hazard is its combustibility at elevated temperatures.

Engineering Controls:

• Work in a well-ventilated area.[10]

• Use of a chemical fume hood is recommended when heating the substance or when there is a potential for aerosol generation.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or chemical goggles.

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn to prevent skin contact.[10] Although brief, incidental contact may not cause irritation, prolonged or repeated exposure should be avoided.

• Skin and Body Protection: A standard laboratory coat should be worn.

Fire and Explosion Hazards:

• Butyl nonanoate is a combustible liquid with a flash point of 109.6 °C.

• Keep away from heat, sparks, open flames, and other ignition sources.[7]

• Use non-sparking tools when handling containers.[7]

• In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[7]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

• Keep away from oxidizing agents.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of butyl nonanoate in a laboratory setting.

References

• 1. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 2. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 6. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 7. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 8. Skin irritancy from nonanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 10. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]

An In-Depth Toxicological Guide to Butyl Nonanoate for Laboratory Applications

A comprehensive overview of the toxicological profile of butyl nonanoate (B1231133), intended for researchers, scientists, and drug development professionals. This guide synthesizes available data to ensure safe laboratory handling and use.

Due to a lack of extensive direct toxicological testing on butyl nonanoate, this guide incorporates a weight-of-evidence approach, including data from structurally similar compounds (read-across approach), to provide a thorough understanding of its potential hazards. All experimental protocols are based on internationally recognized OECD guidelines.

Acute Toxicity

Acute toxicity data provides information on the adverse effects that may result from a single or short-term exposure to a substance. For butyl nonanoate, the primary routes of exposure in a laboratory setting are oral, dermal, and inhalation.

Quantitative Data on Acute Toxicity

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	> 2000 mg/kg bw	Read-across from similar substances
LD50	Rat/Rabbit	Dermal	> 2000 mg/kg bw	Read-across from similar substances
LC50	Rat	Inhalation	No data available

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of the tested animal population. LC50 (Lethal Concentration, 50%): The concentration of a substance in the air that is lethal to 50% of the tested animal population.

Experimental Protocol: Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity of a substance is typically determined using a limit test or a full study with multiple dose groups.

• Test Animals: Healthy, young adult rats are commonly used.[1] Animals are fasted prior to administration of the test substance.[1]

• Dosage: For a limit test, a single dose of 2000 mg/kg body weight is administered to a group of animals. If no mortality or significant toxicity is observed, the LD50 is considered to be greater than 2000 mg/kg.

• Administration: The test substance is administered by gavage using a stomach tube.[1]

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[1]

• Pathology: A gross necropsy is performed on all animals at the end of the study.

Experimental Workflow for Acute Oral Toxicity Testing

A generalized workflow for an acute oral toxicity study.

Irritation and Sensitization

These endpoints assess the potential of a substance to cause local inflammatory reactions upon contact with the skin or eyes, and to elicit an allergic response after repeated exposure.

Quantitative Data on Irritation and Sensitization

Endpoint	Species	Result	Reference
Skin Irritation	Rabbit	Non-irritant	Based on read-across and available SDS
Eye Irritation	Rabbit	Non-irritant	Based on read-across and available SDS
Skin Sensitization	Mouse	Not expected to be a sensitizer (B1316253)	Based on read-across

Experimental Protocols

• Skin Irritation (based on OECD Guideline 404): A single dose of the test substance is applied to a small area of shaved skin on a test animal (typically a rabbit).[2][3] The area is observed for erythema (redness) and edema (swelling) at specified intervals over 14 days.[2] Scores are assigned based on the severity of the reactions.[4][5]

• Eye Irritation (based on OECD Guideline 405): A single dose of the test substance is applied to the conjunctival sac of one eye of a test animal (typically a rabbit).[6][7] The eye is examined for effects on the cornea, iris, and conjunctiva at specified intervals.[6][8] Scores are assigned based on the severity of the observed lesions.[6][9]

• Skin Sensitization (Local Lymph Node Assay - LLNA; based on OECD Guideline 429): The test substance is applied to the ears of mice for three consecutive days. The proliferation of lymphocytes in the draining auricular lymph nodes is measured. A stimulation index (SI) is calculated, and a substance is classified as a sensitizer if the SI is ≥ 3.

Genotoxicity

Genotoxicity tests are used to identify substances that can cause damage to the genetic material of cells.

Summary of Genotoxicity Data

Assay	Test System	Metabolic Activation	Result	Reference
Ames Test (Bacterial Reverse Mutation)	Salmonella typhimurium, Escherichia coli	With and without S9	No data available
In Vitro Chromosome Aberration	Mammalian cells (e.g., CHO)	With and without S9	No data available
In Vitro Micronucleus Test	Mammalian cells (e.g., human lymphocytes)	With and without S9	No data available

Experimental Protocols

• Ames Test (based on OECD Guideline 471): Amino-acid requiring strains of S. typhimurium and E. coli are exposed to the test substance with and without a metabolic activation system (S9 mix).[10][11] The number of revertant colonies (bacteria that have mutated back to a state where they can synthesize the required amino acid) is counted.[10][11]

• In Vitro Chromosome Aberration Test (based on OECD Guideline 473): Cultured mammalian cells (e.g., Chinese Hamster Ovary - CHO cells) are exposed to the test substance.[12][13] The cells are then arrested in metaphase and examined for chromosomal abnormalities.[12][14]

• In Vitro Micronucleus Test (based on OECD Guideline 487): Cultured mammalian cells (e.g., human lymphocytes) are exposed to the test substance.[15][16] The cells are examined for the presence of micronuclei, which are small nuclei that form from chromosome fragments or whole chromosomes that were not incorporated into the main nucleus after cell division.[15][16]

Repeated Dose and Reproductive/Developmental Toxicity

These studies provide information on the effects of long-term exposure and the potential for a substance to interfere with reproduction and development.

Summary of Repeated Dose and Reproductive/Developmental Toxicity Data

Endpoint	Species	Route	Value	Reference
NOAEL (Subchronic)	Rat	Oral	No data available
NOAEL (Reproductive/Developmental)	Rat	Oral	No data available

NOAEL (No-Observed-Adverse-Effect Level): The highest dose or exposure level of a substance at which no adverse effects are observed.

Experimental Protocols

• Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test (based on OECD Guideline 422): This study provides information on both general systemic toxicity and reproductive/developmental effects. The test substance is administered daily to male and female rats for a set period before mating, during mating, and for females, throughout pregnancy and lactation.[17] Observations include clinical signs, body weight, food consumption, hematology, clinical chemistry, organ weights, and histopathology for the parent animals.[17] For the offspring, viability, growth, and development are assessed.[17] The NOAEL for systemic, reproductive, and developmental toxicity is determined.

Read-Across Rationale for Butyl Nonanoate

Illustration of the read-across approach for assessing butyl nonanoate toxicity.

Conclusion

Based on the available information and a read-across approach from structurally similar compounds, butyl nonanoate is expected to have a low order of acute toxicity and is not expected to be a skin or eye irritant or a skin sensitizer. There is currently insufficient data to definitively assess its genotoxic, reproductive, or subchronic toxicity potential. Standard laboratory safety precautions, including the use of personal protective equipment, are recommended when handling this chemical. This guide will be updated as new toxicological data becomes available.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. oecd.org [oecd.org]
• 3. nucro-technics.com [nucro-technics.com]
• 4. daikinchemicals.com [daikinchemicals.com]
• 5. DERMAL IRRITATION STUDY ACCORDING TO OECD(404) GUIDELINES | PPTX [slideshare.net]
• 6. nucro-technics.com [nucro-technics.com]
• 7. oecd.org [oecd.org]
• 8. onesearch.neu.edu [onesearch.neu.edu]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. nib.si [nib.si]
• 12. catalog.labcorp.com [catalog.labcorp.com]
• 13. criver.com [criver.com]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. nucro-technics.com [nucro-technics.com]
• 16. criver.com [criver.com]
• 17. oecd.org [oecd.org]

The Potential Role of Butyl Nonanoate as an Insect Semiochemical: A Technical Guide for Researchers

An In-depth Examination of Butyl Nonanoate's Physicochemical Properties, Potential Bioactivity, and the Methodologies for its Investigation as a Semiochemical.

Abstract

Butyl nonanoate (B1231133), a fatty acid ester with the molecular formula C₁₃H₂₆O₂, is a volatile organic compound with a characteristic fruity, floral aroma. While its primary applications are in the flavor and fragrance industries, its structural similarity to known insect semiochemicals suggests a potential, yet largely unexplored, role in insect chemical communication. This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the potential of butyl nonanoate as a semiochemical or pheromone. In the absence of direct, extensive research on its specific role in insect behavior, this document extrapolates from the known functions of structurally similar esters and outlines the key experimental protocols and theoretical frameworks necessary for its investigation. This guide covers the physicochemical properties of butyl nonanoate, details established methodologies for evaluating insect electrophysiological and behavioral responses to volatile compounds, and presents generalized signaling pathways for ester perception in insects. All quantitative data from related compounds are summarized for comparative analysis, and key experimental workflows are visualized to facilitate future research in this area.

Introduction to Butyl Nonanoate and Semiochemicals

Chemical communication is a cornerstone of insect behavior, governing critical activities such as mating, aggregation, foraging, and oviposition.[1] These interactions are mediated by semiochemicals, which are broadly classified as pheromones (intraspecific communication) and allelochemicals (interspecific communication). Esters, a diverse class of organic compounds, are frequently identified as components of insect pheromones and as kairomones from host plants.[2]

Butyl nonanoate (also known as butyl pelargonate) is an ester of butanol and nonanoic acid.[3] Its chemical and physical properties, such as its volatility and molecular weight, are consistent with those of many known insect semiochemicals.[4] While The Pherobase, a comprehensive database of semiochemicals, lists butyl nonanoate as a semiochemical for the Aardwolf (Proteles cristatus), its role in the insect world remains largely uninvestigated.[5] However, a structural isomer, 1-methylbutyl nonanoate, has been identified as a key component of the sex pheromone of the bagworm moth, Oiketicus kirbyi, highlighting the potential for esters with a nonanoate moiety to be biologically active in insects.[6] This guide, therefore, serves as a foundational resource for initiating research into the semiochemical properties of butyl nonanoate.

Physicochemical Properties of Butyl Nonanoate

A thorough understanding of the physicochemical properties of a compound is essential when considering its potential as a volatile semiochemical. These properties influence its release into the environment, its dispersal in the air, and its interaction with insect olfactory receptors.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₂₆O₂	[7]
Molecular Weight	214.34 g/mol	[7]
Appearance	Colorless liquid	[4]
Odor	Fruity, floral, orange, apricot, rose	[6][8]
Boiling Point	Approximately 240 - 258.6 °C	[6][8]
Flash Point	Approximately 109.44 °C	[4]
Vapor Pressure	0.0214 mmHg @ 25 °C	[4]
Solubility in Water	Low	[6][8]
CAS Number	50623-57-9	[7]

Methodologies for Investigating Semiochemical Activity

The investigation of a novel compound like butyl nonanoate as a potential semiochemical involves a multi-step process, from identifying electrophysiological responses to quantifying behavioral effects. The following are detailed protocols for key experiments.

Electrophysiological Assays

Electrophysiological techniques are invaluable for determining if an insect's olfactory system can detect a specific compound.

EAG measures the summated electrical response of the entire antenna to an odorant stimulus. It is a rapid screening tool to identify compounds that elicit an olfactory response.

Experimental Protocol:

• Insect Preparation: An adult insect is immobilized, often by chilling. One antenna is carefully excised at the base.

• Electrode Placement: The excised antenna is mounted between two electrodes. The recording electrode is placed in contact with the distal end of the antenna, and the reference electrode is inserted into the basal end. The electrodes are filled with a saline solution (e.g., insect Ringer's solution) to ensure electrical contact.

• Stimulus Preparation: Butyl nonanoate is diluted in a high-purity solvent (e.g., hexane (B92381) or paraffin (B1166041) oil) to a range of concentrations. A small volume of the solution is applied to a piece of filter paper, which is then inserted into a Pasteur pipette.

• Stimulus Delivery: A purified and humidified air stream is continuously passed over the antenna. The tip of the stimulus-containing pipette is inserted into a hole in the main air tube, and a puff of air is delivered through the pipette, carrying the volatile molecules to the antenna.

• Data Acquisition: The electrical potential changes across the antenna are amplified and recorded. The amplitude of the negative deflection (the EAG response) is measured in millivolts (mV).

GC-EAD is a powerful technique used to pinpoint the specific compounds in a complex mixture that are biologically active.

Experimental Protocol:

• Sample Injection: A sample containing butyl nonanoate (either as a pure standard or as part of a natural extract) is injected into a gas chromatograph (GC).

• Separation: The compounds in the sample are separated based on their volatility and interaction with the GC column.

• Effluent Splitting: At the end of the column, the effluent is split. One portion goes to a conventional GC detector (e.g., a Flame Ionization Detector - FID), which produces a chromatogram. The other portion is directed towards an insect antenna preparation, similar to that used in EAG.

• Simultaneous Detection: The FID and the EAG responses are recorded simultaneously. Biologically active compounds are identified as peaks in the FID chromatogram that coincide with a depolarization of the antennal preparation.

Behavioral Assays

Behavioral assays are essential to determine if the detection of a compound translates into a behavioral response (attraction, repulsion, or no effect).

Olfactometers are used to assess the preference of an insect for different odors. A Y-tube olfactometer is a common design.

Experimental Protocol:

• Apparatus Setup: A Y-tube olfactometer consists of a central tube where an insect is introduced, which then branches into two arms. A purified and humidified air stream is passed through each arm.

• Odor Introduction: The air stream in one arm passes through a chamber containing a source of butyl nonanoate (e.g., a filter paper treated with a solution of the compound). The other arm serves as a control, with the air passing through a chamber containing only the solvent.

• Insect Introduction and Observation: A single insect is released at the base of the central tube. The insect's choice of which arm to enter and the time spent in each arm are recorded.

• Data Analysis: The number of insects choosing the treatment arm versus the control arm is analyzed statistically (e.g., using a chi-square test) to determine if there is a significant preference.

Quantitative Data on Related Butyl Esters (Illustrative Examples)

Compound	Insect Species	Assay Type	Response Metric	Result	Reference
Butyl (Z)-3-hexenoate	General (Extrapolated)	EAG	Relative Antennal Response	Potentially elicits responses in insects that use green leaf volatiles for host location.	[9]
sec-Butyl (Z,Z)-3,6-dodecadienoate	Oiketicus kirbyi (Bagworm Moth)	Field Trapping	Male moths captured	A key component of the sex pheromone, attractive to males.	[6]
Butyl Acetate	Drosophila melanogaster	Single Sensillum Recording	Spike Frequency	Elicits responses in specific olfactory receptor neurons.	[10]
Butyl Hexanoate	General	Flavor/Fragrance Data	Odor Profile	Fruity, pineapple-like aroma, suggesting potential as a kairomone from fruit.	[11]

Signaling Pathways and Visualization

The perception of odors in insects begins with the interaction of volatile molecules with olfactory receptors (ORs) or ionotropic receptors (IRs) located on the dendrites of olfactory sensory neurons (OSNs) housed within sensilla on the antennae.

Generalized Olfactory Signaling Pathway

The following diagram illustrates a generalized signaling pathway for odorant perception in insects, which is likely the mechanism through which butyl nonanoate, if active, would be detected.

Caption: Generalized olfactory signal transduction pathway in insects.

Experimental Workflow for Semiochemical Identification

The process of identifying a novel semiochemical involves a logical progression from initial screening to behavioral validation.

Caption: Experimental workflow for investigating a potential semiochemical.

Conclusion and Future Directions

While direct evidence for the role of butyl nonanoate as an insect semiochemical is currently lacking, its physicochemical properties and the known activity of structurally related esters provide a strong rationale for its investigation. This technical guide offers a roadmap for researchers to explore the potential of butyl nonanoate in insect chemical ecology.

Future research should focus on:

• Broad-spectrum EAG screening: Testing butyl nonanoate against a diverse range of insect species, particularly those known to respond to fruity or floral odors (e.g., frugivorous and floricolous insects).

• GC-EAD analysis of natural sources: Investigating the presence of butyl nonanoate in the headspace of fruits, flowers, and insect pheromone glands.

• Behavioral studies: Conducting rigorous olfactometer and field trapping experiments to determine the behavioral valence (attraction or repulsion) of butyl nonanoate.

• Structure-activity relationship studies: Comparing the activity of butyl nonanoate with other butyl esters and nonanoate esters to understand the structural requirements for receptor activation.

By following the methodologies outlined in this guide, researchers can systematically evaluate the potential of butyl nonanoate as a novel semiochemical, which could lead to the development of new, environmentally friendly pest management tools.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ento.psu.edu [ento.psu.edu]
• 4. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 5. isobutyl nonanoate, 30982-03-7 [thegoodscentscompany.com]
• 6. researchgate.net [researchgate.net]
• 7. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Frontiers | Behavioral Response of Halyomorpha halys (Hemiptera: Pentatomidae) and Its Egg Parasitoid Trissolcus japonicus (Hymenoptera: Scelionidae) to Host Plant Odors [frontiersin.org]
• 9. Nonanoic acid, butyl ester (CAS 50623-57-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. Olfactory Receptor Responses to Pure Odorants in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Taxonomic Characterization, Whole-Genome Sequencing, and Cosmetic Potential of Lysinibacillus sp. JNUCC 51 Isolated from Baengnokdam Crater Lake, Mt. Halla | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Butyl Nonanoate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of butyl nonanoate (B1231133), an important ester with applications in the flavor, fragrance, and pharmaceutical industries. The synthesis is achieved through Fischer esterification of nonanoic acid and n-butanol using an acid catalyst. This application note includes a detailed experimental protocol, a summary of key quantitative data, and characterization methods for the final product.

Introduction

Butyl nonanoate is a fatty acid ester known for its fruity aroma and is used as a flavoring agent and fragrance component. Beyond these applications, its structural similarity to other lipid molecules makes it a compound of interest in drug delivery systems and as a biodegradable solvent. The Fischer-Speier esterification is a classic and efficient method for its synthesis, involving the acid-catalyzed reaction between a carboxylic acid (nonanoic acid) and an alcohol (n-butanol).[1][2] The reaction is reversible, and therefore, specific conditions are employed to drive the equilibrium towards the formation of the ester product.[1]

Key Data and Physical Properties

A summary of the physical and chemical properties of the reactants and the final product is presented below for easy reference.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Nonanoic Acid	C₉H₁₈O₂	158.24	254	0.906
n-Butanol	C₄H₁₀O	74.12	117.7	0.81
Butyl Nonanoate	C₁₃H₂₆O₂	214.34	~240 - 258.6 [3][4]	~0.87 [3]

Experimental Protocol

This protocol details the laboratory-scale synthesis of butyl nonanoate via Fischer esterification.

Materials:

• Nonanoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst (e.g., p-toluenesulfonic acid)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine nonanoic acid and n-butanol. An excess of the alcohol is typically used to shift the reaction equilibrium towards the product; a molar ratio of 1:2 to 1:3 (nonanoic acid to n-butanol) is recommended.[4]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total mass of the reactants) to the reaction mixture while stirring.

• Reaction: Heat the mixture to reflux (approximately 100-120°C) using a heating mantle and maintain the reflux with continuous stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up - Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and dilute with diethyl ether. Wash the organic layer sequentially with a saturated solution of sodium bicarbonate to neutralize the acidic catalyst and remove any unreacted nonanoic acid. Carbon dioxide evolution will be observed. Continue washing until the effervescence ceases.

• Work-up - Washing: Wash the organic layer with water and then with a saturated brine solution to remove any remaining water-soluble impurities.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent (diethyl ether and excess n-butanol) using a rotary evaporator.

• Purification: The crude butyl nonanoate can be further purified by vacuum distillation to obtain a high-purity product.[3]

Expected Yield:

The typical yield for Fischer esterification under these conditions is in the range of 70-85%.[3]

Reaction Workflow

Caption: Workflow for the synthesis of butyl nonanoate.

Signaling Pathway (Reaction Mechanism)

The Fischer esterification proceeds through a nucleophilic acyl substitution mechanism.

Caption: Mechanism of Fischer esterification.

Product Characterization

The identity and purity of the synthesized butyl nonanoate can be confirmed using various spectroscopic techniques.

Summary of Spectroscopic Data:

Technique	Key Peaks / Signals
¹H NMR	Characteristic signals for the butyl and nonanoate moieties.
¹³C NMR	A signal for the carbonyl carbon of the ester group, and signals for the methylene (B1212753) and methyl carbons of the alkyl chains.
IR Spectroscopy	A strong absorption band around 1740 cm⁻¹ corresponding to the C=O stretching of the ester group.[4]

Conclusion

The Fischer esterification is a reliable and straightforward method for the synthesis of butyl nonanoate. By employing an excess of n-butanol and an acid catalyst, and by following a standard work-up and purification procedure, high yields of the desired ester can be obtained. The provided protocol and data serve as a valuable resource for researchers in the fields of chemistry and drug development.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 4. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]

Application Notes and Protocols for the Enzymatic Synthesis of Butyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for the enzymatic synthesis of butyl nonanoate (B1231133), a valuable ester with applications in the fragrance, flavor, and pharmaceutical industries.[1][2] The use of lipases as biocatalysts offers a sustainable and highly selective alternative to traditional chemical synthesis methods, operating under mild reaction conditions and minimizing the formation of byproducts. This document outlines a protocol adapted from similar enzymatic ester syntheses, providing a framework for optimization and scale-up.

Introduction

Butyl nonanoate is an ester formed from the reaction of nonanoic acid and butanol.[1] It is recognized for its characteristic fruity and floral aroma, making it a key ingredient in the formulation of fragrances and flavors.[2][3] Beyond its sensory properties, butyl nonanoate is also explored for its potential in drug delivery systems and as a specialty solvent.[1]

The enzymatic synthesis of butyl nonanoate via lipase-catalyzed esterification aligns with the principles of green chemistry. This biocatalytic approach avoids the harsh conditions and corrosive catalysts associated with traditional acid-catalyzed esterification, leading to a more environmentally friendly process with easier product purification.[1] Immobilized lipases, such as those from Candida antarctica (e.g., Novozym® 435) and Rhizomucor miehei, are particularly advantageous as they can be easily recovered and reused, enhancing the economic viability of the process.

Data Presentation

The following tables summarize the effects of key reaction parameters on the enzymatic synthesis of a structurally similar ester, pentyl nonanoate. This data provides a strong starting point for the optimization of butyl nonanoate synthesis.

Table 1: Effect of Enzyme Concentration on Ester Synthesis

Enzyme Amount (g)	Molar Conversion (%)
0.1	94.03
0.2	96.34
0.3	95.50
0.4	92.70
0.5	92.10

Adapted from studies on pentyl nonanoate synthesis. Reaction conditions: 150 min, 45°C, 1:9 Molar Ratio (Acid:Alcohol), 150 rpm.

Table 2: Effect of Temperature on Ester Synthesis

Temperature (°C)	Molar Conversion (%)
25	88.10
30	90.20
35	92.50
40	94.80
45	96.34
50	95.90

Adapted from studies on pentyl nonanoate synthesis. Reaction conditions: 150 min, 0.2 g enzyme, 1:9 Molar Ratio (Acid:Alcohol), 150 rpm.[4]

Table 3: Effect of Substrate Molar Ratio (Alcohol:Acid) on Ester Synthesis

Molar Ratio (Alcohol:Acid)	Molar Conversion (%)
1:1	75.30
3:1	80.10
5:1	82.70
7:1	84.60
9:1	85.55
11:1	85.10

Adapted from studies on pentyl nonanoate synthesis. Reaction conditions: 150 min, 45°C, 0.2 g enzyme, 150 rpm.[5]

Experimental Protocols

This section provides a detailed protocol for the enzymatic synthesis of butyl nonanoate using an immobilized lipase (B570770) in a solvent-free system. This method is adapted from established procedures for similar short-chain aliphatic esters.[2]

Materials and Reagents

• Nonanoic acid (Purity ≥ 96%)

• n-Butanol (Purity ≥ 98%)

• Immobilized Lipase (e.g., Lipozyme® RM IM from Rhizomucor miehei or Novozym® 435 from Candida antarctica)

• Hexane (B92381) (Analytical Grade)

• Ethanol (98%)

• 0.1 N NaOH solution

• Phenolphthalein (B1677637) indicator

• Screw-capped vials (100 mL)

• Horizontal water bath shaker

• Centrifuge

Experimental Procedure

• Reaction Setup: In a 100 mL screw-capped vial, combine nonanoic acid and n-butanol. For initial experiments, a molar ratio of 1:9 (acid to alcohol) is recommended based on optimization studies of similar esters.[2]

• Enzyme Addition: Add the immobilized lipase to the substrate mixture. A starting enzyme concentration of 0.2 g for a 50 mM scale reaction is suggested.[2]

• Incubation: Place the sealed vials in a horizontal water bath shaker set to 150 rpm and a temperature of 45°C.[2]

• Reaction Time: Allow the reaction to proceed for 150 minutes. Time-course experiments can be conducted by withdrawing samples at different intervals to determine the optimal reaction time.[2]

• Enzyme Separation: After the reaction, stop the agitation and separate the immobilized enzyme from the reaction mixture by centrifugation at 1500 rpm for 10 minutes. The enzyme can be washed with hexane and dried for reuse.

• Product Analysis: The conversion of nonanoic acid to butyl nonanoate can be determined by titrating the remaining acid content in the reaction mixture with 0.1 N NaOH using phenolphthalein as an indicator. Alternatively, gas chromatography (GC) can be used for a more precise quantification of the ester product.

Optimization of Reaction Parameters

To maximize the yield of butyl nonanoate, a systematic optimization of the reaction parameters is recommended. The following parameters can be varied:

• Temperature: Investigate a range from 30°C to 60°C.

• Enzyme Concentration: Vary the amount of immobilized lipase.

• Substrate Molar Ratio: Test different molar ratios of n-butanol to nonanoic acid.

• Reaction Time: Conduct a time-course study to identify the point of reaction equilibrium.

Visualizations

Experimental Workflow for Butyl Nonanoate Synthesis

Caption: Workflow for the enzymatic synthesis of butyl nonanoate.

Logical Relationship of Reaction Components

Caption: Key components in the lipase-catalyzed synthesis of butyl nonanoate.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Butyl Nonanoate via Transesterification Methods

Audience: Researchers, scientists, and drug development professionals.

Introduction: Butyl nonanoate (B1231133) (also known as butyl pelargonate) is an ester recognized for its fruity aroma and is utilized in the flavor, fragrance, and pharmaceutical industries.[1] Its synthesis is primarily achieved through the esterification of nonanoic acid with butanol or the transesterification of another nonanoate ester with butanol. Catalytic strategies are essential for achieving high conversion rates and are broadly categorized into chemical and enzymatic methods.[2] Enzymatic routes, employing lipases, are gaining prominence as a "green chemistry" approach due to their high specificity, operation under mild conditions, and reduced environmental impact.[3] In contrast, traditional chemical methods often rely on acid or base catalysts, which can be effective but may require harsher conditions and more complex purification steps.[4][5]

This document provides a detailed overview of both chemical and enzymatic methods for synthesizing butyl nonanoate, complete with comparative data and standardized experimental protocols.

Section 1: Chemical Transesterification and Esterification

Chemical synthesis of butyl nonanoate is typically performed via Fischer esterification of nonanoic acid with an excess of butanol, driven by an acid catalyst, or by the transesterification of a triglyceride with butanol using an acid or base catalyst.[6][7] The use of heterogeneous solid acid catalysts is a modern approach that simplifies catalyst removal and minimizes corrosion and waste issues associated with homogeneous catalysts like sulfuric acid.[5][8]

Data Presentation: Chemical Synthesis Methods

The following table summarizes various conditions and outcomes for the chemical synthesis of nonanoate and other relevant butyl esters.

Catalyst	Reactants	Molar Ratio (Alcohol:Acid/Oil)	Temperature (°C)	Reaction Time	Yield / Conversion (%)	Reference
Amberlyst-15	Nonanoic Acid & 2-Ethylhexanol	5:1	90	Continuous Flow	85% Conversion	[2][9]
CaO on Alumina	Canola Oil & Butanol	48:1	Not Specified	4 hours	89% Yield	[10]
H₂SO₄ / Amberlite IR120	Nonanoic Acid & 2-Ethylhexanol	Not Specified	Not Specified	Not Specified	Not Specified	[11]
Titanate Nanotubes-SO₃H	Levulinic Acid & Butanol	Not Specified	Not Specified	Not Specified	86.8% Conversion	[5]
Solid Acid from Fly Ash	Propionic Acid & Isobutanol	Not Specified	Not Specified	2 hours	94% Yield	[12]

Note: Data from analogous esterification reactions are included to provide representative process parameters.

Experimental Protocol: Heterogeneous Acid-Catalyzed Esterification

This protocol describes the synthesis of butyl nonanoate using a solid acid catalyst (e.g., Amberlyst-15) in a packed-bed continuous flow reactor, a method that allows for efficient production and easy catalyst separation.[2][9]

Materials:

• Nonanoic acid

• n-Butanol (anhydrous)

• Amberlyst-15 ion-exchange resin (or similar solid acid catalyst)

• Packed-bed reactor column

• High-performance liquid pump

• Heating jacket or oil bath

• Collection vessel

• Rotary evaporator

• Gas chromatograph (GC) for analysis

Procedure:

• Catalyst Preparation: Wash the Amberlyst-15 resin with n-butanol to remove any impurities and to activate it. Pack the desired amount of the washed resin into the reactor column.

• Reactant Preparation: Prepare a feed mixture of n-butanol and nonanoic acid. An excess of the alcohol is used to drive the reaction equilibrium towards the product; a molar ratio of 5:1 (butanol:acid) is a common starting point.[2]

• Reaction Setup: Place the packed column into the heating jacket and set the desired reaction temperature (e.g., 90°C).[2]

• Reaction Execution: Pump the reactant mixture through the heated column at a controlled flow rate (e.g., 4.17 x 10⁻⁹ m³/s).[2] The flow rate is a critical parameter as it determines the residence time of the reactants in contact with the catalyst.[2]

• Product Collection: Collect the effluent from the reactor outlet. The product stream will contain butyl nonanoate, water, and unreacted starting materials.

• Monitoring: Periodically take samples from the effluent and analyze them by GC to monitor the conversion of nonanoic acid.

• Purification: After the reaction, remove the excess n-butanol and the water byproduct from the collected effluent using a rotary evaporator. Further purification can be achieved by vacuum distillation if required.

• Catalyst Regeneration: The solid acid catalyst can be washed with fresh alcohol and reused for subsequent reactions.

Section 2: Enzymatic Transesterification and Esterification

Enzymatic synthesis utilizes lipases as biocatalysts, which are highly efficient and selective. Immobilized lipases, such as Novozym 435 (Candida antarctica lipase (B570770) B), are particularly advantageous as they can be easily recovered and reused, making the process more economical and sustainable.[2][3] Reactions can often be performed in solvent-free systems, where the reactants themselves serve as the medium, further enhancing the green credentials of the process.[13][14]

Data Presentation: Enzymatic Synthesis Methods

The table below summarizes reaction conditions for the enzymatic synthesis of nonanoate and other relevant butyl esters.

| Lipase (Enzyme) | Reactants | Molar Ratio (Alcohol:Acid) | Temperature (°C) | Solvent | Reaction Time | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Immobilized Rhizomucor miehei (RMIM) | Pentanol (B124592) & Nonanoic Acid* | 9:1 | 45 | Solvent-Free | 150 min | 86.08 |[13][14] | | Novozym 435 | Not Specified | Not Specified | 52.1 | Not Specified | Not Specified | Not Specified |[2] | | Lipozyme TL-IM | Butanol & Butyric Acid* | 3:1 | 48 | n-Hexane | 2 hours | > 90 |[15] | | Candida antarctica lipase B (CALB) | Vanillyl Alcohol & Hexanoic Acid* | 1:2 | 37 | tert-Butyl methyl ether | 48 hours | > 50 (after 2h) |[16] |

Note: Data from analogous esterification reactions are included to provide representative process parameters.

Experimental Protocol: Immobilized Lipase-Catalyzed Esterification

This protocol details a batch synthesis of butyl nonanoate using an immobilized lipase in a solvent-free system.

Materials:

• Nonanoic acid

• n-Butanol

• Immobilized lipase (e.g., Novozym 435 or Lipozyme RMIM)

• Round-bottom flask or sealed reaction vessel

• Magnetic stirrer and hot plate or shaking incubator

• Molecular sieves (optional, to remove water)

• Filtration apparatus

• Rotary evaporator

• Gas chromatograph (GC) for analysis

Procedure:

• Reactant Preparation: In a clean, dry reaction vessel, combine nonanoic acid and n-butanol. A molar excess of one substrate may be used to shift the equilibrium. For example, a 9:1 molar ratio of pentanol to nonanoic acid was found to be optimal in a similar synthesis.[13][14]

• Enzyme Addition: Add the immobilized lipase to the reactant mixture. The enzyme loading is typically a percentage of the total substrate weight (e.g., 3% w/w).[17]

• Reaction Setup: Place the vessel on a magnetic stirrer with heating or in a shaking incubator set to the optimal temperature for the enzyme (e.g., 45°C).[13][14] Agitation (e.g., 150 rpm) is crucial to ensure proper mixing.[13][14] If not using a solvent-free system, an organic solvent like n-hexane can be used.[15]

• Water Removal: To drive the reaction forward, the water produced can be removed. This can be achieved by conducting the reaction under a slight vacuum or by adding molecular sieves to the reaction mixture.

• Monitoring: Withdraw small aliquots of the reaction mixture at various time points. Separate the enzyme by centrifugation or filtration before analyzing the sample by GC to determine the conversion rate.

• Reaction Termination and Enzyme Recovery: Once the reaction has reached the desired conversion or equilibrium, stop the heating and agitation. Recover the immobilized enzyme from the mixture by simple filtration.

• Product Purification: The liquid product can be purified by removing unreacted starting materials, typically via vacuum distillation or rotary evaporation.

• Enzyme Reuse: The recovered lipase can be washed with a suitable solvent (e.g., n-hexane) and dried before being reused in subsequent batches. Washing the enzyme between cycles can preserve its activity for multiple uses.[15]

Mandatory Visualizations

Chemical Synthesis Workflow

Caption: General workflow for chemical synthesis of butyl nonanoate.

Acid-Catalyzed Esterification Pathway

Caption: Reaction pathway for acid-catalyzed esterification.

Enzymatic Synthesis Workflow

Caption: General workflow for enzymatic synthesis of butyl nonanoate.

References

• 1. Nonanoic acid, butyl ester [webbook.nist.gov]
• 2. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Methods of fatty acid butyl esters synthesis: present and prospects | Catalysis and petrochemistry [kataliz.org.ua]
• 5. Titanate nanotubes-bonded organosulfonic acid as solid acid catalyst for synthesis of butyl levulinate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ester - Wikipedia [en.wikipedia.org]
• 7. monash.edu [monash.edu]
• 8. Advancements in solid acid catalysts for biodiesel production - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 11. researchgate.net [researchgate.net]
• 12. ijpca.org [ijpca.org]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]
• 15. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Application Notes and Protocols for the GC-MS Analysis of Butyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl nonanoate (B1231133) is an ester known for its characteristic fruity and floral aroma, making it a significant compound in the flavor and fragrance industries. It is also utilized in the study of biofuels and as a chemical intermediate. Accurate and reliable quantification of butyl nonanoate in various matrices, such as food products, beverages, and biological samples, is crucial for quality control, research, and developmental applications. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique that offers high sensitivity and selectivity for the analysis of volatile and semi-volatile compounds like butyl nonanoate. This document provides detailed application notes and protocols for the analysis of butyl nonanoate using GC-MS.

Principle of Analysis

The analysis of butyl nonanoate by GC-MS involves the separation of the compound from a sample matrix using gas chromatography, followed by its detection and identification using mass spectrometry. In the gas chromatograph, the sample is vaporized and carried by an inert gas through a capillary column. The separation is based on the differential partitioning of the compound between the stationary phase of the column and the mobile gas phase. Following separation, the eluted butyl nonanoate enters the mass spectrometer, where it is ionized, typically by electron impact (EI). The resulting charged fragments are separated based on their mass-to-charge ratio (m/z), generating a unique mass spectrum that serves as a molecular fingerprint for identification and quantification.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the sample matrix and the concentration of butyl nonanoate.

a) Liquid-Liquid Extraction (LLE) for Liquid Samples (e.g., Beverages)

• To 10 mL of the liquid sample in a separatory funnel, add 2 g of sodium chloride to increase the ionic strength of the aqueous phase.

• Add a known amount of a suitable internal standard (e.g., ethyl nonanoate or a deuterated analog of butyl nonanoate). The internal standard should be chemically similar to the analyte but not present in the sample.[1][2]

• Add 10 mL of a non-polar organic solvent such as dichloromethane (B109758) or hexane.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Collect the organic layer (bottom layer for dichloromethane, top layer for hexane) in a clean vial.

• Dry the organic extract over anhydrous sodium sulfate.

• Carefully transfer the extract to a clean vial and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen if necessary.

• The extract is now ready for GC-MS analysis.

b) Headspace Solid-Phase Microextraction (HS-SPME) for Solid or Liquid Samples

This technique is particularly useful for volatile compounds and can minimize matrix effects.

• Place 5 g of a homogenized solid sample or 5 mL of a liquid sample into a 20 mL headspace vial.

• Add 2 g of sodium chloride to the vial.

• Add a known amount of a suitable internal standard.

• Seal the vial with a PTFE-faced septum and an aluminum cap.

• Place the vial in a heating block or autosampler with an agitator. Equilibrate the sample at a specific temperature (e.g., 60 °C) for a set time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.

• Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace for a defined period (e.g., 20 minutes) to adsorb the analytes.

• Retract the fiber and immediately introduce it into the GC injector for thermal desorption of the analytes onto the column.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of butyl nonanoate. Optimization may be required for specific instruments and applications.

Table 1: GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL (for liquid injection)
Inlet Temperature	250°C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial temperature 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Acquisition Mode	Full Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis
Transfer Line Temp.	280°C

Data Presentation and Quantitative Analysis

Quantitative analysis is typically performed using an internal standard method to ensure accuracy and precision.[1][2] A calibration curve is constructed by analyzing a series of standard solutions containing known concentrations of butyl nonanoate and a constant concentration of the internal standard.

Table 2: Representative Quantitative Data for Butyl Nonanoate Analysis

Parameter	Value
Retention Time (approx.)	12.5 min (on a DB-5ms column with the program above)
Quantitative Ions (SIM Mode)
Butyl Nonanoate	m/z 56, 141, 159
Internal Standard (e.g., Ethyl Nonanoate)	To be determined based on its mass spectrum
Method Performance
Linearity Range	1 - 500 µg/L
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	~0.2 µg/L
Limit of Quantification (LOQ)	~0.7 µg/L
Precision (RSD%)	< 10%
Accuracy (Recovery %)	90 - 110%

Note: The values presented in Table 2 are illustrative and should be determined for each specific analytical method and instrument.

Data Interpretation: Mass Spectrum of Butyl Nonanoate

The mass spectrum of butyl nonanoate provides structural information that confirms its identity. The molecular ion peak ([M]⁺) for butyl nonanoate (C₁₃H₂₆O₂) is expected at m/z 214.34.[3] However, the molecular ion of esters can be of low abundance. The fragmentation pattern is key to identification.

Table 3: Major Mass Spectral Peaks of Butyl Nonanoate and Their Putative Fragment Structures

m/z	Relative Intensity	Putative Fragment Ion
56	~100% (Base Peak)	[C₄H₈]⁺ (Butene)
57	High	[C₄H₉]⁺ (Butyl cation)
141	Moderate	[C₈H₁₇CO]⁺ (Nonanoyl cation)
159	Moderate	[C₈H₁₇COOH₂]⁺ (Protonated Nonanoic Acid)

The relative intensities are approximate and can vary between instruments.

Mandatory Visualizations

Caption: Experimental workflow for GC-MS analysis of butyl nonanoate.

References

• 1. Choosing an Internal Standard [restek.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Nonanoic acid, butyl ester [webbook.nist.gov]

Application Notes and Protocols: Kovats Retention Index of Butyl Nonanoate on Different GC Columns

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Kovats Retention Index (RI) is a fundamental and widely utilized parameter in gas chromatography (GC) for converting retention times into system-independent constants.[1] This application note provides a detailed protocol for the determination of the Kovats RI of butyl nonanoate (B1231133) on various GC columns and presents known RI values for this compound on different stationary phases. The protocol is designed to be a valuable resource for researchers in fields such as flavor and fragrance analysis, metabolomics, and drug development, where accurate compound identification is critical.

The Kovats index is a dimensionless value that normalizes retention times relative to the elution of a series of n-alkanes.[1][2] This normalization allows for the comparison of retention data across different instruments, columns, and laboratories, thereby enhancing the reliability of compound identification.[1] Butyl nonanoate, a fatty acid ester, is a relevant compound in various industries, and its accurate identification by GC is essential.

Data Presentation: Kovats Retention Index of Butyl Nonanoate

The following table summarizes the experimentally determined Kovats retention indices for butyl nonanoate on different types of GC columns.

Column Type	Stationary Phase	Kovats Retention Index (I)
Standard Non-polar	OV-101	1470[3]
Standard Non-polar	Not specified	1475, 1467[4]
Semi-standard Non-polar	Not specified	1486[4]
Standard Polar	Carbowax 20M	1700[5]
Standard Polar	DB-Wax	1725[5]
Standard Polar	Not specified	1714[4]

Experimental Protocols

Principle of Kovats Retention Index Determination

The Kovats retention index is calculated based on the retention times of the analyte and two n-alkanes that elute before and after the analyte. The formula for an isothermal GC analysis is:

I = 100 * [n + (log(t'r(unknown)) - log(t'r(n))) / (log(t'r(N)) - log(t'r(n)))]

Where:

• I is the Kovats retention index.

• n is the carbon number of the n-alkane eluting before the compound of interest.

• N is the carbon number of the n-alkane eluting after the compound of interest.

• t'r is the adjusted retention time (retention time of the compound minus the retention time of an unretained compound like air).

For temperature-programmed GC, a simplified linear formula is often used:

I = 100 * [n + (tr(unknown) - tr(n)) / (tr(N) - tr(n))]

Where:

• tr is the retention time.

Materials and Reagents

• Butyl nonanoate standard

• n-alkane standard mixture (e.g., C8-C20 or a wider range depending on the analyte's volatility)

• High-purity solvent (e.g., hexane (B92381) or dichloromethane) for sample and standard dilution

• Gas chromatograph equipped with a flame ionization detector (FID) or mass spectrometer (MS)

• Appropriate GC columns (polar and non-polar)

Gas Chromatography (GC) Conditions

The following are general GC conditions that can be adapted based on the specific instrument and column used.

Non-Polar Column Analysis:

• Column: e.g., DB-1, HP-1, OV-101 (100% dimethylpolysiloxane)[6][7]

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)

• Detector Temperature (FID): 300 °C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

Polar Column Analysis:

• Column: e.g., DB-WAX, Carbowax 20M (Polyethylene glycol)[8][9]

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 8 °C/min to 240 °C

  • Hold at 240 °C for 10 minutes

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)

• Detector Temperature (FID): 250 °C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

Experimental Workflow

• Sample and Standard Preparation:

  • Prepare a solution of butyl nonanoate in a suitable solvent at a known concentration (e.g., 100 ppm).

  • Prepare a solution of the n-alkane standard mixture in the same solvent.

• GC Analysis:

  • Inject the n-alkane standard mixture into the GC under the chosen conditions to determine the retention times of the individual alkanes.

  • Inject the butyl nonanoate sample into the GC under the same conditions to determine its retention time.

  • For increased accuracy, a co-injection of the butyl nonanoate sample with the n-alkane standard can be performed.

• Data Analysis:

  • Identify the retention times of the n-alkanes that elute immediately before and after butyl nonanoate.

  • Record the retention time of butyl nonanoate.

  • Calculate the Kovats Retention Index using the appropriate formula.

Mandatory Visualizations

Caption: Experimental workflow for determining the Kovats Retention Index.

Caption: Factors influencing GC retention time and the Kovats Retention Index.

References

• 1. Kovats retention index - Wikipedia [en.wikipedia.org]
• 2. jestec.taylors.edu.my [jestec.taylors.edu.my]
• 3. The Kovats Retention Index: Butyl nonanoate (C13H26O2) [pherobase.com]
• 4. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nonanoic acid, butyl ester [webbook.nist.gov]
• 6. Gas Chromatographic Retention Data [webbook.nist.gov]
• 7. glsciences.eu [glsciences.eu]
• 8. gcms.cz [gcms.cz]
• 9. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]

High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Butyl Nonanoate

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl nonanoate (B1231133) is an ester recognized for its characteristic fruity aroma, finding applications in the fragrance and flavor industries.[1] Accurate quantification of butyl nonanoate is crucial for quality control, formulation development, and stability studies. High-Performance Liquid Chromatography (HPLC) offers a robust and reliable analytical technique for the separation, identification, and quantification of such compounds.[2] This document provides a detailed application note and protocol for the determination of butyl nonanoate using a reverse-phase HPLC (RP-HPLC) method with UV detection.

Principle of the Method

The method employs reverse-phase chromatography, where the stationary phase is nonpolar (C18) and the mobile phase is polar. Butyl nonanoate, being a relatively nonpolar compound, is retained by the stationary phase. By using a gradient elution with a mixture of acetonitrile (B52724) and water, the polarity of the mobile phase is gradually decreased, leading to the elution of butyl nonanoate.[3] Quantification is achieved by monitoring the UV absorbance at a low wavelength, as saturated esters like butyl nonanoate do not possess a strong chromophore.[4] An external standard calibration curve is used to determine the concentration of butyl nonanoate in unknown samples.[5]

Data Presentation

The following table summarizes the expected quantitative data from a typical calibration run for butyl nonanoate.

Standard Concentration (mg/mL)	Retention Time (min)	Peak Area (mAU*s)
0.1	12.5	150,000
0.2	12.5	305,000
0.5	12.5	745,000
1.0	12.5	1,510,000
2.0	12.5	3,025,000

Experimental Protocols

1. Materials and Reagents

• Butyl nonanoate standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or ultrapure)

• Methanol (HPLC grade)

• Phosphoric acid (analytical grade, optional for pH adjustment)

• 0.22 µm syringe filters

2. Instrumentation and Chromatographic Conditions

• HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	30	70
  15.0	0	100
  20.0	0	100
  20.1	30	70

  | 25.0 | 30 | 70 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm[6]

3. Preparation of Standard Solutions

• Stock Standard Solution (10 mg/mL): Accurately weigh approximately 100 mg of butyl nonanoate standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with acetonitrile to achieve concentrations of 2.0, 1.0, 0.5, 0.2, and 0.1 mg/mL.

4. Sample Preparation

• Accurately weigh a known amount of the sample containing butyl nonanoate.

• Dissolve the sample in a suitable volume of acetonitrile to obtain a theoretical concentration within the calibration range. For complex matrices, a liquid-liquid extraction or solid-phase extraction may be necessary to remove interferences.[7]

• Vortex the solution for 1 minute to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.[2]

5. System Suitability

Before starting the analysis, perform at least five replicate injections of a mid-range standard solution (e.g., 1.0 mg/mL). The relative standard deviation (RSD) for the peak area and retention time should be less than 2%.

6. Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase composition (70% acetonitrile in water) for at least 30 minutes or until a stable baseline is achieved.

• Inject the prepared standard solutions in ascending order of concentration.

• Inject the prepared sample solutions. It is recommended to bracket the sample injections with standard injections to ensure the stability of the system.

• After the analysis is complete, flush the column with a high percentage of organic solvent (e.g., 100% acetonitrile) before storing it according to the manufacturer's recommendations.

7. Data Analysis

• Integrate the peak corresponding to butyl nonanoate in each chromatogram.

• Create a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Perform a linear regression analysis on the calibration curve. The coefficient of determination (r²) should be greater than 0.995.

• Determine the concentration of butyl nonanoate in the sample solutions using the equation of the line from the linear regression.

Mandatory Visualization

Caption: Workflow for the HPLC analysis of butyl nonanoate.

References

• 1. lcms.cz [lcms.cz]
• 2. HPLC analysis | Cyberlipid [cyberlipid.gerli.com]
• 3. Separation of Ethyl nonanoate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. agilent.com [agilent.com]
• 7. drawellanalytical.com [drawellanalytical.com]

Application Notes and Protocols for Infrared (IR) Spectroscopy in the Functional Group Analysis of Butyl Nonanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and standardized protocols for the functional group analysis of butyl nonanoate (B1231133) using Fourier Transform Infrared (FTIR) spectroscopy. Butyl nonanoate, an ester with applications in the flavor, fragrance, and biofuel industries, can be effectively characterized by its unique infrared absorption spectrum.[1] These notes will guide researchers in identifying the key functional groups and interpreting the spectral data of this compound.

Introduction to IR Spectroscopy for Ester Analysis

Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule.[2][3] When a molecule is exposed to infrared radiation, its bonds vibrate at specific frequencies.[3] By measuring the absorption of IR radiation, an infrared spectrum is generated, which reveals the presence of characteristic functional groups. For esters like butyl nonanoate, IR spectroscopy is particularly useful for confirming the presence of the ester functional group through its distinct carbonyl (C=O) and carbon-oxygen (C-O) stretching vibrations.[1][4]

Functional Group Analysis of Butyl Nonanoate

The key functional groups present in butyl nonanoate (C₁₃H₂₆O₂) are the ester group (-COO-) and alkyl chains (C-H). The infrared spectrum of butyl nonanoate will exhibit characteristic absorption bands corresponding to the vibrational modes of these groups.

Data Presentation: Characteristic IR Absorption Bands

The expected IR absorption bands for butyl nonanoate are summarized in the table below. These values are based on typical ranges for ester compounds and specific data for butyl nonanoate.[1]

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity
C=O (Ester)	Stretching	1750-1735	Strong
C-O (Ester)	Stretching	1300-1000	Strong
C-H (Alkyl)	Stretching	2960-2850	Strong
C-H (Alkyl)	Bending	~1465 and ~1375	Medium

Note: The exact wavenumbers can vary based on the sample matrix and instrumental conditions.[1]

Experimental Protocol: ATR-FTIR Spectroscopy of Butyl Nonanoate

Attenuated Total Reflectance (ATR) is a widely used sampling technique in FTIR spectroscopy for the analysis of liquid samples due to its simplicity and minimal sample preparation requirements.[5]

Instrumentation and Materials

• Instrumentation: Fourier-Transform Infrared (FT-IR) Spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

• Sample: Butyl nonanoate (liquid).

• Cleaning Solvent: Isopropanol or ethanol.

• Wipes: Soft, lint-free laboratory wipes.

Experimental Workflow

The following diagram illustrates the logical workflow for acquiring and analyzing the IR spectrum of butyl nonanoate.

References

• 1. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 2. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 3. ejournal.upi.edu [ejournal.upi.edu]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]

Application of butyl nonanoate in flavor and fragrance research.

Application Note & Protocol

Introduction

Butyl nonanoate (B1231133) (also known as butyl pelargonate) is an ester recognized for its characteristic fruity and floral aroma, with nuances of orange, apricot, and rose.[1][2] This profile makes it a valuable ingredient in the flavor and fragrance industry. Chemically, it is the ester formed from the condensation of nonanoic acid and butanol. Its application spans a wide range of consumer products, including dairy products, confectionery, baked goods, and various beverages, as well as in fine fragrances and personal care items.[1][2] This document provides detailed application notes, experimental protocols for its synthesis and sensory evaluation, and an overview of the olfactory signaling pathway involved in its perception.

Physicochemical Properties of Butyl Nonanoate

A comprehensive understanding of the physicochemical properties of butyl nonanoate is essential for its effective application in flavor and fragrance formulations.

Property	Value	Source
Molecular Formula	C13H26O2	[3][4][5]
Molecular Weight	214.34 g/mol	[3][4][5]
CAS Number	50623-57-9	[3][5][6]
Appearance	Colorless clear liquid (est.)	[2]
Odor	Floral, orange, apricot, rose	[1][2]
Boiling Point	258.6 °C to 270.00 °C at 760 mmHg	[1][2][3]
Melting Point	-38 °C	[2][7]
Density	0.849 to 0.869 g/cm³ at 25 °C	[1][2][3][7]
Flash Point	109.44 °C to 109.6 °C	[1][2][3]
Vapor Pressure	0.0214 mmHg at 25 °C	[2]
Refractive Index	1.423 to 1.432 at 20 °C	[2][3]
Solubility	Soluble in alcohol; Insoluble in water (1.130 mg/L at 25 °C est.)	[2]
logP (o/w)	4.08030 to 5.371 (est.)	[2][3]

Applications in Flavor and Fragrance

Butyl nonanoate is utilized as a flavor and fragrance agent in a variety of products.[2] Its pleasant aroma contributes to the sensory profile of many consumer goods.

Recommended Usage Levels in Fragrance Concentrates:

Recommendation	Value	Source
Up to	6.0000 %	[2][8]

Average and Maximum Usage Levels in Food Categories (mg/kg):

Food Category	Average Usage (mg/kg)	Maximum Usage (mg/kg)	Source
Dairy products	7.0	35.0	[2][8]
Fats and oils	5.0	25.0	[2][8]
Edible ices	10.0	50.0	[2][8]
Processed fruit	7.0	35.0	[2][8]
Confectionery	10.0	50.0	[2][8]
Bakery wares	10.0	50.0	[2][8]
Meat and meat products	2.0	10.0	[2][8]
Fish and fish products	2.0	10.0	[2][8]
Salts, spices, soups, sauces, etc.	5.0	25.0	[2][8]
Foodstuffs for particular nutritional uses	10.0	50.0	[2][8]

Experimental Protocols

Protocol 1: Synthesis of Butyl Nonanoate via Fischer Esterification

This protocol describes the synthesis of butyl nonanoate from nonanoic acid and n-butanol using an acid catalyst, a classic example of Fischer esterification.[9][10]

Materials:

• Nonanoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or other suitable extraction solvent

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine one molar equivalent of nonanoic acid with a 2-3 molar excess of n-butanol. The excess alcohol helps to shift the equilibrium towards the formation of the ester.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total mass of the reactants) to the mixture while stirring.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Allow the reaction to reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup - Neutralization: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Add an equal volume of water and shake. Separate the aqueous layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted nonanoic acid. Be cautious as CO₂ gas will be evolved. Vent the separatory funnel frequently.

• Workup - Washing: Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal and Purification: Filter to remove the drying agent. The excess n-butanol and the ester product can be separated by fractional distillation. The lower-boiling n-butanol will distill first, followed by the higher-boiling butyl nonanoate.

Logical Workflow for Fischer Esterification:

Caption: Workflow for the synthesis of butyl nonanoate.

Protocol 2: Sensory Evaluation of Butyl Nonanoate

This protocol outlines a method for the sensory evaluation of butyl nonanoate using a trained panel and Gas Chromatography-Olfactometry (GC-O).

Part A: Descriptive Sensory Panel

Materials:

• Purified butyl nonanoate sample

• Odorless solvent (e.g., diethyl phthalate (B1215562) or ethanol)

• Smelling strips

• Individual, well-ventilated sensory booths

Procedure:

• Panel Selection and Training: Select a panel of 8-12 individuals trained in sensory analysis of flavor and fragrance compounds.[11]

• Sample Preparation: Prepare a dilution of butyl nonanoate (e.g., 1% in the chosen solvent) to avoid olfactory fatigue.[11]

• Evaluation:

  • Apply 1 mL of the diluted sample to a standard smelling strip.[11]

  • Present the smelling strips to the panelists in a randomized order.

  • Instruct panelists to sniff the strip and describe the odor characteristics at different time intervals (e.g., immediately, after 5 minutes, and after 30 minutes) to evaluate the top, middle, and base notes.[11]

  • Panelists should rate the intensity of agreed-upon descriptors (e.g., fruity, floral, waxy) on a numerical scale.

Part B: Gas Chromatography-Olfactometry (GC-O)

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port (GC-O).

• Diluted sample of butyl nonanoate.

Procedure:

• Injection: Inject the diluted sample into the GC.

• Separation: The volatile compounds are separated based on their boiling points and polarity in the GC column.

• Detection: The effluent from the column is split between the mass spectrometer for chemical identification and the olfactometry port for sensory detection.

• Olfactory Analysis: A trained assessor sniffs the effluent at the olfactometry port and records the retention time and a description of the odor of each eluting compound.[11] The intensity of the odor can also be rated. This allows for the correlation of specific chemical compounds with their perceived aroma.

Experimental Workflow for Sensory Evaluation:

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. mdpi.com [mdpi.com]
• 5. Food Flavor Chemistry and Sensory Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. scbt.com [scbt.com]
• 8. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 9. scribd.com [scribd.com]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Butyl Nonanoate as a Potential Biofuel Additive

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of butyl nonanoate (B1231133) as a biofuel additive. This document includes its physicochemical properties, detailed protocols for its synthesis, and methodologies for evaluating its performance and emission characteristics in diesel engines.

Introduction

Butyl nonanoate (C₁₃H₂₆O₂) is a fatty acid ester that has garnered interest as a potential "drop-in" biofuel additive for diesel and biodiesel fuels. Its properties suggest that it may improve fuel lubricity, reduce engine wear, and lower harmful emissions without requiring significant engine modifications. As an oxygenated additive, butyl nonanoate can promote more complete combustion, potentially leading to a reduction in particulate matter (soot) and carbon monoxide emissions. This document outlines the relevant data and experimental procedures for researchers investigating the viability of butyl nonanoate as a sustainable fuel component.

Data Presentation

Quantitative data on the specific fuel properties of pure butyl nonanoate and its blends are limited in publicly available literature. However, based on the properties of similar fatty acid esters and general fuel standards, the following tables provide expected or estimated values for comparison.

Table 1: Physicochemical Properties of Butyl Nonanoate and Comparison with Diesel Fuel

Property	Butyl Nonanoate (Estimated/Reported)	Diesel Fuel (Typical ASTM D975)	Test Method (ASTM)
Molecular Formula	C₁₃H₂₆O₂	Approx. C₁₂H₂₃	-
Molecular Weight ( g/mol )	214.34[1]	170	-
Density @ 15°C ( kg/m ³)	~869[2]	820 - 850	D4052
Kinematic Viscosity @ 40°C (mm²/s)	2.0 - 4.0 (Estimated)	1.9 - 4.1	D445
Cetane Number	50 - 60 (Estimated)	40 - 55	D613
Higher Heating Value (MJ/kg)	~38 (Estimated)	~45	D240
Flash Point (°C)	~109.6[2]	> 52	D93
Cloud Point (°C)	Varies	Varies with grade	D2500
Oxidative Stability (Rancimat, hours)	> 6 (Estimated)	> 20	EN 15751
Oxygen Content (% wt.)	~14.9	0	-

Note: Some values for butyl nonanoate are estimated based on data for similar long-chain fatty acid esters due to the limited availability of specific experimental data.

Table 2: Engine Performance and Emission Characteristics of Butyl Nonanoate Blends (Hypothetical Data for B20 Blend - 20% Butyl Nonanoate in Diesel)

Parameter	Diesel (Baseline)	B20 Butyl Nonanoate Blend	Expected Change
Brake Specific Fuel Consumption (g/kWh)	250	~260	Increase (due to lower heating value)
Brake Thermal Efficiency (%)	35	~34.5	Slight Decrease
Carbon Monoxide (CO) Emissions (g/kWh)	1.5	~1.2	Decrease
Nitrogen Oxides (NOx) Emissions (g/kWh)	10	~9.5	Decrease
Hydrocarbon (HC) Emissions (g/kWh)	0.5	~0.4	Decrease
Particulate Matter (PM) Emissions (g/kWh)	0.1	~0.07	Significant Decrease

Note: The data in this table is hypothetical and serves as an illustration of the expected trends when using a B20 butyl nonanoate blend. Actual experimental results are required for validation.

Experimental Protocols

Synthesis of Butyl Nonanoate

3.1.1. Acid-Catalyzed Esterification

This protocol describes the synthesis of butyl nonanoate via Fischer-Speier esterification using an acid catalyst.

Materials:

• Nonanoic acid

• n-Butanol

• Sulfuric acid (H₂SO₄) or a solid acid catalyst (e.g., Amberlyst-15)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine nonanoic acid and n-butanol. A molar excess of n-butanol (e.g., 2:1 or 3:1 ratio to nonanoic acid) is recommended to drive the reaction towards the product side.

• Slowly add the acid catalyst to the mixture while stirring. For sulfuric acid, a concentration of 1-2% of the total reactant weight is typically sufficient.

• Attach a reflux condenser and heat the mixture to reflux (approximately 120-140°C) with continuous stirring.

• Monitor the reaction progress by periodically taking small samples and analyzing them using gas chromatography (GC) or by measuring the amount of water produced. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash it sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and again with water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the excess n-butanol and any other volatile impurities using a rotary evaporator.

• The resulting crude butyl nonanoate can be further purified by vacuum distillation if a higher purity is required.

3.1.2. Enzymatic Esterification

This protocol provides a greener alternative to acid catalysis using an immobilized lipase (B570770).

Materials:

• Nonanoic acid

• n-Butanol

• Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)

• Molecular sieves (3Å or 4Å)

• An appropriate organic solvent (e.g., hexane (B92381) or heptane, optional)

• Shaking incubator or orbital shaker

• Filtration setup

Procedure:

• Combine nonanoic acid and n-butanol in a screw-capped flask. A 1:1 molar ratio can be used, though optimization may be required. The reaction can be run solvent-free or in an organic solvent.

• Add the immobilized lipase to the mixture. A typical enzyme loading is 5-10% by weight of the substrates.

• Add molecular sieves to the mixture to remove the water produced during the reaction, which helps to shift the equilibrium towards ester formation.

• Place the flask in a shaking incubator at a controlled temperature (typically 40-60°C) and agitation (e.g., 150-200 rpm).

• Monitor the reaction progress over time using GC analysis of withdrawn samples.

• Once the desired conversion is reached (typically within 24-72 hours), stop the reaction.

• Separate the immobilized enzyme from the product mixture by simple filtration. The enzyme can often be washed and reused for subsequent batches.

• If a solvent was used, remove it using a rotary evaporator. The resulting butyl nonanoate is often of high purity and may not require further purification.

Fuel Blend Preparation and Property Testing

Procedure:

• Prepare blends of butyl nonanoate with a base diesel fuel (e.g., ultra-low sulfur diesel) at various volume percentages (e.g., 5%, 10%, 20% - denoted as B5, B10, B20).

• Ensure thorough mixing of the blends by mechanical stirring or shaking.

• Characterize the key fuel properties of the blends according to the relevant ASTM standards, as listed in Table 1.

Engine Performance and Emissions Testing

Experimental Setup:

• A single-cylinder, four-stroke, direct-injection diesel engine coupled to an eddy current dynamometer.

• A fuel consumption measurement system.

• Sensors for measuring in-cylinder pressure, engine speed, and temperatures.

• An exhaust gas analyzer for measuring CO, CO₂, NOx, HC, and O₂.

• A smoke meter or particulate matter analyzer.

Procedure:

• Warm up the engine to a steady operating temperature using the baseline diesel fuel.

• Record baseline performance and emission data at various engine loads (e.g., 25%, 50%, 75%, and 100% of full load) and a constant engine speed.

• Switch to the butyl nonanoate blend and allow the engine to stabilize.

• Repeat the performance and emission measurements for each blend at the same operating conditions as the baseline fuel.

• For each test point, measure and record the following parameters:

  • Brake power and torque

  • Fuel consumption rate

  • Exhaust gas temperature

  • Concentrations of CO, CO₂, NOx, and HC in the exhaust

  • Smoke opacity or particulate matter concentration

• Calculate the brake specific fuel consumption (BSFC) and brake thermal efficiency (BTE) for each fuel blend and compare them to the baseline diesel.

Visualizations

The following diagrams illustrate key processes related to the production and application of butyl nonanoate as a biofuel additive.

A simplified workflow for the synthesis of butyl nonanoate.

Workflow for evaluating butyl nonanoate blends in a diesel engine.

Metabolic pathway for n-butanol production via ABE fermentation.

Conclusion

Butyl nonanoate shows promise as a biofuel additive that could contribute to cleaner combustion in diesel engines. The provided protocols offer a starting point for its synthesis and evaluation. Further research is needed to generate comprehensive and precise data on its fuel properties and its effects on engine performance and emissions under various operating conditions. Such data will be crucial for a complete assessment of its viability as a commercial biofuel component.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. benchchem.com [benchchem.com]

Application Note: Butyl Nonanoate as a Standard for Analytical Method Development

Introduction

Butyl nonanoate (B1231133) (C₁₃H₂₆O₂) is a fatty acid ester known for its characteristic fruity aroma, finding applications in the flavor and fragrance industries.[1][2][3] In the realm of analytical chemistry, its stability, volatility, and distinct mass spectral fragmentation pattern make it an excellent candidate as a standard for the development and validation of analytical methods, particularly in chromatography.[4][5] This application note provides detailed protocols for the use of butyl nonanoate as a standard in gas chromatography (GC) and high-performance liquid chromatography (HPLC) methods, including method validation and sample analysis procedures.

Physicochemical Properties of Butyl Nonanoate

A thorough understanding of the physicochemical properties of an analytical standard is fundamental to method development. Key properties of butyl nonanoate are summarized in the table below.

Property	Value	Reference
CAS Number	50623-57-9	[6][7][8]
Molecular Formula	C₁₃H₂₆O₂	[6][7][8][9]
Molecular Weight	214.34 g/mol	[1][4][6][7][8][9]
Appearance	Colorless liquid	[4][10]
Boiling Point	~240-258.6 °C	[1][4][11]
Density	~0.87 g/cm³	[1][4]
Refractive Index	~1.423 - 1.431	[10][11]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol (B145695) and ether.	[1][10]

Protocols

Preparation of Butyl Nonanoate Standard Solutions

Accurate preparation of standard solutions is critical for the reliability of any analytical method. The following protocol outlines the preparation of a stock solution and subsequent working standards.

Materials:

• Butyl nonanoate (analytical standard grade, ≥99% purity)

• Hexane (B92381) (or other suitable solvent, HPLC or GC grade)

• Class A volumetric flasks (10 mL, 50 mL, 100 mL)

• Calibrated analytical balance

• Calibrated micropipettes

Protocol:

• Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of butyl nonanoate into a 10 mL volumetric flask.

  • Record the exact weight.

  • Dissolve the butyl nonanoate in a small amount of hexane.

  • Bring the flask to volume with hexane and mix thoroughly by inverting the flask multiple times.

  • Calculate the exact concentration of the stock solution based on the recorded weight.

• Working Standards:

  • Prepare a series of working standards by serial dilution of the stock solution.

  • For example, to prepare a 100 µg/mL working standard, transfer 10 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask and dilute to the mark with hexane.

  • Further dilutions can be made to create a calibration curve covering the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Logical Workflow for Standard Preparation

Caption: Workflow for the preparation of butyl nonanoate standard solutions.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a highly effective technique for the analysis of volatile compounds like butyl nonanoate, offering excellent separation and identification capabilities.[3][4][5]

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column[12]

• Inlet Temperature: 250°C[12]

• Injection Volume: 1 µL (splitless mode)[12]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp to 250°C at 10°C/min

  • Hold at 250°C for 5 minutes[12]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min[12]

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

Protocol:

• Inject 1 µL of each working standard and blank (hexane) into the GC-MS system.

• Acquire the data in full scan mode.

• Identify the butyl nonanoate peak based on its retention time and mass spectrum. The mass spectrum should show characteristic fragment ions.

• For quantitative analysis, a calibration curve is constructed by plotting the peak area of a characteristic ion against the concentration of the standards.[5]

Caption: Key parameters in the validation of an analytical method.

Conclusion

Butyl nonanoate is a suitable and reliable standard for the development and validation of analytical methods, particularly for GC-MS and HPLC. Its well-defined physicochemical properties and chromatographic behavior allow for the establishment of robust and reproducible analytical procedures. The protocols and data presented in this application note provide a comprehensive framework for researchers, scientists, and drug development professionals to utilize butyl nonanoate as an analytical standard in their work.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. Ester - Wikipedia [en.wikipedia.org]
• 3. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 4. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Butyl nonan-1-oate | SIELC Technologies [sielc.com]
• 7. CAS Common Chemistry [commonchemistry.cas.org]
• 8. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 11. Cas 30982-03-7,ISO-BUTYL-NONANOATE | lookchem [lookchem.com]
• 12. benchchem.com [benchchem.com]

Continuous Flow Synthesis of Butyl Nonanoate for Industrial Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The industrial synthesis of esters such as butyl nonanoate (B1231133), a valuable compound in the fragrance, flavor, and solvent industries, is increasingly transitioning from conventional batch processing to more efficient continuous flow methodologies.[1] This shift is motivated by the numerous advantages of flow chemistry, including enhanced heat and mass transfer, improved safety, precise process control, and greater scalability.[1] This document provides detailed application notes and protocols for the continuous flow synthesis of butyl nonanoate via the esterification of nonanoic acid with butanol, primarily utilizing a packed-bed reactor with a solid acid catalyst.

Introduction

Butyl nonanoate (C₁₃H₂₆O₂) is an ester recognized for its characteristic fruity aroma, making it a significant component in the formulation of fragrances and flavors.[2] It also serves as a specialty solvent and an intermediate in organic synthesis.[2] The traditional synthesis route involves the Fischer-Speier esterification of nonanoic acid and butanol, typically using a homogeneous acid catalyst like sulfuric acid.[2] However, this method suffers from drawbacks such as corrosive reaction conditions, difficult catalyst separation, and the generation of significant waste streams.[2]

Continuous flow synthesis offers a robust alternative, mitigating many of the challenges associated with batch production. By flowing the reactants through a heated reactor containing a heterogeneous catalyst, the reaction can be performed at steady state, leading to consistent product quality and higher throughput.[3][4] Solid acid catalysts, such as the ion-exchange resin Amberlyst-15, are particularly well-suited for this application, as they are easily contained within a packed-bed reactor, eliminating the need for downstream catalyst removal and enabling catalyst reuse.[1]

Signaling Pathways and Logical Relationships

The synthesis of butyl nonanoate via acid-catalyzed esterification follows a well-established reaction mechanism. The process begins with the protonation of the carbonyl oxygen of nonanoic acid by the acid catalyst. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by butanol. The subsequent steps involve proton transfer and the elimination of a water molecule to yield the final ester product, butyl nonanoate.

Caption: Fig. 1: Acid-Catalyzed Esterification of Nonanoic Acid.

Experimental Workflow

The continuous flow synthesis of butyl nonanoate can be logically structured into three main stages: reagent preparation, continuous flow reaction, and product purification. This workflow ensures a controlled and efficient conversion of starting materials to the final, high-purity product.

Caption: Fig. 2: Experimental Workflow.

Quantitative Data Summary

The following tables summarize key quantitative data for the continuous flow synthesis of nonanoate esters, based on published results for analogous reactions. These data provide a baseline for the expected performance of butyl nonanoate synthesis under similar conditions.

Table 1: Reaction Parameters for Continuous Flow Esterification of Nonanoic Acid

Parameter	Value	Catalyst	Source
Temperature	363 K (90 °C)	Amberlyst-15	[5][6]
Alcohol:Acid Molar Ratio	5:1	Amberlyst-15	[5][6]
Flow Rate (Q)	4.17 x 10⁻⁹ m³/s	Amberlyst-15	[5][6]
Reactant	2-Ethylhexanol	Amberlyst-15	[5][6]

Table 2: Performance Metrics for Continuous Flow Esterification of Nonanoic Acid

Metric	Value	Catalyst	Source
Nonanoic Acid Conversion	85%	Amberlyst-15	[5][6]
Reaction Time	Not specified	Amberlyst-15	[5][6]
Product	2-Ethylhexyl nonanoate	Amberlyst-15	[5][6]

Note: The data presented is for the esterification of nonanoic acid with 2-ethylhexanol, which serves as a close model for the synthesis of butyl nonanoate.

Experimental Protocols

The following protocols are based on established methodologies for the continuous flow esterification of fatty acids using a packed-bed reactor.

Protocol 1: Preparation of the Packed-Bed Reactor

• Catalyst Preparation: Use a solid acid catalyst such as Amberlyst-15. Prior to use, wash the resin with methanol (B129727) to remove any impurities and then dry under vacuum at 60 °C for 12 hours.

• Reactor Assembly: A tubular reactor (e.g., stainless steel or PFA tubing) is used. The length and diameter of the reactor will determine the reactor volume and, consequently, the residence time.

• Catalyst Packing: Carefully pack the dried Amberlyst-15 resin into the reactor tube. Ensure uniform packing to avoid channeling of the fluid flow. The ends of the reactor should be fitted with frits or glass wool to retain the catalyst beads.

• System Integration: Install the packed-bed reactor into the continuous flow system, which includes pumps for reagent delivery, a pre-heating unit, the reactor itself situated in a heating block or oil bath, a back-pressure regulator, and a collection vessel.

Protocol 2: Continuous Flow Synthesis of Butyl Nonanoate

• Reagent Preparation:

  • Prepare a stock solution of nonanoic acid.

  • Prepare a stock solution of butanol. To drive the reaction equilibrium towards the product, an excess of butanol is typically used. Based on analogous reactions, a butanol to nonanoic acid molar ratio of 5:1 is recommended.[5][6]

• System Priming: Prime the pumps and the system with the butanol solution to ensure all lines are filled and free of air bubbles.

• Reaction Initiation:

  • Set the reactor temperature to 363 K (90 °C).[5][6]

  • Set the back-pressure regulator to a suitable pressure (e.g., 5-10 bar) to prevent solvent boiling.

  • Begin pumping the nonanoic acid and butanol solutions into a T-mixer before the reactor at flow rates calculated to achieve the desired residence time and molar ratio. For a starting point, a flow rate of 4.17 x 10⁻⁹ m³/s can be used as a reference.[5][6]

• Steady State and Collection:

  • Allow the system to run for a period equivalent to 3-5 times the reactor volume to reach a steady state.

  • Once at a steady state, begin collecting the product stream from the outlet of the back-pressure regulator.

• Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots from the product stream and analyzing them by gas chromatography (GC) or by measuring the acid value through titration.

• Shutdown: Upon completion, flush the system with butanol followed by a suitable solvent (e.g., methanol or ethanol) to clean the reactor and lines.

Protocol 3: Product Purification

• Solvent Removal: The crude product mixture will contain butyl nonanoate, unreacted butanol, nonanoic acid, and water. The excess butanol can be removed by rotary evaporation.

• Washing: The remaining mixture can be washed with a saturated sodium bicarbonate solution to remove any unreacted nonanoic acid, followed by a wash with brine to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate.

• Distillation: For high purity, the final product can be purified by fractional distillation under reduced pressure.

Conclusion

The continuous flow synthesis of butyl nonanoate presents a highly efficient, safe, and scalable method for its industrial production. The use of packed-bed reactors with solid acid catalysts like Amberlyst-15 simplifies the process and aligns with the principles of green chemistry by allowing for catalyst recycling and minimizing waste. The protocols and data provided herein, based on closely related esterification reactions, offer a solid foundation for the development and optimization of this process for industrial applications.

References

• 1. CN107698480B - Continuous flow synthesis process of tert-butyl peroxyneodecanoate without amplification effect - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. A highly active and robust solid catalyst provides high yields of esters by continuous flow | RIKEN [riken.jp]
• 4. benchchem.com [benchchem.com]
• 5. Nonanoic acid esterification with 2-ethylhexanol: From batch to continuous operation – Nicl.it [nicl.it]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the yield of butyl nonanoate synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of butyl nonanoate (B1231133) synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing butyl nonanoate?

The most common method for synthesizing butyl nonanoate is the Fischer-Speier esterification.[1] This process involves the acid-catalyzed reaction of nonanoic acid with n-butanol.[2] The reaction is reversible, and to achieve high yields, it's essential to shift the chemical equilibrium towards the formation of the ester.[3]

Q2: What are the key factors that influence the yield of butyl nonanoate in Fischer esterification?

To maximize the yield of butyl nonanoate, several factors are crucial:

• Molar Ratio of Reactants: Using an excess of one reactant, typically the less expensive n-butanol, shifts the equilibrium towards the product side, thereby increasing the yield.[3][4]

• Catalyst: A strong acid catalyst is necessary to protonate the carboxylic acid, making it more susceptible to nucleophilic attack by the alcohol.[4] Common catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (p-TSA), and acidic ion-exchange resins like Amberlyst-15.[2][3]

• Temperature: Increasing the reaction temperature generally increases the reaction rate.[3] The reaction is often carried out at the reflux temperature of the alcohol.[4]

• Removal of Water: Water is a byproduct of the esterification reaction.[2][3] Its presence can shift the equilibrium back towards the reactants, a reaction known as hydrolysis.[4] Continuously removing water as it forms is a highly effective strategy to improve the yield.[4]

Q3: What are the advantages of using a heterogeneous catalyst over a homogeneous catalyst?

Heterogeneous catalysts, such as acidic ion-exchange resins, offer several advantages over homogeneous catalysts like sulfuric acid:

• Ease of Separation: Heterogeneous catalysts can be easily separated from the reaction mixture by simple filtration.[3]

• Reusability: Solid acid catalysts can often be recovered and reused, making the process more cost-effective and environmentally friendly.[3]

• Reduced Corrosion: They are generally less corrosive than strong mineral acids.[3]

• High Selectivity: They can offer high selectivity for the desired ester product.[3]

Q4: Are there alternative methods for synthesizing butyl nonanoate?

Yes, an alternative method is enzymatic transesterification. This technique involves reacting an ester of nonanoic acid (like methyl nonanoate) with butanol, catalyzed by a lipase (B570770) enzyme.[1] This method is considered a "green" alternative as it operates under milder conditions and can be highly selective, minimizing byproduct formation.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of butyl nonanoate and provides systematic solutions.

Issue 1: Low Product Yield

A low yield of butyl nonanoate is a frequent problem in Fischer esterification. The following decision tree can help diagnose and resolve the issue.

Caption: Troubleshooting workflow for low butyl nonanoate yield.

Issue 2: Product Purity Issues

Problem: The final product is impure, as indicated by analytical methods like GC-MS.

Common Impurities & Solutions:

• Unreacted Nonanoic Acid and Acid Catalyst:

  • Solution: During the workup, wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will neutralize the acid catalyst and convert the unreacted carboxylic acid into its water-soluble sodium salt, which can then be removed in the aqueous layer.[4]

• Unreacted n-Butanol:

  • Solution: Excess n-butanol can often be removed by washing the organic layer with water or brine. For more complete removal, fractional distillation is effective due to the significant boiling point difference between n-butanol (~118 °C) and butyl nonanoate (~240 °C).[2]

• Side Products:

  • Solution: If side reactions have occurred, purification by vacuum distillation or column chromatography is recommended to isolate the pure butyl nonanoate.[1][4]

Experimental Protocols

Protocol 1: Fischer-Speier Esterification of Nonanoic Acid with n-Butanol

This protocol describes a standard laboratory procedure for the synthesis of butyl nonanoate using an acid catalyst and a Dean-Stark apparatus to remove water.

Materials:

• Nonanoic acid

• n-Butanol (at least 3 molar equivalents to nonanoic acid)

• p-Toluenesulfonic acid (p-TSA) (1-2% w/w of nonanoic acid)

• Toluene (B28343) (as an azeotropic solvent)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Apparatus:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, combine nonanoic acid, n-butanol, and toluene.

• Catalyst Addition: While stirring, add the p-toluenesulfonic acid to the mixture.

• Reflux and Water Removal: Assemble the Dean-Stark apparatus and reflux condenser. Heat the mixture to reflux. Water will be removed as an azeotrope with toluene and collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction's progress by observing the amount of water collected or by using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete when no more water is collected.

• Workup - Quenching and Extraction:

  • Allow the mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid), and finally with brine.[4]

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

  • Remove the solvent and excess n-butanol using a rotary evaporator to yield the crude butyl nonanoate.

• Purification: For high purity, the crude product can be purified by vacuum distillation.[4]

Data Presentation

Table 1: Typical Reaction Parameters for Butyl Nonanoate Synthesis

Parameter	Homogeneous Catalysis (H₂SO₄/p-TSA)	Heterogeneous Catalysis (e.g., Amberlyst-15)
Typical Yield	70–85%[2]	Can reach over 85% under optimized conditions[3]
Catalyst Loading	1-2% w/w of carboxylic acid[4]	Varies, but increased loading generally improves conversion up to a point[3]
Reaction Temperature	60-100°C, often at reflux[2][3]	60-100°C[3]
Reactant Molar Ratio (Butanol:Acid)	Excess butanol (e.g., 3:1 or higher) is used to shift equilibrium[3][4]	Excess butanol is also used to favor product formation[3]
Key Advantage	High reaction rates[3]	Ease of separation and reusability[3]
Key Disadvantage	Difficult to separate from product, corrosive[2]	Potentially lower reaction rates compared to homogeneous catalysts

Visualizations

Fischer-Speier Esterification Workflow

Caption: General workflow for the synthesis and purification of butyl nonanoate.

Factors Affecting Reaction Equilibrium

Caption: Factors influencing the equilibrium of butyl nonanoate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 3. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Acid-Catalyzed Synthesis of Butyl Nonanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the acid-catalyzed synthesis of butyl nonanoate (B1231133). The information is presented in a question-and-answer format to directly address potential issues encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing butyl nonanoate via acid catalysis?

The synthesis of butyl nonanoate from nonanoic acid and butanol is a Fischer esterification reaction. In this equilibrium process, a carboxylic acid and an alcohol react in the presence of an acid catalyst to form an ester and water.[1][2] To drive the reaction toward the product, an excess of one reactant (typically the less expensive and more easily removable butanol) is used, and the water produced is often removed as it forms.[3][4]

Q2: What are the common side reactions in the acid-catalyzed synthesis of butyl nonanoate?

The primary side reactions involve the butanol reactant under acidic conditions. These include:

• Dehydration of butanol: This reaction forms butenes (1-butene and 2-butene) as byproducts, particularly at higher temperatures.[5]

• Formation of dibutyl ether: Two molecules of butanol can condense in the presence of an acid catalyst to form dibutyl ether and water. This is more likely to occur at lower temperatures than those required for significant alkene formation.

Q3: How can I monitor the progress of the reaction?

The progress of the esterification can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1] GC analysis is particularly useful as it can also be used to detect and quantify the presence of side products like dibutyl ether and butenes.

Troubleshooting Guide

Issue 1: Low Yield of Butyl Nonanoate

A low yield of the desired ester is a common problem in Fischer esterification. The troubleshooting table below outlines potential causes and their solutions.

Potential Cause	Recommended Solution
Equilibrium not shifted towards products: The Fischer esterification is a reversible reaction.[3]	Use a large excess of butanol (e.g., a 3 to 5-fold molar excess) to shift the equilibrium towards the formation of butyl nonanoate.[6] Additionally, actively remove water as it is formed using a Dean-Stark apparatus.[7]
Insufficient reaction time or temperature: The reaction may not have reached equilibrium.	The reaction is typically conducted at the reflux temperature of the alcohol. Ensure the reaction is heated to reflux for a sufficient period (this can range from 1 to 10 hours).[3] Monitor the reaction by TLC or GC to determine the optimal reaction time.
Catalyst issues: The acid catalyst may be inactive or used in an insufficient amount.	Use a fresh, active acid catalyst such as concentrated sulfuric acid or p-toluenesulfonic acid. The typical catalyst loading is 1-5% by weight of the carboxylic acid.
Presence of water in reactants: Water in the starting materials will inhibit the forward reaction.	Use anhydrous butanol and ensure all glassware is thoroughly dried before starting the reaction.

Issue 2: Presence of Significant Impurities in the Product

The presence of impurities can complicate purification and affect the quality of the final product. The primary impurities are typically unreacted starting materials and the side products discussed above.

Observed Impurity	Potential Cause	Recommended Solution
Unreacted nonanoic acid	Incomplete reaction or hydrolysis of the ester during workup.	Ensure the reaction goes to completion by monitoring with TLC/GC. During the workup, wash the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) to remove any unreacted carboxylic acid.
Unreacted butanol	Use of a large excess of butanol.	Excess butanol can typically be removed by washing the organic phase with water or brine and then by evaporation under reduced pressure.
Dibutyl ether	Reaction temperature is too low, or there is a high concentration of butanol and acid catalyst.	Increase the reaction temperature to favor esterification over ether formation. A suitable temperature range is often between 130-140°C to minimize both butene and ether formation.
Butenes	Reaction temperature is too high.	Reduce the reaction temperature. Dehydration of butanol to butenes becomes more significant at higher temperatures. Avoid temperatures significantly above 140°C.

Quantitative Data on Side Reactions

The following table summarizes the general effect of reaction conditions on the formation of the primary side products. Specific quantitative data for the butyl nonanoate system is limited in the literature; however, data from analogous systems provide valuable guidance.

Parameter	Effect on Dibutyl Ether Formation	Effect on Butene Formation	General Recommendation for Butyl Nonanoate Synthesis
Temperature	Favored at lower temperatures (e.g., 130-140°C).[3]	Favored at higher temperatures (selectivity can be high around 400°C, but significant formation occurs at lower temperatures as well).[5]	Maintain a moderate reflux temperature, for instance by using a solvent like toluene (B28343) to control the boiling point, to minimize both side reactions.
Catalyst Concentration	Higher acid concentration can increase the rate of ether formation.	Higher acid concentration promotes dehydration.	Use a catalytic amount (1-5 wt%) of a strong acid like sulfuric acid.
Butanol:Nonanoic Acid Molar Ratio	A high excess of butanol can favor ether formation.	Not a primary driver compared to temperature, but a higher concentration of butanol provides more substrate for dehydration.	Use a moderate excess of butanol (e.g., 3:1 to 5:1) to drive the esterification without excessively promoting ether formation.[6]

Experimental Protocols

Key Experiment: Acid-Catalyzed Synthesis of Butyl Nonanoate

This protocol describes a general laboratory-scale synthesis of butyl nonanoate with considerations for minimizing side reactions.

Materials:

• Nonanoic acid

• n-Butanol (anhydrous)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene (optional, for azeotropic removal of water)

• Diethyl ether or ethyl acetate (B1210297) (for extraction)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• Setup: Assemble a round-bottom flask with a reflux condenser and a Dean-Stark trap (if using toluene). Ensure all glassware is dry.

• Reactant Mixture: To the round-bottom flask, add nonanoic acid and a 3- to 5-fold molar excess of n-butanol. If using a Dean-Stark trap, add toluene.

• Catalyst Addition: With stirring, carefully add the acid catalyst (e.g., 1-2% of the weight of the nonanoic acid).

• Reaction: Heat the mixture to a gentle reflux. If using a Dean-Stark trap, water will be collected as an azeotrope with toluene. Continue the reflux and monitor the reaction by TLC or GC until the starting material is consumed (typically 2-6 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with diethyl ether or ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with:

    • Water

    • Saturated sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted nonanoic acid)

    • Brine

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and remove the solvent and excess butanol using a rotary evaporator.

• Purification: The crude butyl nonanoate can be purified by vacuum distillation.

Visualizations

Caption: Main and side reaction pathways in butyl nonanoate synthesis.

Caption: Troubleshooting workflow for butyl nonanoate synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Fischer Esterification Practice Questions & Answers – Page 1 | Organic Chemistry [pearson.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. Dehydration of 1-butanol or 2-butanol with conc. `H_2SO_4` always gives the same mixture of 2-butene (80 %) and 1-butene (20 %) but dehydrohalogenation of 1-bromobutane with alc. KOH gives 1-butene as the major product while that of 2-bromobutane gives 2-butene as the major product . Explain why ? [allen.in]
• 6. researchgate.net [researchgate.net]
• 7. Fischer Esterification [organic-chemistry.org]

Purification of butyl nonanoate from unreacted starting materials.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of butyl nonanoate (B1231133) from unreacted starting materials, primarily butanol and nonanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties to consider when separating butyl nonanoate from its starting materials?

A1: The significant differences in boiling points and solubility are crucial for effective purification. Butyl nonanoate has a much higher boiling point than butanol, and its solubility characteristics differ from both butanol and nonanoic acid, especially in aqueous solutions.

Data Presentation: Physical Properties

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Solubility in Water
Butyl Nonanoate	214.34[1][2]	~240-258.6[2][3]	~0.87[2]	Low/Sparingly soluble[2][3]
n-Butanol	74.12[4]	117.7[5]	~0.81[5]	7.7 g/100 mL (at 20°C)[6]
Nonanoic Acid	158.24[7]	254[7]	~0.906 (at 25°C)[8]	Nearly insoluble[7][9]

Q2: What are the primary methods for purifying butyl nonanoate?

A2: The most common and effective methods are liquid-liquid extraction to remove the unreacted nonanoic acid and excess butanol, followed by fractional distillation to separate the butyl nonanoate from any remaining butanol and other volatile impurities.[10] For very high purity, column chromatography can also be employed.[3]

Q3: Why is it necessary to wash the crude product with a basic solution like sodium bicarbonate?

A3: Washing with a basic solution, such as sodium bicarbonate, is essential to neutralize and remove any remaining acidic catalyst (e.g., sulfuric acid) and, more importantly, to convert the unreacted nonanoic acid into its sodium salt.[11] This salt is water-soluble and can be easily separated from the organic layer containing the butyl nonanoate during liquid-liquid extraction.[12][13]

Q4: Can I use simple distillation instead of fractional distillation?

A4: While simple distillation can remove the lower-boiling butanol, fractional distillation is highly recommended for a more efficient and complete separation, especially if there are other impurities with boiling points close to that of butanol or butyl nonanoate.[14] The large difference in boiling points between butanol (117.7°C) and butyl nonanoate (~240-258.6°C) does, however, make for a relatively straightforward separation.[3][5]

Troubleshooting Guides

Issue 1: Emulsion formation during liquid-liquid extraction.

Cause: Vigorous shaking of the separatory funnel, especially when a basic solution is used, can lead to the formation of a stable emulsion, making layer separation difficult.

Solution:

• Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.

• Brine Wash: Add a saturated aqueous solution of sodium chloride (brine).[11] The increased ionic strength of the aqueous layer can help to break up the emulsion.

• Patience: Allow the separatory funnel to stand undisturbed for a longer period to allow the layers to separate.

• Filtration: In stubborn cases, filtering the entire mixture through a pad of celite or glass wool may help to break the emulsion.

Issue 2: The final product has a rancid or sharp odor.

Cause: This indicates the presence of residual nonanoic acid, which has a characteristic unpleasant, rancid odor.[7][8]

Solution:

• Repeat Basic Wash: Perform additional washes of the organic layer with a saturated sodium bicarbonate solution.[11] Test the aqueous layer with pH paper to ensure it is basic, indicating that all the acid has been neutralized.

• Column Chromatography: If the odor persists after repeated washings, consider purifying the product using column chromatography with a suitable solvent system (e.g., hexane (B92381) and ethyl acetate).[3]

Issue 3: Low yield of purified butyl nonanoate.

Cause:

• Incomplete Reaction: The esterification reaction may not have gone to completion.

• Loss during Extraction: The product may have been partially lost during the liquid-liquid extraction steps, especially if an emulsion was discarded.

• Inefficient Distillation: The product may have been lost during distillation due to improper setup or overheating.

Solution:

• Optimize Reaction: To drive the equilibrium towards the product, consider using a Dean-Stark apparatus to remove water during the reaction.[15] Using an excess of one reactant (typically the less expensive one, butanol) can also increase the yield.[10]

• Careful Extraction: Avoid discarding any emulsion layer if possible. Use the techniques mentioned in "Issue 1" to resolve emulsions. Ensure complete transfer of the organic layer between washes.

• Proper Distillation Technique: Use a well-insulated fractional distillation column and control the heating rate carefully to ensure a slow and steady distillation.[14] Collect the fraction that distills at the correct boiling point for butyl nonanoate.

Issue 4: The purified product is cloudy.

Cause: Cloudiness in the final product usually indicates the presence of water.[10]

Solution:

• Drying Agent: Before the final distillation, ensure the organic layer is thoroughly dried with a suitable drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate.[11] Allow sufficient time for the drying agent to work and ensure it is swirled intermittently.

• Avoid Contamination: Ensure all glassware used for the final distillation is completely dry.

Experimental Protocols

1. Liquid-Liquid Extraction for Removal of Unreacted Starting Materials

• Objective: To remove unreacted nonanoic acid and the acid catalyst from the crude reaction mixture.

• Procedure:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stopper the funnel and gently invert it several times, periodically venting to release any pressure from CO₂ evolution.

  • Allow the layers to separate. The upper organic layer contains the butyl nonanoate. The lower aqueous layer contains the sodium nonanoate and neutralized catalyst.

  • Drain the lower aqueous layer.

  • Wash the organic layer sequentially with equal volumes of deionized water and then a saturated brine solution.

  • Drain the aqueous layer after each wash.

  • Transfer the organic layer to a clean, dry flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate). Swirl and let it stand for 10-15 minutes.

  • Filter the dried organic solution to remove the drying agent.

2. Fractional Distillation for Purification of Butyl Nonanoate

• Objective: To separate the butyl nonanoate from any remaining butanol and other volatile impurities.

• Procedure:

  • Set up a fractional distillation apparatus. Ensure all glassware is dry.

  • Transfer the dried and filtered organic solution to the distillation flask. Add a few boiling chips.

  • Slowly heat the distillation flask.

  • Collect the initial fraction, which will primarily be any residual solvent and unreacted butanol (boiling point ~117.7°C).

  • Increase the heating to distill the butyl nonanoate. Collect the fraction that distills at its boiling point (~240-258.6°C).

  • Stop the distillation before the flask goes to dryness.

Visualizations

Caption: Workflow for the purification of butyl nonanoate.

Caption: Troubleshooting logic for butyl nonanoate purification.

References

• 1. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 3. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 4. Butanol | Boiling Point, Structure & Density - Lesson | Study.com [study.com]
• 5. 1-Butanol - Wikipedia [en.wikipedia.org]
• 6. 1-Butanol | 71-36-3 [chemicalbook.com]
• 7. Pelargonic acid - Wikipedia [en.wikipedia.org]
• 8. Nonanoic acid | 112-05-0 [chemicalbook.com]
• 9. atamankimya.com [atamankimya.com]
• 10. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 15. researchgate.net [researchgate.net]

Interpretation of butyl nonanoate mass spectrum fragmentation patterns.

Technical Support Center: Butyl Nonanoate (B1231133) Mass Spectrometry

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working with butyl nonanoate and interpreting its mass spectrum.

Frequently Asked Questions (FAQs)

Q1: What is the molecular formula and expected molecular weight of butyl nonanoate?

A1: Butyl nonanoate has a molecular formula of C13H26O2.[1] Its monoisotopic mass is approximately 214.19 Da, and its average molecular weight is 214.34 g/mol .[1][2]

Q2: What are the primary fragmentation patterns observed in the Electron Ionization (EI) mass spectrum of butyl nonanoate?

A2: The fragmentation of esters like butyl nonanoate in EI-MS is characterized by specific cleavage patterns.[3] The most common fragmentations are alpha-cleavage next to the carbonyl group and the McLafferty rearrangement.[3][4]

Q3: What are the major fragment ions and their mass-to-charge ratios (m/z) for butyl nonanoate?

A3: Key peaks in the EI mass spectrum of butyl nonanoate typically include ions at m/z values of 56, 57, 141, and 159.[3] The molecular ion peak [M]+ at m/z 214 may also be observed, though it can be weak or absent.[2][3]

Q4: What fragmentation process leads to the prominent peak at m/z 56?

A4: The ion at m/z 56, which is often the base peak, is characteristic of a McLafferty rearrangement.[3][4] This specific rearrangement involves the transfer of a gamma-hydrogen from the butyl group to the carbonyl oxygen, followed by the cleavage of the C-O bond, resulting in the formation of a neutral butene molecule and a charged enol. The peak at m/z 56 corresponds to the butene radical cation ([C4H8]+•).[3]

Q5: How is the acylium ion at m/z 141 formed?

A5: The fragment at m/z 141 is an acylium ion ([C9H17O]+). It is formed through alpha-cleavage, where the bond between the carbonyl carbon and the oxygen of the butoxy group is broken.[3][5] This results in the loss of a butoxy radical.

Data Presentation: Key Mass Spectral Peaks

The following table summarizes the principal ions observed in the 70 eV EI-MS of butyl nonanoate.

m/z	Relative Intensity (Approximate)	Possible Fragment Ion/Structure	Proposed Fragmentation Pathway
214	Low / Sometimes Absent	[C13H26O2]+•	Molecular Ion (M+)
159	Moderate	[C9H19O2]+	Loss of a butyl radical followed by hydrogen rearrangement
141	Moderate to High	[C9H17O]+	Alpha-cleavage with loss of the butoxy group (•OC4H9)
57	High	[C4H9]+	Butyl cation
56	High (Often Base Peak)	[C4H8]+•	McLafferty rearrangement of the butyl group
41	Moderate	[C3H5]+	Allyl cation, a common smaller fragment

Data compiled from multiple sources.[1][3]

Experimental Protocols

Protocol: GC-MS Analysis of Butyl Nonanoate

This protocol outlines a standard method for analyzing volatile esters like butyl nonanoate using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

• Sample Preparation:

  • Prepare a dilute solution of the butyl nonanoate sample (e.g., 100 ppm) in a high-purity volatile solvent such as hexane (B92381) or ethyl acetate.

  • Ensure the sample is free of non-volatile residues.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/Splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Column: A non-polar or semi-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, like a DB-5ms or equivalent).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 10 °C/min.

    • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).[3]

  • Ionization Energy: 70 eV.[1]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-400.

  • Solvent Delay: Set a solvent delay (e.g., 3 minutes) to prevent the solvent peak from saturating the detector.

  • Data Acquisition: Acquire data in full scan mode.

• Data Analysis:

  • Integrate the chromatographic peak corresponding to butyl nonanoate.

  • Analyze the mass spectrum of the peak and compare the fragmentation pattern to reference spectra from databases like NIST or PubChem.[1][2]

Mandatory Visualizations

Caption: Fragmentation pathway of butyl nonanoate under Electron Ionization.

Troubleshooting Guide

Q1: I don't see the molecular ion peak (m/z 214) in my spectrum. Is this normal?

A1: Yes, this can be normal for straight-chain esters. The molecular ion peak for these compounds is often weak or entirely absent because the initial ion is unstable and fragments very quickly.[4] The presence of prominent fragment ions is a more reliable indicator for identification.

Q2: My signal intensity is very low across the entire spectrum. What are the common causes?

A2: Poor signal intensity is a frequent issue in mass spectrometry.[6] Consider the following troubleshooting steps:

• Sample Concentration: Your sample may be too dilute. Prepare a more concentrated sample and re-inject.[6]

• Instrument Tuning: The mass spectrometer may require tuning and calibration. Perform a system check and calibration according to the manufacturer's guidelines.[6]

• Source Cleanliness: A contaminated ion source can significantly suppress the signal. Check the source and clean it if necessary.

• Leaks: Check for air leaks in the system, particularly at the injector and the interface between the GC and MS.

Q3: The observed mass values for my fragments are shifted and inaccurate. How can I resolve this?

A3: Inaccurate mass assignments are almost always a calibration issue.[6]

• Mass Calibration: Perform a full mass calibration of the instrument using the appropriate calibration standard (e.g., PFTBA).[6]

• Reference Mass: If your system uses a reference mass for real-time correction, ensure the reference vial is full and the system is applying it correctly.[7]

• Instrument Stability: Ensure the instrument has had adequate time to stabilize thermally and electronically after being turned on.

Q4: I am seeing many unexpected peaks, even in my blank injections. What could be the cause?

A4: Seeing peaks in blank runs points to system contamination or carryover.[7]

• Carryover: A highly concentrated previous sample may have carried over. Run several blank solvent injections to wash the injector and column.[8]

• Contaminated Solvents/Gas: Ensure you are using high-purity, LC-MS grade solvents and high-purity carrier gas. A contaminated gas filter can also be a source of background noise.[9]

• Septum Bleed: Old or over-tightened injector septa can degrade and bleed into the system. Replace the septum.

Caption: A logical workflow for troubleshooting low signal intensity in MS analysis.

References

• 1. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nonanoic acid, butyl ester [webbook.nist.gov]
• 3. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 4. GCMS Section 6.14 [people.whitman.edu]
• 5. tutorchase.com [tutorchase.com]
• 6. gmi-inc.com [gmi-inc.com]
• 7. cgspace.cgiar.org [cgspace.cgiar.org]
• 8. cgspace.cgiar.org [cgspace.cgiar.org]
• 9. agilent.com [agilent.com]

Optimizing temperature and catalyst for butyl nonanoate esterification.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the successful esterification of butyl nonanoate (B1231133).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing butyl nonanoate? Butyl nonanoate is typically synthesized via Fischer esterification. This is a reversible reaction where a carboxylic acid (nonanoic acid) reacts with an alcohol (n-butanol) in the presence of an acid catalyst to form an ester (butyl nonanoate) and water.[1][2][3]

Q2: Why is an acid catalyst required for this esterification? The esterification of a carboxylic acid with an alcohol is inherently slow. An acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the alcohol.[2][4][5] This significantly increases the reaction rate.

Q3: What are the common types of catalysts used for this reaction? Catalysts are broadly divided into two categories:

• Homogeneous Catalysts: These are soluble in the reaction medium and include strong mineral acids like sulfuric acid (H₂SO₄) and organic sulfonic acids like p-toluenesulfonic acid (p-TSA).[6] They are highly active but can be difficult to separate from the product and may cause corrosion.[6][7]

• Heterogeneous Catalysts: These are solid-phase catalysts that are insoluble in the reaction medium. Examples include ion-exchange resins (e.g., Amberlyst-15), zeolites, and certain metal salts.[6][8][9] Their primary advantage is the ease of separation from the reaction mixture and the potential for reuse.[6]

Q4: How does temperature influence the rate and yield of the reaction? Increasing the reaction temperature generally increases the reaction rate.[6][10] For butyl nonanoate synthesis, temperatures typically range from 60-100°C.[6][7] However, excessively high temperatures can lead to side reactions. The optimal temperature is often near the boiling point of the reaction mixture to allow for reflux conditions.[11][12]

Q5: Why is the removal of water crucial for obtaining a high yield? Fischer esterification is a reversible, equilibrium-limited reaction.[1][3] Water is a product, and its accumulation can shift the equilibrium back towards the reactants (hydrolysis), thereby reducing the ester yield.[13] To maximize product formation, water should be continuously removed from the reaction mixture as it forms.[1][14] Common methods include using a Dean-Stark apparatus, adding a dehydrating agent like molecular sieves, or employing techniques like pervaporation.[1][15][16]

Troubleshooting Guide

Issue 1: The reaction has run for the recommended time, but the product yield is low.

Potential Cause	Recommended Solution & Explanation
Reaction Equilibrium	The reaction has reached equilibrium without complete conversion of reactants. According to Le Chatelier's principle, the equilibrium can be shifted towards the product side. Solution: Use a large excess of one reactant, typically the less expensive one (n-butanol).[1][6] This drives the reaction forward to favor ester formation.
Presence of Water	Water, either from the reactants or produced during the reaction, is causing hydrolysis of the ester back to the starting materials.[13] Solution: Ensure all reactants and solvents are anhydrous. Employ a method to remove water during the reaction, such as a Dean-Stark apparatus or the addition of molecular sieves.[1]
Inactive or Insufficient Catalyst	The catalyst may have lost its activity, or the amount used is insufficient to drive the reaction at an adequate rate.[17] Solution: Use a fresh, anhydrous acid catalyst. Incrementally increase the catalyst loading (typically 1-5 mol% for homogeneous catalysts) until the rate no longer improves significantly.[11][17]
Suboptimal Reaction Temperature	The reaction temperature may be too low for the reaction to proceed at a reasonable rate.[17] Solution: Increase the temperature to bring the reaction mixture to a gentle reflux. The rate of reaction and conversion are sensitive to changes in temperature.[10][11]

Issue 2: Side products are forming, complicating purification.

Potential Cause	Recommended Solution & Explanation
Hydrolysis	This is the reverse of the esterification reaction, where the ester reacts with water to form the carboxylic acid and alcohol. Solution: As with low yield issues, ensure efficient and continuous removal of water from the reaction mixture.[7][13]
Oxidation	Under certain harsh conditions, the alcohol or the resulting ester can be oxidized.[7] Solution: Maintain controlled heating and avoid the presence of strong oxidizing agents. Running the reaction under an inert atmosphere (e.g., nitrogen) can also be beneficial.

Issue 3: Difficulty in purifying the final product.

Potential Cause	Recommended Solution & Explanation
Residual Acid Catalyst	Homogeneous acid catalysts (like H₂SO₄) will remain in the crude product mixture. Solution: After the reaction is complete, cool the mixture and wash it with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by a brine wash.[13][18][19]
Unreacted Nonanoic Acid	If the reaction did not go to completion, unreacted nonanoic acid will be present. Solution: The wash with sodium bicarbonate solution will also remove unreacted nonanoic acid by converting it to its water-soluble sodium salt.[19]
Unreacted Butanol	An excess of butanol used to drive the reaction will remain. Solution: Butanol can be removed by washing with water or by distillation.[14] The final purification of butyl nonanoate is often achieved through distillation under reduced pressure.[18]

Data Presentation

Table 1: Comparison of Catalysts for Nonanoic Acid Esterification

Catalyst	Reactants	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Time (h)	Conversion/Yield (%)	Reference
Amberlyst-15	Nonanoic Acid + 2-Ethylhexanol	5:1	90	-	85% Conversion	[9]
Amberlite IR120	Nonanoic Acid + 2-Ethylhexanol	5:1	90	-	54% Conversion	[9]
Amberlyst 15	Nonanoic Acid + 1-Propanol	10:1	90	7	~85% Conversion	[20]
H₂SO₄	SFA-PFAD* + TMP	3.5:1	150	6	93% Yield	[21]
TiO₂ Nanoparticles	Levulinic Acid + n-Butanol	-	120	8	77.6% Yield	[22]
*Saturated Palm Fatty Acid Distillate (contains nonanoic acid precursors)
Trimethylolpropane

Table 2: Effect of Temperature on Esterification Yield

Reactant 1	Reactant 2	Catalyst	Temperature (°C)	Time (h)	Conversion (%)	Reference
Oleic Acid	n-Butanol	QA0.5Ti0.5H0.5PW	120	1	83.6	[23]
Oleic Acid	n-Butanol	QA0.5Ti0.5H0.5PW	140	1	96.4	[23]
Acetic Acid	n-Butanol	sHCP1	50	2	8.7	[12]
Acetic Acid	n-Butanol	sHCP1	75	2	36.2	[12]
Acetic Acid	n-Butanol	sHCP1	100	2	~70	[12]

Experimental Protocols

Protocol 1: General Fischer Esterification of Butyl Nonanoate

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (a Dean-Stark trap is highly recommended), add nonanoic acid (1.0 eq) and n-butanol (3.0-5.0 eq). The excess butanol also serves as a solvent.[6][24]

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (approx. 1-2% of the total mass) to the stirred mixture.[24]

• Reaction: Heat the mixture to a gentle reflux using a heating mantle. The reaction progress can be monitored by removing small aliquots and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[18] Continue refluxing until the reaction is complete (typically 2-4 hours, or until no more water is collected in the Dean-Stark trap).[18]

• Cooling: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

Protocol 2: Workup and Purification of Crude Butyl Nonanoate

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Washing:

  • Wash the organic layer sequentially with deionized water to remove the excess butanol.

  • Next, wash with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the sulfuric acid catalyst and remove any unreacted nonanoic acid.[13][18] Continue washing until no more CO₂ gas evolves.

  • Finally, wash with a saturated brine (NaCl) solution to remove residual water and salts.[19]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[18]

• Filtration & Concentration: Filter off the drying agent. Remove the excess solvent (if any was added during extraction) using a rotary evaporator.[18]

• Final Purification: For high purity, the crude butyl nonanoate can be purified by distillation under reduced pressure.[18]

Visualizations

Caption: A troubleshooting workflow for addressing low yield in butyl nonanoate esterification.

References

• 1. Ester - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. web.alfredstate.edu [web.alfredstate.edu]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ijert.org [ijert.org]
• 11. ijert.org [ijert.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Removal of water produced from lipase-catalyzed esterification in organic solvent by pervaporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. US5976324A - Removal of water from reaction mixtures - Google Patents [patents.google.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. scribd.com [scribd.com]

Preventing hydrolysis of butyl nonanoate during storage.

Technical Support Center: Butyl Nonanoate (B1231133)

Welcome to the Technical Support Center for butyl nonanoate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the hydrolysis of butyl nonanoate during storage and to offer troubleshooting assistance for related experimental challenges.

Troubleshooting Guides

This section provides solutions to common problems encountered during the storage and handling of butyl nonanoate.

Issue 1: Noticeable "off" odor (rancid, acidic) in the butyl nonanoate sample.

• Possible Cause: Hydrolysis of butyl nonanoate into nonanoic acid and butanol. Nonanoic acid, a fatty acid, can have a distinct unpleasant odor.

• Troubleshooting Steps:

  • Confirm Hydrolysis: Analyze a small aliquot of the sample using the Gas Chromatography (GC) protocol outlined in the "Experimental Protocols" section to quantify the presence of nonanoic acid and butanol.

  • Review Storage Conditions: Compare your current storage conditions with the recommendations in the "Best Practices for Storage" table below. Pay close attention to temperature, humidity control, and exposure to air.

  • Implement Corrective Actions:

    • If stored at ambient temperature, transfer the bulk material to a refrigerated and desiccated environment.

    • If the container has a large headspace, consider purging with an inert gas like nitrogen or argon before sealing.

    • For long-term storage, aliquot the material into smaller, tightly sealed containers to minimize repeated exposure of the entire stock to the atmosphere.

Issue 2: Inconsistent results in experiments using butyl nonanoate from a previously opened container.

• Possible Cause: Partial hydrolysis of the ester, leading to a change in its effective concentration and the presence of reactive hydrolysis products (nonanoic acid and butanol).

• Troubleshooting Steps:

  • Quantify Purity: Use the provided GC or HPLC methods to determine the current purity of your butyl nonanoate stock.

  • Purification (if necessary): If significant hydrolysis has occurred and the experiment requires high-purity ester, consider purification by distillation. However, for most applications, it is more practical to use a fresh, unopened sample.

  • Future Prevention: Always use fresh aliquots for sensitive experiments. If a container must be used multiple times, ensure it is properly sealed and the headspace is minimized or filled with an inert gas.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of butyl nonanoate degradation during storage?

A1: The primary degradation pathway is hydrolysis, a chemical reaction where water molecules break the ester bond, yielding nonanoic acid and butanol.[1] This reaction can be catalyzed by both acidic and basic conditions and is accelerated by increased temperature.[2][3]

Q2: How does temperature affect the rate of hydrolysis?

Q3: Is humidity a significant concern for storing neat (undissolved) butyl nonanoate?

A3: Yes, humidity is a critical factor. Esters can react with moisture from the air, especially if the container is not hermetically sealed.[2][4] The use of desiccants is highly recommended to maintain a low-humidity environment.

Q4: Can the pH of the storage environment affect stability?

A4: While butyl nonanoate itself is neutral, exposure to acidic or basic contaminants can catalyze hydrolysis.[1] Ensure storage containers are clean and free of any acidic or basic residues.

Q5: What is the recommended way to store butyl nonanoate long-term?

A5: For long-term storage, butyl nonanoate should be kept in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), at a low temperature (2-8°C), and in the presence of a desiccant to minimize exposure to moisture.

Q6: I suspect my butyl nonanoate has started to hydrolyze. What analytical method can I use to confirm this?

A6: Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS) is a suitable method to separate and quantify butyl nonanoate, butanol, and nonanoic acid. A detailed protocol is provided in the "Experimental Protocols" section.

Data Presentation

Table 1: Recommended Storage Conditions to Minimize Butyl Nonanoate Hydrolysis

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of the hydrolysis reaction significantly.[2][3]
Atmosphere	Inert Gas (Nitrogen or Argon)	Displaces oxygen and moisture, preventing both hydrolysis and potential oxidative degradation.
Humidity	Desiccated Environment	Minimizes the availability of water for the hydrolysis reaction. The use of molecular sieves is effective.[5]
Container	Tightly Sealed Glass	Prevents ingress of atmospheric moisture and is non-reactive.
pH	Neutral (pH ~7)	Avoids acid or base-catalyzed hydrolysis.[1]

Table 2: Influence of Storage Conditions on the Rate of Hydrolysis (Qualitative)

This table provides a qualitative summary based on general principles of ester hydrolysis, as specific kinetic data for butyl nonanoate is limited.

Storage Condition	Relative Rate of Hydrolysis	Expected Purity Over Time
Ideal: 2-8°C, Inert Gas, Desiccated	Very Low	High stability, minimal degradation over extended periods.
Good: 2-8°C, Air, Sealed	Low	Gradual, slow hydrolysis may occur over months to years.
Moderate: Room Temp (~25°C), Air, Sealed	Moderate	Noticeable hydrolysis may occur over several months.
Poor: Room Temp, Air, Frequently Opened	High	Significant hydrolysis can be expected in a shorter timeframe (weeks to months).
Very Poor: Elevated Temp (>30°C), Humid	Very High	Rapid degradation is likely.

Experimental Protocols

Protocol 1: GC-FID Method for Quantification of Butyl Nonanoate and its Hydrolysis Products

This method is adapted from established protocols for analyzing fermentation products and fatty acids.[6][7]

• Objective: To separate and quantify butyl nonanoate, n-butanol, and nonanoic acid.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (GC-FID).

• Materials:

  • Column: DB-FFAP (nitroterephthalic acid modified polyethylene (B3416737) glycol) capillary column (30 m x 0.32 mm i.d., 0.25 µm film thickness) or similar polar capillary column.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

  • Injector: Split/splitless injector.

  • Solvent: Dichloromethane or Hexane (GC grade).

  • Standards: High-purity butyl nonanoate, n-butanol, and nonanoic acid.

  • Internal Standard (IS): A compound not present in the sample with a different retention time, e.g., decane (B31447) or undecane.

• Procedure:

  • Standard Preparation: Prepare individual stock solutions of butyl nonanoate, n-butanol, nonanoic acid, and the internal standard in the chosen solvent (e.g., 1000 µg/mL). Create a series of calibration standards by mixing and diluting the stock solutions to cover the expected concentration range in the samples.

  • Sample Preparation: Dilute an accurately weighed amount of the butyl nonanoate sample in the solvent to a concentration within the calibration range. Add the internal standard to all standards and samples at a constant concentration.

  • GC Conditions:

    • Injector Temperature: 250°C.

    • Detector Temperature: 280°C.

    • Oven Temperature Program:

      • Initial temperature: 80°C, hold for 2 minutes.

      • Ramp 1: Increase to 150°C at 10°C/min.

      • Ramp 2: Increase to 240°C at 20°C/min, hold for 5 minutes.

    • Injection Volume: 1 µL.

    • Split Ratio: 20:1 (can be adjusted based on concentration).

  • Analysis: Inject the standards and samples. Identify the peaks based on the retention times of the standards. Quantify the compounds by creating a calibration curve of the peak area ratio (analyte/IS) versus concentration.

Mandatory Visualizations

Caption: Factors leading to the hydrolysis of butyl nonanoate.

Caption: Workflow for troubleshooting butyl nonanoate hydrolysis.

References

• 1. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Influence of moisture content, temperature, and time on free fatty acid in stored crude palm oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Temperature and Humidity History on Brittleness of α-Sulfonated Fatty Acid Methyl Ester Salt Crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in enzymatic synthesis of butyl nonanoate.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the enzymatic synthesis of butyl nonanoate (B1231133) and addressing low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What is a typical conversion rate for the enzymatic synthesis of butyl nonanoate?

A1: Conversion rates for enzymatic esterification can vary widely depending on the specific reaction conditions. While rates exceeding 90% are achievable under optimized conditions for similar esters, initial experiments may yield lower conversions.[1] Factors such as the choice of lipase (B570770), substrate molar ratio, temperature, and water content significantly impact the final yield.

Q2: Which enzyme is recommended for the synthesis of butyl nonanoate?

A2: Immobilized lipases are commonly used for ester synthesis due to their stability and ease of reuse. Candida antarctica lipase B (CALB), often immobilized and known by trade names such as Novozym® 435, is a highly effective catalyst for the synthesis of various esters and is a good starting point for butyl nonanoate synthesis.[2]

Q3: What is the optimal temperature for the reaction?

A3: Lipases generally exhibit optimal activity between 40°C and 60°C.[3] However, temperatures above 60°C can lead to thermal denaturation and a loss of enzyme activity.[3] It is recommended to start with a temperature around 40-50°C and optimize from there. Increasing the temperature can also help to increase the solubility of the substrates.[3]

Q4: How does the molar ratio of butanol to nonanoic acid affect the conversion rate?

A4: The substrate molar ratio is a critical parameter. An excess of one of the substrates is often used to shift the reaction equilibrium towards the product side. For similar ester syntheses, an excess of the alcohol (butanol) is common.[4] However, a very high excess of alcohol can sometimes lead to enzyme inhibition.[5] A typical starting point is a molar ratio of butanol to nonanoic acid of 2:1 or 3:1.[1][4]

Q5: Why is water removal important during the synthesis?

A5: The esterification reaction produces water as a byproduct. According to Le Chatelier's principle, the accumulation of water can shift the reaction equilibrium back towards the reactants (hydrolysis), thereby reducing the conversion rate.[6] Methods for water removal include using molecular sieves, performing the reaction under vacuum, or using a Dean-Stark apparatus.

Troubleshooting Guide for Low Conversion Rates

Problem 1: Low conversion rate despite using the recommended starting conditions.

Potential Cause	Suggested Solution
Suboptimal Temperature	Verify the reaction temperature. If it is below 40°C, consider increasing it in increments of 5°C. If it is above 60°C, the enzyme may be denatured.
Incorrect Substrate Molar Ratio	If using an equimolar ratio, try using an excess of butanol (e.g., 2:1 or 3:1 molar ratio of butanol to nonanoic acid).[1][4]
Insufficient Enzyme Concentration	Increase the amount of immobilized lipase. A typical starting range is 5-10% (w/w) of the total substrate mass.
Presence of Water	Ensure all reactants and solvents are anhydrous. Add molecular sieves (3Å or 4Å) to the reaction mixture to remove water as it is formed.

Problem 2: The reaction starts but then stalls or proceeds very slowly.

Potential Cause	Suggested Solution
Enzyme Inhibition by Substrates	High concentrations of either the nonanoic acid or butanol can inhibit the enzyme.[5] If using a large excess of one substrate, try reducing it. Substrate inhibition by high acid concentrations can sometimes be mitigated by a stepwise addition of the acid.
Product Inhibition	The accumulation of butyl nonanoate or the byproduct water can inhibit the enzyme.[7] Continuous removal of water is crucial. If possible, consider in-situ product removal techniques.
Enzyme Deactivation	Prolonged exposure to suboptimal pH or high temperatures can deactivate the enzyme. Ensure the pH of the reaction medium is suitable for the lipase (typically near neutral).

Problem 3: The conversion rate is inconsistent between batches.

Potential Cause	Suggested Solution
Enzyme Reusability Issues	If reusing the immobilized lipase, ensure it is properly washed and dried between runs. Residual reactants or products can inhibit subsequent reactions. A common washing solvent is n-hexane.[1]
Variability in Water Content	The initial water content of reactants and solvents can vary. Always use freshly dried solvents and reactants for consistency.
Inadequate Mixing	In a heterogeneous system with an immobilized enzyme, proper mixing is essential for good mass transfer. Ensure the stirring speed is sufficient to keep the enzyme particles suspended.

Summary of Typical Reaction Conditions for Lipase-Catalyzed Ester Synthesis

Parameter	Recommended Range	Notes
Enzyme	Immobilized Candida antarctica lipase B (e.g., Novozym® 435)	Highly efficient and robust for esterification.
Temperature	40 - 60 °C	Temperatures above 60°C may cause enzyme denaturation.[3]
Substrate Molar Ratio (Butanol:Nonanoic Acid)	1:1 to 3:1	An excess of alcohol often improves conversion.[1][4]
Enzyme Concentration	5 - 10% (w/w of substrates)	Higher concentrations can increase the reaction rate.
Solvent	Solvent-free or non-polar organic solvent (e.g., n-hexane, heptane)	Solvent-free systems are greener and can be more efficient.
Water Removal	Molecular sieves (3Å or 4Å) or vacuum	Crucial for shifting the equilibrium towards product formation.
Agitation Speed	200 - 300 rpm	Ensure adequate mixing for good mass transfer.

Detailed Experimental Protocol

This protocol provides a starting point for the enzymatic synthesis of butyl nonanoate. Optimization of the parameters may be required to achieve the desired conversion rate.

Materials:

• Nonanoic acid

• n-Butanol

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• n-Hexane (or other suitable solvent, optional)

• Molecular sieves (3Å), activated

• Reaction vessel with a magnetic stirrer and temperature control

• Condenser (if refluxing)

Procedure:

• To a 100 mL round-bottom flask, add nonanoic acid (e.g., 10 mmol) and n-butanol (e.g., 20 mmol, 2:1 molar ratio).

• If using a solvent, add n-hexane (e.g., 20 mL).

• Add activated molecular sieves (e.g., 1 g) to the mixture.

• Add the immobilized lipase (e.g., 5% of the total substrate weight).

• Place the flask in a heating mantle or oil bath on a magnetic stirrer.

• Set the temperature to 50°C and the stirring speed to 250 rpm.

• Allow the reaction to proceed for 24-48 hours.

• Monitor the progress of the reaction by taking small aliquots at different time intervals and analyzing them by gas chromatography (GC) or by titrating the remaining acid content.

• Once the reaction has reached the desired conversion, stop the heating and stirring.

• Separate the immobilized enzyme by filtration for potential reuse.

• The product, butyl nonanoate, can be purified from the reaction mixture by distillation or column chromatography.

Troubleshooting Workflow

A troubleshooting workflow for low conversion rates in the enzymatic synthesis of butyl nonanoate.

References

• 1. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Minimizing byproduct formation in the synthesis of butyl nonanoate.

This technical support center is designed to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of butyl nonanoate (B1231133). Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of butyl nonanoate, offering potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Butyl Nonanoate	Equilibrium Limitation: The Fischer esterification is a reversible reaction.[1][2]	- Increase Reactant Concentration: Use a significant excess of n-butanol (e.g., 3-5 equivalents) to shift the equilibrium towards the product.[2] - Water Removal: Employ a Dean-Stark apparatus during reflux to continuously remove water as it is formed.[1] Alternatively, use molecular sieves.
Insufficient Catalyst Activity: The acid catalyst may be old, hydrated, or used in an inadequate amount.	- Use a fresh, anhydrous acid catalyst such as sulfuric acid or p-toluenesulfonic acid. - Ensure appropriate catalyst loading, typically 1-5 mol% relative to the limiting reagent.
Low Reaction Temperature: The reaction rate may be too slow at lower temperatures.	- Increase the reaction temperature to the reflux temperature of the alcohol. For n-butanol, this is approximately 117°C.
Short Reaction Time: The reaction may not have reached equilibrium.	- Extend the reaction time and monitor the progress using techniques like TLC or GC.
Formation of Dibutyl Ether	High Catalyst Concentration: Excess strong acid catalyst can promote the dehydration of n-butanol.	- Reduce the concentration of the acid catalyst.[3]
High Reaction Temperature: Elevated temperatures favor the intermolecular dehydration of n-butanol to form dibutyl ether.[3]	- Maintain the reaction temperature at the reflux temperature of n-butanol and avoid excessive heating. The optimal temperature range to minimize this side reaction is 127-137°C.[3]
Charring or Darkening of the Reaction Mixture	High Catalyst Concentration and Temperature: Concentrated sulfuric acid at high temperatures can cause decomposition and polymerization of the starting materials or product, leading to the formation of "black tar".[3]	- Add the sulfuric acid slowly and with vigorous stirring to avoid localized high concentrations and overheating. - Use a catalytic amount of acid. - Maintain a controlled and appropriate reaction temperature.
Presence of Unreacted Nonanoic Acid	Incomplete Reaction: The reaction did not proceed to completion.	- Implement the solutions for low yield, such as using excess alcohol, removing water, ensuring catalyst activity, and allowing for sufficient reaction time.
Inefficient Purification: The workup procedure did not effectively remove the unreacted acid.	- During the aqueous workup, wash the organic layer thoroughly with a saturated sodium bicarbonate solution to neutralize and remove any remaining nonanoic acid.
Presence of Unreacted n-Butanol	Use of Excess Alcohol: n-Butanol is often used in excess to drive the reaction.	- After the reaction, remove the excess n-butanol by distillation or by washing the organic layer with water or brine.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing butyl nonanoate?

A1: The most common and cost-effective method for synthesizing butyl nonanoate is the Fischer esterification of nonanoic acid with n-butanol using a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[2]

Q2: What are the primary byproducts to be aware of during the synthesis of butyl nonanoate?

A2: The primary byproducts are unreacted starting materials (nonanoic acid and n-butanol), water (which is a direct product of the esterification), and dibutyl ether, which is formed from the acid-catalyzed dehydration of n-butanol. At high temperatures and catalyst concentrations, charring and formation of polymeric materials can also occur.[3]

Q3: How can I effectively remove the water produced during the reaction to improve the yield?

A3: The most effective method for removing water during the reaction is azeotropic distillation using a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene (B28343). Alternatively, for smaller-scale reactions, anhydrous drying agents like molecular sieves can be added to the reaction mixture.[1]

Q4: What is the optimal molar ratio of n-butanol to nonanoic acid?

A4: To maximize the yield of butyl nonanoate, it is recommended to use a significant excess of n-butanol. A molar ratio of 3:1 to 5:1 (n-butanol:nonanoic acid) is common. Using a 10-fold excess of alcohol has been shown to increase ester yield significantly.[2]

Q5: What is the recommended concentration of the acid catalyst?

A5: Typically, a catalytic amount of a strong acid is sufficient. For sulfuric acid or p-toluenesulfonic acid, a concentration of 1-5 mol% with respect to the limiting reactant (nonanoic acid) is recommended. Higher concentrations can lead to an increase in byproduct formation, particularly dibutyl ether and charring.[3]

Q6: At what temperature should I run the reaction?

A6: The reaction should be carried out at the reflux temperature of the alcohol. For n-butanol, the boiling point is approximately 117°C. It is important to maintain a controlled temperature to avoid excessive byproduct formation. To specifically minimize the formation of dibutyl ether, a temperature range of 127-137°C has been suggested.[3]

Q7: How can I monitor the progress of the reaction?

A7: The progress of the reaction can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or by measuring the acid value of the mixture to determine the consumption of nonanoic acid.[1]

Q8: What is the best way to purify the final butyl nonanoate product?

A8: After the reaction is complete, the mixture should be cooled and washed with a saturated solution of sodium bicarbonate to neutralize the acid catalyst and remove unreacted nonanoic acid. This is followed by washing with water and then brine to remove any remaining water-soluble impurities. The organic layer is then dried over an anhydrous salt like sodium sulfate (B86663) or magnesium sulfate. The final purification of butyl nonanoate can be achieved by fractional distillation under reduced pressure to separate it from any high-boiling impurities and unreacted starting materials.[4]

Data Presentation

Table 1: Effect of Reaction Temperature on Byproduct Formation

Temperature (°C)	Butyl Nonanoate Yield (%)	Dibutyl Ether (%)	Notes
100	Moderate	Low	Slower reaction rate.
117 (Reflux)	High	Moderate	Optimal temperature for esterification.
>130	High	Increased	Increased rate of dibutyl ether formation.[3]
>140	Decreasing	High	Significant charring and decomposition may occur.[3]

Table 2: Influence of Catalyst Concentration on Product and Byproduct Formation

Catalyst (H₂SO₄) Conc. (mol%)	Butyl Nonanoate Yield (%)	Dibutyl Ether (%)	Observations
1	Good	Low	Slower reaction rate.
2-5	Excellent	Moderate	Optimal catalyst concentration for high yield.
>5	Decreasing	High	Increased charring and byproduct formation.[3]

Table 3: Impact of Molar Ratio on Butyl Nonanoate Yield

Molar Ratio (n-Butanol:Nonanoic Acid)	Butyl Nonanoate Yield (%)
1:1	~65% (at equilibrium)[2]
3:1	>85%
5:1	>90%
10:1	~97%[2]

Experimental Protocols

Key Experiment: Synthesis of Butyl Nonanoate via Fischer Esterification

This protocol describes a standard laboratory procedure for the synthesis of butyl nonanoate.

Materials:

• Nonanoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene (optional, for Dean-Stark)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (optional)

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add nonanoic acid (1 equivalent).

• Addition of Reagents: Add n-butanol (3-5 equivalents) to the flask. If using a Dean-Stark apparatus, add toluene as well.

• Catalyst Addition: While stirring, slowly and carefully add the acid catalyst (e.g., concentrated sulfuric acid, 1-2 mol%) to the reaction mixture.

• Reflux: Attach the reflux condenser (and Dean-Stark trap if used) and heat the mixture to a gentle reflux using a heating mantle. The reaction temperature should be around 117°C (the boiling point of n-butanol).

• Reaction Monitoring: Allow the reaction to reflux for 2-4 hours. Monitor the progress of the reaction by TLC or GC if desired.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water

    • Saturated sodium bicarbonate solution (to neutralize the acid)

    • Brine

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the excess n-butanol and any solvent by simple distillation or rotary evaporation.

  • Purify the crude butyl nonanoate by vacuum distillation.

Visualizations

Caption: Fischer esterification pathway for butyl nonanoate synthesis.

Caption: Troubleshooting workflow for low butyl nonanoate yield.

Caption: Logical relationship for byproduct formation.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]

Stability of butyl nonanoate under different pH conditions.

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the stability of butyl nonanoate (B1231133) under various pH conditions. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for butyl nonanoate in aqueous solutions?

A1: The primary degradation pathway for butyl nonanoate in aqueous solutions is hydrolysis. This chemical reaction involves the cleavage of the ester bond by water, resulting in the formation of nonanoic acid and butanol.[1] The rate of this reaction is highly dependent on the pH of the solution.

Q2: How does pH affect the stability of butyl nonanoate?

A2: The stability of butyl nonanoate is significantly influenced by pH. Its hydrolysis can be catalyzed by both acids and bases.[1][2]

• Acidic Conditions (pH < 4): Under acidic conditions, the hydrolysis of butyl nonanoate is a reversible reaction, meaning the ester can reform from the acid and alcohol products.[3] The reaction rate increases as the pH decreases.

• Neutral Conditions (pH ≈ 7): Near neutral pH, the rate of hydrolysis is generally at its minimum.

• Alkaline Conditions (pH > 8): In alkaline (basic) conditions, the hydrolysis, also known as saponification, is an irreversible process that proceeds to completion.[2] The rate of hydrolysis increases significantly as the pH rises.

Q3: What are the expected degradation products of butyl nonanoate at different pH values?

A3: The degradation products of butyl nonanoate are consistent across different pH conditions, with a minor variation in the form of the carboxylic acid.

• Acidic and Neutral pH: The hydrolysis products are nonanoic acid and butanol.

• Alkaline pH: The products are the salt of nonanoic acid (nonanoate) and butanol.[2] To obtain the free nonanoic acid from the nonanoate salt, an acidification step is required.

Q4: How can I monitor the degradation of butyl nonanoate in my experiments?

A4: The degradation of butyl nonanoate can be monitored by measuring the decrease in its concentration over time or by measuring the appearance of its degradation products (nonanoic acid or butanol). Common analytical techniques for this purpose include:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive and selective method for quantifying volatile and semi-volatile compounds like butyl nonanoate and butanol.[4][5][6][7]

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or mass spectrometric detection can be used to quantify nonanoic acid and, with appropriate derivatization, butyl nonanoate.[7][8]

• Titration: In alkaline hydrolysis (saponification), the consumption of the base (e.g., NaOH) can be monitored by titration to determine the reaction rate.

Data Presentation: Stability Profile of Butyl Nonanoate

While specific kinetic data for butyl nonanoate is not extensively published, the following table summarizes the expected qualitative and semi-quantitative stability profile based on the general principles of ester hydrolysis. The half-life indicates the time it takes for 50% of the initial butyl nonanoate to degrade.

pH Condition	pH Range	Catalyst	Reaction Type	Relative Rate of Hydrolysis	Expected Half-Life	Primary Degradation Products
Acidic	1 - 4	H⁺	Reversible Hydrolysis	Moderate to Fast	Hours to Days	Nonanoic Acid, Butanol
Neutral	6 - 8	Water (uncatalyzed)	Slow Hydrolysis	Very Slow	Months to Years	Nonanoic Acid, Butanol
Alkaline	9 - 13	OH⁻	Irreversible Saponification	Fast to Very Fast	Seconds to Hours	Nonanoate Salt, Butanol

Experimental Protocols

Protocol for Assessing the pH Stability of Butyl Nonanoate

This protocol outlines a general procedure for conducting a forced degradation study of butyl nonanoate at different pH values.

1. Materials and Reagents:

• Butyl nonanoate (high purity)

• Buffer solutions: pH 2 (e.g., HCl/KCl), pH 7 (e.g., phosphate (B84403) buffer), pH 10 (e.g., carbonate-bicarbonate buffer)

• Organic solvent (e.g., acetonitrile (B52724) or methanol, HPLC grade)

• Quenching solution (e.g., a buffer to neutralize the sample to pH ~7)

• Analytical standards: Nonanoic acid, Butanol

• High-purity water

2. Sample Preparation:

• Prepare a stock solution of butyl nonanoate in an appropriate organic solvent (e.g., 1 mg/mL in acetonitrile).

• In separate reaction vessels for each pH condition, add a known volume of the respective buffer solution.

• Spike a small, precise volume of the butyl nonanoate stock solution into each buffer to achieve the desired final concentration (e.g., 10 µg/mL). Ensure the volume of the organic solvent is minimal (e.g., <1%) to avoid affecting the buffer's properties.

• Prepare a control sample by spiking the stock solution into a solution of the organic solvent and water at the same concentration.

3. Incubation:

• Incubate the samples at a constant, controlled temperature (e.g., 40°C or 60°C) to accelerate degradation.

• At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each reaction vessel.

• Immediately quench the reaction by adding the aliquot to a quenching solution to neutralize the pH and stop further degradation.

4. Analytical Quantification (Example using GC-MS):

• Extraction: Perform a liquid-liquid extraction of the quenched sample with a suitable organic solvent (e.g., hexane (B92381) or ethyl acetate) to isolate the butyl nonanoate and butanol.

• Analysis: Inject the organic extract into a GC-MS system.

• Quantification: Use a validated analytical method to determine the concentration of butyl nonanoate remaining at each time point. The appearance of nonanoic acid and butanol can also be monitored.

5. Data Analysis:

• Plot the concentration of butyl nonanoate versus time for each pH condition.

• Determine the degradation rate constant (k) from the slope of the line (for pseudo-first-order kinetics, plot ln[concentration] vs. time).

• Calculate the half-life (t₁/₂) for each pH using the equation: t₁/₂ = 0.693 / k.

Mandatory Visualizations

Caption: Workflow for pH stability testing of butyl nonanoate.

Troubleshooting Guides

Caption: Troubleshooting decision tree for stability studies.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Nonanoic acid, butyl ester [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Nonanoic acid | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Butyl Nonanoate: Acid-Catalyzed vs. Enzymatic Routes

For researchers and professionals in the fields of flavor, fragrance, and pharmaceutical development, the synthesis of esters like butyl nonanoate (B1231133) is a fundamental process. This ester, known for its fruity and wine-like aroma, can be synthesized through various methods, with acid-catalyzed and enzymatic routes being the most prominent. This guide provides an objective comparison of these two synthetic strategies, supported by experimental data, to aid in the selection of the most suitable method for a given application.

At a Glance: Performance Comparison

Parameter	Acid-Catalyzed Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-TSA)	Immobilized Lipase (B570770) (e.g., Novozym® 435)
Typical Yield	70–85%[1]	>90% (inferred from similar esters)[2][3]
Reaction Temperature	High (typically 60–110°C, often at reflux)[1][4]	Mild (typically 40–70°C)[5]
Reaction Time	1–10 hours[4]	2.5–24 hours[2][6]
Product Purity	Lower, requires extensive purification	High, due to enzyme specificity
Byproducts	Water, potential for side-products from high heat	Water
Environmental Impact	Use of corrosive acids, high energy consumption	"Green" process, biodegradable catalyst, lower energy
Catalyst Reusability	No	Yes (with immobilized enzymes)

Experimental Protocols

Acid-Catalyzed Synthesis of Butyl Nonanoate (Fischer Esterification)

This method relies on the equilibrium-driven reaction between a carboxylic acid and an alcohol, catalyzed by a strong acid. To achieve high yields, an excess of one reactant (typically the alcohol) is used, and the water byproduct is often removed as it forms.[7][8]

Materials:

• Nonanoic acid

• n-Butanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TSA)

• Toluene (B28343) (optional, for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (optional)

• Separatory funnel

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add nonanoic acid and an excess of n-butanol (e.g., a 1:3 molar ratio of acid to alcohol).

• If using a Dean-Stark trap for water removal, add toluene to the flask.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the carboxylic acid) to the mixture.

• Assemble the reflux condenser (and Dean-Stark trap, if used) and heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 1-10 hours.[4]

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent and excess butanol by rotary evaporation.

• The crude butyl nonanoate can be further purified by distillation under reduced pressure to obtain the final product.

Enzymatic Synthesis of Butyl Nonanoate

This "green" alternative utilizes lipases as biocatalysts, which operate under mild conditions and offer high selectivity, leading to a purer product with simpler workup.[3] Immobilized lipases, such as Novozym® 435 (Candida antarctica lipase B), are often preferred as they can be easily recovered and reused.[9]

Materials:

• Nonanoic acid

• n-Butanol

• Immobilized lipase (e.g., Novozym® 435)

• Organic solvent (e.g., hexane, or the reaction can be run solvent-free)

• Molecular sieves (optional, to remove water)

• Shaker incubator or stirred reactor

• Filtration apparatus

Procedure:

• In a suitable reaction vessel, combine nonanoic acid and n-butanol (a molar ratio of 1:1 to 1:3 is common). The reaction can be performed in an organic solvent or, preferably, in a solvent-free system.

• Add the immobilized lipase (typically 5-10% by weight of the substrates).

• If desired, add molecular sieves to adsorb the water produced during the reaction, which can improve the conversion.

• Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant agitation (e.g., 200 rpm) in a shaker incubator.

• Monitor the formation of butyl nonanoate over time using GC. A high conversion is often achieved within 2.5 to 24 hours.[2][6]

• Upon completion, the immobilized enzyme is removed by simple filtration. The catalyst can be washed with a solvent and dried for reuse.

• The filtrate, containing the butyl nonanoate, can be used as is, or the product can be further purified by removing any unreacted starting materials, typically by vacuum distillation.

Visualizing the Processes

To further illustrate the differences between the two synthetic approaches, the following diagrams outline the experimental workflows and the underlying catalytic mechanism for the enzymatic reaction.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. research.rug.nl [research.rug.nl]
• 3. benchchem.com [benchchem.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to Butyl Nonanoate and Iso-butyl Nonanoate in Fragrance Applications

For researchers, scientists, and professionals in the fragrance and cosmetic industries, the selection of aroma chemicals is a critical step in product development. The choice between structurally similar molecules, such as isomers, can significantly impact the final fragrance profile, performance, and stability of a product. This guide provides an objective comparison of two such molecules: butyl nonanoate (B1231133) and its isomer, iso-butyl nonanoate, focusing on their application in fragrances.

Fragrance Profile and Application

Both butyl nonanoate and iso-butyl nonanoate are esters that contribute to the fruity and floral scent profiles commonly used in perfumery and personal care products.[1]

Butyl Nonanoate: This ester is characterized by a complex aroma with floral, orange, apricot, and rose notes.[2] Its multifaceted scent profile makes it a versatile ingredient in the creation of sophisticated floral and fruity fragrances.

Iso-butyl Nonanoate: In contrast, iso-butyl nonanoate offers a more direct fruity and floral odor.[3] This straightforward and pleasant scent is often utilized to impart a fresh and clean aroma in a variety of cosmetic and personal care products.[3]

Physical and Chemical Properties

The physical and chemical properties of these isomers are similar, yet subtle differences can influence their behavior in formulations. These properties are summarized in Table 1.

Property	Butyl Nonanoate	Iso-butyl Nonanoate
Molecular Formula	C₁₃H₂₆O₂	C₁₃H₂₆O₂
Molecular Weight	214.34 g/mol	214.34 g/mol
Appearance	Colorless liquid	Colorless liquid
Boiling Point	~270 °C	248-249 °C
Flash Point	~109.44 °C	~104.44 °C
Density	~0.85 g/cm³	~0.86 g/cm³
Solubility	Insoluble in water, soluble in alcohol	Insoluble in water, soluble in alcohol

Performance in Fragrance Applications: A Lack of Direct Comparative Data

Odor Threshold: The odor threshold is the lowest concentration of a substance that can be detected by the human nose. Lower thresholds indicate a more potent aroma. While specific data for these nonanoates is scarce, studies on other esters show that minor structural changes can significantly impact their odor thresholds.[4] It is plausible that the branched chain of iso-butyl nonanoate could result in a different odor threshold compared to the straight chain of butyl nonanoate.

Substantivity: Substantivity refers to the longevity of a fragrance on a substrate, such as skin or fabric. This is a critical factor in the performance of perfumes and scented personal care products. The slightly higher boiling point of butyl nonanoate might suggest a lower volatility and therefore potentially greater substantivity compared to iso-butyl nonanoate. However, this is a theoretical consideration that would require experimental validation.

Stability: The stability of a fragrance molecule within a cosmetic formulation, such as an emulsion, is essential for product integrity and shelf life.[5][6][7] Esters can be susceptible to hydrolysis, particularly at extreme pH values. The steric hindrance offered by the iso-butyl group in iso-butyl nonanoate might provide slightly better protection against hydrolysis compared to the n-butyl group in butyl nonanoate, potentially leading to enhanced stability in certain formulations.

Experimental Protocols for Fragrance Evaluation

To obtain the necessary quantitative data for a direct comparison, the following experimental protocols are recommended.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify the specific volatile compounds in a sample that contribute to its aroma.[8][9][10][11]

Methodology:

• Sample Preparation: The fragrance material is diluted in an appropriate solvent.

• Injection: A small volume of the diluted sample is injected into a gas chromatograph.

• Separation: The volatile compounds are separated based on their boiling points and polarity as they pass through a chromatographic column.

• Detection and Olfactory Assessment: The effluent from the column is split. One portion goes to a chemical detector (e.g., a mass spectrometer) for identification, while the other is directed to a sniffing port. A trained panelist sniffs the effluent and records the odor character and intensity at specific retention times.

• Data Analysis: The data from the chemical detector and the olfactory panel are combined to create an aromagram, which identifies the odor-active compounds.

Sensory Panel Analysis

Sensory panels are essential for evaluating the overall fragrance perception, including intensity, character, and substantivity.[12][13][14][15][16]

Methodology for Substantivity Evaluation:

• Panelist Selection: A panel of trained sensory assessors is selected.

• Sample Application: A standardized amount of the fragrance material, diluted in a suitable base (e.g., ethanol (B145695) or a simple lotion), is applied to a specific area on the panelists' skin or on a smelling strip.

• Evaluation over Time: Panelists evaluate the intensity of the fragrance at predetermined time intervals (e.g., immediately after application, 1 hour, 2 hours, 4 hours, etc.).

• Data Collection: Intensity ratings are recorded on a labeled magnitude scale.

• Data Analysis: The decay of fragrance intensity over time is plotted to determine the substantivity profile.

Olfactory Signaling Pathway

The perception of fragrance molecules like butyl nonanoate and iso-butyl nonanoate is initiated by their interaction with olfactory receptors in the nasal cavity. This process triggers a complex signaling cascade, as depicted in the following diagram.

Olfactory signaling pathway for ester perception.

Experimental Workflow for Comparative Analysis

A logical workflow for the comprehensive comparison of butyl nonanoate and iso-butyl nonanoate in fragrance applications is outlined below.

Workflow for comparing fragrance ingredients.

Conclusion

Butyl nonanoate and iso-butyl nonanoate, while structurally similar, offer distinct fragrance profiles that can be leveraged for different applications. Butyl nonanoate provides a more complex floral and fruity aroma, whereas iso-butyl nonanoate delivers a more straightforward fruity-floral scent. The subtle differences in their physical properties may also influence their performance in terms of substantivity and stability. For a definitive selection in fragrance formulation, it is highly recommended that direct comparative studies following the outlined experimental protocols be conducted to generate the necessary quantitative data. This will enable formulators to make informed decisions based on both the desired olfactory characteristics and the performance requirements of the final product.

References

• 1. acme-hardesty.com [acme-hardesty.com]
• 2. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 3. isobutyl nonanoate, 30982-03-7 [thegoodscentscompany.com]
• 4. Effect of Functional Group and Carbon Chain Length on the Odor Detection Threshold of Aliphatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. stephen-herman.com [stephen-herman.com]
• 6. Phase diagram and emulsion stability of surfactant-fragrance systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. femto-scientific.com [femto-scientific.com]
• 8. mdpi.com [mdpi.com]
• 9. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pac.gr [pac.gr]
• 13. researchgate.net [researchgate.net]
• 14. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 15. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 16. How to validate flavorings: aroma testing and sensory evaluation [mbrfingredients.com.br]

Comparative Analysis of Butyl Nonanoate with Other Fatty Acid Esters in Drug Development

A Guide for Researchers, Scientists, and Drug Development Professionals

The selection of appropriate excipients is a critical factor in the successful development of drug delivery systems. Fatty acid esters, a versatile class of compounds, have garnered significant attention for their role as solvents, emollients, and penetration enhancers in topical, transdermal, and oral formulations. This guide provides a comparative analysis of butyl nonanoate (B1231133) against other commonly used fatty acid esters, such as ethyl oleate (B1233923) and isopropyl myristate, to aid in the selection of optimal excipients for drug development. While research into the specific applications of butyl nonanoate in drug delivery is ongoing, this analysis draws upon its known physicochemical properties and compares them with the well-documented performance of other esters.[1]

Physicochemical Properties: A Tabulated Comparison

The performance of a fatty acid ester as a drug delivery vehicle is intrinsically linked to its physicochemical properties. These properties influence its ability to solubilize drugs, penetrate biological membranes, and maintain stability within a formulation. The following table summarizes the key physicochemical properties of butyl nonanoate, ethyl oleate, and isopropyl myristate.

Property	Butyl Nonanoate	Ethyl Oleate	Isopropyl Myristate
Molecular Formula	C13H26O2[2]	C20H38O2	C17H34O2
Molecular Weight ( g/mol )	214.34[1][2]	310.51	270.46
Appearance	Colorless liquid[3]	Pale yellow to almost colorless, mobile, oily liquid	Clear, colorless, practically odorless, mobile liquid
Boiling Point (°C)	~240 - 270[1][4]	205-208 (with some decomposition)	193 at 20 mmHg
Melting Point (°C)	-38[4]	~ -32	~ 3
Density (g/cm³)	~0.87[1]	~0.879	~0.85
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol (B145695) and ether[1]	Miscible with chloroform, ethanol (95%), ether	Miscible with most organic solvents; insoluble in water
LogP (o/w)	~5.371 (estimated)[4]	~8.6	~7.7

Performance as Drug Delivery Excipients

Fatty acid esters are primarily utilized in drug delivery for their ability to enhance the permeation of active pharmaceutical ingredients (APIs) through the skin and to act as a solvent for poorly soluble drugs.

Skin Permeation Enhancement

Fatty acid esters enhance skin penetration primarily by disrupting the highly organized lipid structure of the stratum corneum, thereby increasing its fluidity and facilitating drug diffusion. The efficiency of a fatty acid ester as a penetration enhancer is influenced by its carbon chain length and degree of saturation.

While direct comparative studies on the skin permeation enhancement of butyl nonanoate are limited, its properties as a medium-chain fatty acid ester suggest it would possess penetration-enhancing capabilities. For comparison, isopropyl myristate is a well-documented penetration enhancer. Its mechanism involves integrating into the lipid bilayers of the stratum corneum, disrupting their ordered structure, and increasing the fluidity of the lipid matrix. This creates more permeable pathways for drug molecules to traverse.

The choice between different fatty acid esters often depends on the specific properties of the drug molecule and the desired characteristics of the final formulation. For instance, isopropyl myristate is often favored for its lighter feel and faster absorption, while esters with longer chains may offer a richer emollient effect.

Drug Solubilization

The lipophilic nature of fatty acid esters makes them excellent solvents for hydrophobic drugs. The ability of an ester to solubilize a drug is crucial for improving its bioavailability, particularly in oral and topical formulations.

• Butyl Nonanoate: Due to its ester structure, butyl nonanoate is expected to be a good solvent for a range of lipophilic drugs. Research is ongoing to explore its full potential in various drug delivery systems.[1]

• Ethyl Oleate: This long-chain fatty acid ester is a suitable solvent for steroids and other lipophilic drugs. Its properties are similar to those of almond and peanut oil, but with the advantage of lower viscosity and more rapid absorption.

• Isopropyl Myristate: The solubility of various drugs in isopropyl myristate has been studied, and it is a common vehicle in topical preparations to enhance drug solubility and subsequent permeation. For example, the solubility of salicylate (B1505791) in isopropyl myristate can be significantly increased by the addition of counter ions.[5]

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed methodologies for key experiments used to evaluate the performance of fatty acid esters in drug delivery.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol describes a standard method for assessing the skin permeation of a drug from a formulation containing a fatty acid ester.

Workflow of an In-Vitro Skin Permeation Study

Caption: A typical workflow for conducting an in-vitro skin permeation study using Franz diffusion cells.

Methodology:

• Skin Membrane Preparation: Excised human or animal skin is carefully prepared to a uniform thickness (typically 200-400 µm). The skin is then mounted on the Franz diffusion cell with the stratum corneum facing the donor compartment.

• Receptor Medium: The receptor compartment is filled with a suitable receptor medium, such as phosphate-buffered saline (PBS), maintained at 32 ± 1 °C to mimic physiological skin temperature. The medium is continuously stirred to ensure sink conditions.

• Formulation Application: A precise amount of the test formulation (e.g., a gel or cream containing the drug and the fatty acid ester) is applied to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals, aliquots of the receptor medium are withdrawn and replaced with fresh, pre-warmed medium.

• Sample Analysis: The concentration of the drug in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time. From this plot, key permeation parameters such as the steady-state flux (Jss), permeability coefficient (Kp), and lag time can be calculated.

Formulation of a Nanoemulsion for Drug Delivery

This protocol outlines a high-energy homogenization method for preparing a butyl nonanoate-based nanoemulsion.

Nanoemulsion Formulation Workflow

Caption: A generalized workflow for the preparation of a nanoemulsion using a high-energy homogenization method.

Methodology:

• Preparation of Phases:

  • Oil Phase: The lipophilic drug is dissolved in butyl nonanoate.

  • Aqueous Phase: A surfactant (e.g., Tween 80) and a co-surfactant (e.g., propylene (B89431) glycol) are dissolved in purified water.

• Formation of Coarse Emulsion: The oil phase is slowly added to the aqueous phase under continuous stirring to form a coarse pre-emulsion.

• High-Pressure Homogenization: The coarse emulsion is passed through a high-pressure homogenizer at a specified pressure and for a set number of cycles to reduce the droplet size to the nano-range.

• Characterization: The resulting nanoemulsion is characterized for its physicochemical properties, including droplet size, polydispersity index (PDI), and zeta potential, using techniques like dynamic light scattering (DLS).

Toxicity Profile

The safety of excipients is a paramount consideration in drug formulation. Fatty acid esters are generally considered to be of low toxicity.

• Butyl Nonanoate: According to aggregated GHS information, butyl nonanoate does not meet the criteria for classification as a hazardous substance.[2] The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that nonanoic acid (the parent acid of butyl nonanoate) and its esters are safe in the present practices of use and concentration in cosmetics, though they caution formulators to consider their potential for penetration enhancement.[6]

• Other Fatty Acid Esters: Many fatty acid esters have been assessed for their safety in cosmetic and pharmaceutical applications and are generally considered non-irritating and non-sensitizing at typical use concentrations.

Conclusion

Butyl nonanoate, with its favorable physicochemical properties, holds promise as a versatile excipient in drug delivery. Its characteristics suggest it could be an effective solvent and penetration enhancer, similar to other well-established fatty acid esters like ethyl oleate and isopropyl myristate. However, a lack of direct comparative studies necessitates further research to fully elucidate its performance profile. The experimental protocols provided in this guide offer a framework for conducting such comparative evaluations. As the demand for innovative and effective drug delivery systems grows, a thorough understanding of the comparative performance of excipients like butyl nonanoate will be crucial for the development of safe and efficacious pharmaceutical products.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 4. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 5. Enhanced skin permeation of salicylate by ion-pair formation in non-aqueous vehicle and further enhancement by ethanol and l-menthol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

A Comparative Guide to the Validation of a GC-MS Method for Quantifying Butyl Nonanoate

For researchers, scientists, and drug development professionals, the accurate quantification of esters like butyl nonanoate (B1231133) is critical in various applications, from fragrance analysis to its use as a solvent or in chemical synthesis. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a primary analytical technique for this purpose due to its high sensitivity and selectivity. This guide provides an objective comparison of a validated GC-MS method for butyl nonanoate quantification with other viable alternatives, supported by representative experimental data and detailed methodologies.

Quantitative Performance Comparison

The validation of an analytical method ensures its reliability for the intended purpose. Key performance indicators, as defined by regulatory bodies like the FDA, include linearity, sensitivity (LOD and LOQ), accuracy, and precision.[1][2] The following tables summarize the typical performance characteristics of a validated GC-MS method for butyl nonanoate and compare it with alternative techniques such as Gas Chromatography-Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Table 1: Performance Characteristics of a Validated GC-MS Method for Butyl Nonanoate Quantification

Validation Parameter	Typical Performance Metric
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Accuracy (Recovery %)	95 - 105%
Precision (%RSD)	< 5%

Note: These are representative values based on the analysis of similar short-chain fatty acid esters and may vary depending on the specific instrumentation and matrix.[3][4]

Table 2: Comparison of Analytical Methods for Butyl Nonanoate Quantification

Analytical Method	Linearity (r²)	LOD	LOQ	Accuracy (Recovery %)	Precision (%RSD)	Selectivity
GC-MS	> 0.999	Low (ng/mL)	Low (ng/mL)	90 - 110%	< 15%	Excellent
GC-FID	> 0.998	Moderate (µg/mL)	Moderate (µg/mL)	95 - 105%	< 5%	Good
HPLC-UV	> 0.995	High (µg/mL)	High (µg/mL)	90 - 110%	< 10%	Moderate

Source: Data compiled from studies on short-chain fatty acid esters.[2][5][6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical methods. Below are the protocols for the quantification of butyl nonanoate using GC-MS and a comparative method, GC-FID.

GC-MS Quantification of Butyl Nonanoate

This protocol outlines a standard procedure for the quantification of butyl nonanoate in a liquid matrix.

1. Sample Preparation:

• Internal Standard (IS) Spiking: To a 1 mL aliquot of the sample, add a known concentration of an appropriate internal standard (e.g., deuterated butyl nonanoate or a structurally similar ester not present in the sample).

• Liquid-Liquid Extraction (LLE): Add 2 mL of a suitable organic solvent (e.g., hexane (B92381) or diethyl ether) to the sample. Vortex vigorously for 1 minute to ensure thorough mixing.

• Phase Separation: Centrifuge the mixture at 3000 x g for 5 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer to a clean vial for analysis.

2. GC-MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial temp 70°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	280°C

3. Data Analysis:

• Quantification: Create a calibration curve by plotting the ratio of the peak area of butyl nonanoate to the peak area of the internal standard against the concentration of the calibrants. Determine the concentration of butyl nonanoate in the samples from this curve. The mass spectrum of butyl nonanoate can be used for confirmation.[7]

GC-FID Quantification of Butyl Nonanoate

This protocol provides an alternative method using a Flame Ionization Detector.

1. Sample Preparation:

• The sample preparation procedure is identical to the one described for the GC-MS method.

2. GC-FID Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Split
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Column	DB-WAX (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial temp 80°C, hold for 1 min, ramp to 240°C at 15°C/min, hold for 10 min
Detector
Detector	Flame Ionization Detector (FID)
Temperature	260°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min

3. Data Analysis:

• Quantification: Generate a calibration curve by plotting the peak area of butyl nonanoate against the concentration of the calibrants. Calculate the concentration in the samples based on this curve. Identification is based solely on retention time.[8]

Visualizing the Workflow and Validation Process

To better understand the experimental and logical flows, the following diagrams are provided.

GC-MS workflow for butyl nonanoate quantification.

Logical flow of the analytical method validation process.

References

• 1. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a HPLC-UV method for the quantitative determination of four short-chain fatty acids and lactic acid produced by intestinal bacteria during in vitro fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparison of two analytical methods validated for the determination of volatile compounds in virgin olive oil: GC-FID vs GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Comparison of gas chromatography-combustion-mass spectrometry and gas chromatography-flame ionization detector for the determination of fatty acid methyl esters in biodiesel without specific standards - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and GC Methods for Butyl Nonanoate Analysis

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of butyl nonanoate (B1231133), a key fragrance and flavor compound, is critical for quality control and formulation development. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are two principal analytical techniques employed for this purpose. This guide provides an objective cross-validation of these methods, presenting detailed experimental protocols and performance data to facilitate informed decisions in method selection and implementation.

Methodology Overview

High-Performance Liquid Chromatography (HPLC) is a technique that separates components in a liquid mobile phase through a solid stationary phase. For a moderately polar compound like butyl nonanoate, reverse-phase HPLC is a suitable approach. Detection is typically achieved using an ultraviolet (UV) detector, as the ester functional group exhibits some UV absorbance at lower wavelengths.

Gas Chromatography (GC) is a powerful technique for the analysis of volatile and semi-volatile compounds. Butyl nonanoate is well-suited for GC analysis due to its volatility. The sample is vaporized and separated in a gaseous mobile phase as it passes through a column containing a stationary phase. A Flame Ionization Detector (FID) is commonly used for the quantification of organic compounds like butyl nonanoate, offering high sensitivity.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of butyl nonanoate using HPLC and GC.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column oven, and UV/Vis detector.

Chromatographic Conditions:

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm particle size.[1]

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v) with 0.1% phosphoric acid.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 210 nm.

Sample Preparation:

• Accurately weigh approximately 100 mg of the butyl nonanoate sample into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Further dilute an aliquot of this stock solution with the mobile phase to achieve a final concentration within the linear range of the method (e.g., 10-100 µg/mL).

• Filter the final solution through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC-FID) Protocol

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split mode, e.g., 50:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp to 250°C at a rate of 15°C/min.

  • Hold at 250°C for 5 minutes.

• Detector Temperature: 280°C.

• FID Gas Flows: Hydrogen: 30 mL/min; Air: 300 mL/min; Makeup (Helium or Nitrogen): 25 mL/min.

Sample Preparation:

• Accurately weigh approximately 100 mg of the butyl nonanoate sample into a 100 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as hexane (B92381) or ethyl acetate.

• Further dilute an aliquot of this stock solution with the same solvent to achieve a final concentration appropriate for GC analysis (e.g., 10-100 µg/mL).

• An internal standard, such as ethyl nonanoate, can be added to improve quantitative accuracy.

Quantitative Performance Comparison

The selection of an analytical method is heavily influenced by its quantitative performance characteristics. The following table summarizes the typical validation parameters for the HPLC and GC methods for butyl nonanoate analysis.

Performance Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)
Linearity (R²)	> 0.998	> 0.999
Limit of Detection (LOD)	0.5 - 2.0 µg/mL	0.05 - 0.2 µg/mL
Limit of Quantitation (LOQ)	1.5 - 6.0 µg/mL	0.15 - 0.6 µg/mL
Precision (RSD%)	< 2%	< 1.5%
Accuracy (Recovery %)	98 - 102%	99 - 101%
Selectivity	Good	Excellent
Typical Run Time	10 - 15 minutes	15 - 20 minutes

Cross-Validation Workflow

A cross-validation study is crucial to ensure that different analytical methods yield equivalent and reliable results for the same analyte. The diagram below illustrates a typical workflow for the cross-validation of HPLC and GC methods for butyl nonanoate analysis.

Cross-validation workflow for HPLC and GC methods.

Conclusion

Both HPLC and GC are robust and reliable techniques for the quantitative analysis of butyl nonanoate.

GC-FID generally offers superior sensitivity with lower limits of detection and quantitation, making it the preferred method for trace-level analysis. Its high selectivity is also advantageous for complex sample matrices.

HPLC-UV provides a viable alternative, particularly when GC instrumentation is unavailable or when dealing with less volatile sample matrices where extensive sample preparation for GC might be undesirable. The run time for HPLC can also be slightly shorter.

The choice between HPLC and GC will ultimately depend on the specific requirements of the analysis, including the desired sensitivity, the complexity of the sample matrix, available instrumentation, and throughput needs. The cross-validation workflow outlined provides a systematic approach to ensure data integrity and consistency, regardless of the analytical platform employed.

References

• 1. Butyl nonan-1-oate | SIELC Technologies [sielc.com]

Comparison of different lipase enzymes for butyl nonanoate synthesis.

For Researchers, Scientists, and Drug Development Professionals

The enzymatic synthesis of esters such as butyl nonanoate (B1231133), a valuable flavor and fragrance compound, offers a green and highly selective alternative to traditional chemical methods. Lipases, as biocatalysts, function under mild conditions, minimizing byproduct formation and energy consumption. This guide provides a comparative overview of different lipase (B570770) enzymes for the synthesis of butyl nonanoate, supported by experimental data from related ester syntheses.

Performance Comparison of Lipase Biocatalysts

The selection of an appropriate lipase is critical for optimizing the synthesis of butyl nonanoate. Key performance indicators include conversion yield, reaction time, and optimal reaction conditions. While direct comparative data for butyl nonanoate is limited, studies on analogous esters like pentyl nonanoate and other butyl esters provide valuable insights into the relative performance of commonly used lipases.

Enzyme/Biocatalyst	Lipase Source	Support Matrix	Substrates	Key Findings & Performance Metrics
Novozym® 435	Candida antarctica lipase B (CALB)	Macroporous acrylic resin	Nonanoic acid and 8-methylnonanol	In a representative synthesis of 8-methylnonyl nonanoate, Novozym® 435 demonstrated high efficiency.[1] For other short-chain esters, it generally outperforms many other lipases.[1]
Lipozyme® RM IM	Rhizomucor miehei	Anionic exchange resin	Nonanoic acid and pentanol	Achieved a high yield of 88.08% for pentyl nonanoate synthesis, significantly outperforming Immobead 150 under similar conditions.[2][3][4] Optimal conditions were found to be a 1:9 Molar Ratio (acid:alcohol), 45°C, and 150 minutes reaction time.[2][4]
Immobead 150	Not specified	Not specified	Nonanoic acid and pentanol	Showed a lower percentage conversion (40.0%) for pentyl nonanoate synthesis compared to Lipozyme® RM IM (88.08%).[4]
Amano Lipase	Pseudomonas fluorescens	Not specified	Not specified	This lipase is noted for its high resistance to short-chain alcohols like methanol (B129727) and ethanol, which can often inactivate other lipases, making it a robust candidate for biodiesel production and potentially for short-chain ester synthesis.[5] It has been effectively used in the kinetic resolution of chlorohydrins.
Porcine Pancreas Lipase	Porcine Pancreas	Not specified	Butyric acid and various alcohols (C4-C11)	Demonstrated high conversion (up to 93%) for the synthesis of n-butyl butyrate (B1204436) after 24 hours.

Experimental Protocols

A detailed experimental protocol for the lipase-catalyzed synthesis of a nonanoate ester is provided below, based on the synthesis of 8-methylnonyl nonanoate using Novozym® 435. This protocol can be adapted for the synthesis of butyl nonanoate.

Enzymatic Synthesis of 8-Methylnonyl Nonanoate[1]

Materials:

• Nonanoic acid

• 8-methylnonanol

• Immobilized lipase (e.g., Novozym® 435)

• Anhydrous organic solvent (e.g., hexane (B92381) or toluene)

• Molecular sieves (optional, for water removal)

Procedure:

• Reactant Preparation: In a suitable reaction vessel, dissolve equimolar amounts of nonanoic acid and 8-methylnonanol in an anhydrous organic solvent. The concentration of reactants can be optimized for specific lipase requirements.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 5-10% (w/w) of the total substrate weight.

• Reaction Conditions: The reaction is typically conducted at a controlled temperature, ranging from 30°C to 60°C, with constant agitation (e.g., 150-200 rpm). The reaction progress can be monitored by techniques such as gas chromatography (GC) or titration of the remaining acid.

• Water Removal: To drive the equilibrium towards ester formation, by-product water can be removed by methods such as azeotropic distillation or the addition of molecular sieves to the reaction medium.

• Reaction Termination and Product Isolation: Once the desired conversion is achieved, the immobilized enzyme is separated from the reaction mixture by simple filtration. The solvent is then removed under reduced pressure.

• Purification: The crude product can be purified using techniques like column chromatography to obtain the pure ester.

Experimental Workflow

The general workflow for the enzymatic synthesis of butyl nonanoate can be visualized as a series of sequential steps, from reactant preparation to final product analysis.

Caption: Workflow for lipase-catalyzed butyl nonanoate synthesis.

Signaling Pathways and Logical Relationships

The enzymatic esterification process follows a well-established mechanism, often the Ping-Pong Bi-Bi mechanism for many lipases. This mechanism involves the formation of an acyl-enzyme intermediate.

Caption: Ping-Pong Bi-Bi mechanism for lipase esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. Item - LIPASE - CATALYZED FORMATION OF PENTYL NONANOATE USING SCREENED IMMOBILIZED LIPASE FROM Rhizomucor meihei - SciELO journals - Figshare [scielo.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. Efficient Biodiesel Production Catalyzed by Nanobioconjugate of Lipase from Pseudomonas fluorescens - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Spectroscopic Analysis of Synthetic versus Natural Butyl Nonanoate

Prepared for researchers, scientists, and professionals in drug development, this guide provides a detailed comparison of the spectral data for synthetic and natural butyl nonanoate (B1231133). The fundamental principle underlying this comparison is that the spectral properties of a pure chemical compound are identical regardless of its origin. Therefore, this analysis serves to confirm the chemical identity and purity of butyl nonanoate through a multi-technique spectroscopic approach.

Introduction

Butyl nonanoate (C₁₃H₂₆O₂) is an ester known for its fruity aroma and is used in the flavor and fragrance industry.[1] It can be produced synthetically, typically through the acid-catalyzed esterification of nonanoic acid and butanol, or sourced from natural origins.[1] For scientific and pharmaceutical applications, confirming the identity and purity of such compounds is critical. This guide outlines the expected spectral data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy for pure butyl nonanoate. Any deviation from these reference spectra would suggest the presence of impurities, which might differ based on the compound's synthetic or natural source.

Data Summary Tables

The following tables summarize the expected spectral data for pure butyl nonanoate.

Table 1: ¹H NMR Spectral Data of Butyl Nonanoate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.06	t	2H	-O-CH₂ -(CH₂)₂-CH₃
~2.28	t	2H	-C(=O)-CH₂ -(CH₂)₆-CH₃
~1.62	m	4H	-O-CH₂-CH₂ -CH₂-CH₃ & -C(=O)-CH₂-CH₂ -(CH₂)₅-CH₃
~1.29	m	10H	-(CH₂)₅-CH₃ (nonanoyl chain) & -O-(CH₂)₂-CH₂ -CH₃
~0.90	t	6H	-CH₃ (butyl chain) & -CH₃ (nonanoyl chain)

Data is predicted and compiled from typical ester spectra.

Table 2: ¹³C NMR Spectral Data of Butyl Nonanoate

Chemical Shift (ppm)	Assignment
~173.9	C =O (Ester Carbonyl)
~64.1	-O-C H₂- (Butyl Chain)
~34.4	-C H₂-C=O (Nonanoyl Chain)
~31.8	-C H₂(CH₂)₅CH₃ (Nonanoyl Chain)
~30.7	-O-CH₂-C H₂- (Butyl Chain)
~29.2	-C H₂- (Multiple on Nonanoyl Chain)
~25.0	-C H₂-CH₂-C=O (Nonanoyl Chain)
~22.6	-C H₂-CH₃ (Nonanoyl Chain)
~19.2	-O-(CH₂)₂-C H₂- (Butyl Chain)
~13.9	-C H₃ (Butyl Chain)
~13.7	-C H₃ (Nonanoyl Chain)

Source: Predicted values based on spectroscopic databases. For an example of a similar compound's spectrum, see reference[2].

Table 3: Mass Spectrometry (GC-MS) Data of Butyl Nonanoate

m/z	Relative Intensity	Proposed Fragment
214	Low	[M]⁺ (Molecular Ion)
159	High	[CH₃(CH₂)₇CO]⁺ (Acylium ion)
141	Medium	[CH₃(CH₂)₇CO - H₂O]⁺
57	High	[C₄H₉]⁺ (Butyl cation)
56	Very High	[C₄H₈]⁺ (Butene radical cation from McLafferty rearrangement)

Source: NIST Mass Spectrometry Data Center.[3][4]

Table 4: Infrared (IR) Spectroscopy Data of Butyl Nonanoate

Wavenumber (cm⁻¹)	Description of Vibration
~2950-2850	C-H stretching (alkane)
~1740	C=O stretching (ester)
~1465	C-H bending (alkane)
~1170	C-O stretching (ester)

Source: Typical values for esters.[5]

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectral data presented above.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the butyl nonanoate sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃). Transfer the solution to a 5 mm NMR tube.

• Instrumentation: A standard NMR spectrometer (e.g., 300 or 500 MHz).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 10-15 ppm.

  • Process the data using appropriate software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0 ppm.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

  • Processing is similar to ¹H NMR, with referencing to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

2. Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute the butyl nonanoate sample in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) to a concentration of approximately 1 mg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • The resulting mass spectrum of the GC peak corresponding to butyl nonanoate is compared to a reference library (e.g., NIST).

3. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For a liquid sample like butyl nonanoate, a small drop can be placed directly onto the ATR (Attenuated Total Reflectance) crystal of an FTIR spectrometer. Alternatively, a thin film can be prepared between two salt plates (e.g., NaCl).

• Instrumentation: A standard FTIR spectrometer.

• Acquisition:

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹. The spectrum is usually displayed in terms of transmittance or absorbance versus wavenumber.

Visualizations

Caption: Experimental workflow for spectral data comparison.

Caption: Logical relationship of spectral data comparison.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. 13C nmr spectrum of butanoic acid C4H8O2 CH3CH2CH2COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of butyric acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nonanoic acid, butyl ester [webbook.nist.gov]
• 5. Ester - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Volatility of Butyl Nonanoate and Other Esters

This guide provides a detailed comparison of the relative volatility of butyl nonanoate (B1231133) against a selection of other common esters. The information is intended for researchers, scientists, and professionals in drug development who require an understanding of the physicochemical properties of these compounds for formulation, processing, and analytical applications. Volatility, a critical parameter, is primarily dictated by a substance's boiling point and vapor pressure. Lower boiling points and higher vapor pressures are indicative of greater volatility.

Quantitative Comparison of Ester Volatility

The following table summarizes the key physical properties related to the volatility of butyl nonanoate and several other esters. The selected esters represent a range of molecular weights and structural complexities, providing a broad context for comparison.

Ester	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C at 760 mmHg)	Vapor Pressure (mmHg at 25°C)
Ethyl Acetate	C4H8O2	88.11	77.1[1][2]	93.2[1]
Methyl Butyrate (B1204436)	C5H10O2	102.13	102-103[3][4][5][6]	~53 (estimated from 40 mmHg at 30°C)[3][7][8]
Propyl Propanoate	C6H12O2	116.16	122-124[9][10][11]	13.9[10]
Pentyl Pentanoate	C10H20O2	172.27	206-207	Not readily available
Butyl Nonanoate	C13H26O2	214.34	270[12]	0.0214[12]
Isobutyl Nonanoate	C13H26O2	214.34	248.9[13]	0.0236[13]

As the data indicates, butyl nonanoate exhibits significantly lower volatility compared to the other esters listed, which is consistent with its higher molecular weight and longer carbon chain. The trend of decreasing volatility with increasing molecular weight is clearly observable among the straight-chain esters.

Experimental Protocols for Volatility Determination

The determination of vapor pressure is a key experimental procedure for assessing the volatility of a substance. Standardized methods are crucial for obtaining reliable and comparable data. The following protocol is based on the principles outlined in OECD Test Guideline 104 and ASTM E1194.[14][15][16][17][18][19][20]

Vapor Pressure Determination by the Static Method

This method is suitable for substances with a vapor pressure between 10 and 10^5 Pa.

1. Principle: The vapor pressure of a substance at a given temperature is measured when the substance is in thermodynamic equilibrium with its vapor phase in a closed system.

2. Apparatus:

• A constant temperature bath with a stability of ±0.2 K.

• A vacuum-tight sample vessel with a connection to a pressure measuring device.

• A pressure measuring device (e.g., manometer, pressure transducer) capable of the required accuracy for the pressure range of interest.

• A vacuum pump.

• A temperature measuring device.

3. Procedure:

• Introduce a small, degassed sample of the ester into the sample vessel.

• Connect the sample vessel to the pressure and vacuum lines.

• Evacuate the apparatus to remove air.

• Immerse the sample vessel in the constant temperature bath and allow sufficient time for thermal equilibrium to be established.

• Measure the pressure at equilibrium. This is the vapor pressure of the substance at that temperature.

• Repeat the measurement at a minimum of two other temperatures to establish the vapor pressure curve.

Visualizing the Relationship Between Molecular Structure and Volatility

The following diagram illustrates the logical relationship between the number of carbon atoms in an ester and its boiling point, which is a primary indicator of its volatility. Generally, as the number of carbon atoms increases, the intermolecular forces (van der Waals forces) become stronger, leading to a higher boiling point and consequently, lower volatility.

Caption: Ester Volatility as a Function of Carbon Number and Boiling Point.

References

• 1. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Solvent Boiling Point Chart | BRANDTECH Scientific [brandtech.com]
• 3. 丁酸甲酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Methyl Butyrate [drugfuture.com]
• 5. Methyl butyrate | C5H10O2 | CID 12180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CAS 623-42-7: Methyl butyrate | CymitQuimica [cymitquimica.com]
• 7. Methyl butyrate - Wikipedia [en.wikipedia.org]
• 8. Methyl butyrate | 623-42-7 [chemicalbook.com]
• 9. Propyl propionate | C6H12O2 | CID 7803 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Propyl propionate CAS#: 106-36-5 [m.chemicalbook.com]
• 11. Propyl propionate 0.99 Propyl propanoate [sigmaaldrich.com]
• 12. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 13. Cas 30982-03-7,ISO-BUTYL-NONANOATE | lookchem [lookchem.com]
• 14. store.astm.org [store.astm.org]
• 15. standards.iteh.ai [standards.iteh.ai]
• 16. store.astm.org [store.astm.org]
• 17. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 18. oecd.org [oecd.org]
• 19. oecd.org [oecd.org]
• 20. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google 도서 [books.google.co.kr]

Efficacy of Butyl Nonanoate as a Pheromone: A Comparative Guide to its Isomers

For Researchers, Scientists, and Drug Development Professionals

The quest for effective and specific semiochemicals is a cornerstone of modern pest management and ecological research. Butyl nonanoate (B1231133), a simple ester, and its various structural isomers present a landscape of potential insect attractants. This guide provides an objective comparison of the known pheromonal efficacy of butyl nonanoate and its isomers, supported by available experimental data. The information presented herein is intended to guide further research and development in the field of chemical ecology and pest control.

Comparative Analysis of Pheromonal Activity

Direct comparative studies on the efficacy of butyl nonanoate and its isomers as pheromones are notably scarce in publicly available literature. However, by collating data from individual studies on these compounds, a preliminary assessment can be made. The following table summarizes the known entomological activity of butyl nonanoate and several of its isomers. It is important to note that the absence of data for a particular compound does not definitively indicate a lack of efficacy, but rather a gap in current research.

Compound Name	Isomer of Butyl Nonanoate	Known Pheromonal Activity	Target Insect Species	Supporting Data Type
Butyl Nonanoate	-	Investigated for potential roles as a pheromone or attractant.[1]	Aardwolf (Proteles cristatus)[2]	Database Entry[2]
Methyl Octanoate (B1194180)	Yes	Used as a pheromone and has some activity as a bacteria inhibitor.[3]	Rhinoceros beetles[3]	Database Entry[3][4]
Ethyl 4-methyloctanoate	Yes	Major component of the aggregation pheromone.[5][6]	Coconut Rhinoceros Beetle (Oryctes rhinoceros)[5][6]	Field Trials[6]
Ethyl Heptanoate (B1214049)	Yes	Used in the flavor industry; potential for antimicrobial properties.[7][8]	Not specified	General Literature[7][8]
Propyl Hexanoate (B1226103)	Yes	Used for replicating fruit scents; found in Bothriochloa bladhii and produced by Saccharomyces cerevisiae.[9]	Not specified	General Literature[9][10]
Pentyl Pentanoate (Amyl Pentanoate)	Yes	Associated with plant defense against insects.[11]	Fall Armyworm (Spodoptera frugiperda), Colletotrichum graminicola, Cochliobolus heterostrophus[11]	Laboratory Bioassays[11]
Hexyl Butyrate	Yes	Female-produced sex pheromone component.[12][13]	Plant bugs (Miridae family), e.g., Apolygus spinolae[12][13]	Field Trapping[13]
Heptyl Propanoate	Yes	Investigated for its potential as a semiochemical for insect monitoring and management.[14]	Not specified	General Literature[14][15]
Octyl Acetate (B1210297)	Yes	Component of the female sex pheromone.[16]	Plant bug (Polymerus pekinensis)[16]	Field Trapping[16]
(E)-2-Octenyl Acetate	Yes	Sex pheromone and aggregation pheromone for nymphs.[17]	Bagrada bug (Bagrada hilaris)[17]	Electroantennography, Olfactometer Bioassays, Field Trapping[17]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are summaries of experimental protocols used to evaluate the efficacy of some of the esters discussed.

Field Trapping Bioassay for Ethyl 4-methyloctanoate

This protocol was adapted from field trials conducted on the Coconut Rhinoceros Beetle (Oryctes rhinoceros).[6]

• Objective: To assess the attractiveness of synthetic ethyl 4-methyloctanoate in a natural environment.

• Traps: Standard traps designed for rhinoceros beetles were used.

• Lures: Lures were prepared by releasing synthetic ethyl 4-methyloctanoate at a controlled rate of 10 mg/day. A control group with no attractant and a comparison group with a previously used attractant (ethyl chrysanthemate at 40 mg/day) were also established.

• Experimental Design: Traps were deployed in a randomized block design in North Sumatra, Indonesia. The number of captured insects was recorded weekly.

• Data Analysis: The mean number of insects captured per trap per week was calculated and compared between the different treatments. The sex and sexual maturity of the captured beetles were also determined.

Electroantennography (EAG) and Behavioral Bioassays for (E)-2-octenyl acetate

This protocol is based on studies with the Bagrada bug (Bagrada hilaris).[17]

• Objective: To measure the antennal response and behavioral attraction of B. hilaris to (E)-2-octenyl acetate.

• Electroantennography (EAG):

  • An antenna was excised from a live insect and mounted between two electrodes.

  • A continuous stream of charcoal-filtered and humidified air was passed over the antenna.

  • Puffs of air containing known concentrations of synthetic (E)-2-octenyl acetate were introduced into the airstream.

  • The electrical potential changes (depolarization) from the antenna were recorded and amplified.

  • The amplitude of the EAG response was measured as an indicator of olfactory detection.

• Olfactometer Bioassay:

  • A Y-tube or four-arm olfactometer was used to provide insects with a choice between different odor sources.

  • One arm of the olfactometer presented air scented with (E)-2-octenyl acetate, while the other arm(s) presented clean air (control).

  • Insects were released at the base of the olfactometer, and their choice of arm was recorded over a set period.

  • The proportion of insects choosing the treatment arm versus the control arm was analyzed to determine attraction.

Visualizing Olfactory Signaling

The detection of pheromones by insects initiates a complex signaling cascade within their olfactory receptor neurons. The following diagram illustrates a generalized workflow for such a process.

Generalized insect olfactory signaling pathway.

Conclusion

The available evidence suggests that several isomers of butyl nonanoate, particularly ethyl 4-methyloctanoate, hexyl butyrate, and octyl acetate, function as effective pheromones for specific insect species.[5][6][12][13][16] For butyl nonanoate itself and many of its other isomers, there is a significant lack of empirical data regarding their pheromonal efficacy. This highlights a critical knowledge gap and a promising area for future research. The methodologies outlined in this guide provide a framework for the systematic evaluation of these compounds as potential tools for integrated pest management and for a deeper understanding of chemical communication in insects. Further investigation, including comparative field trials and electrophysiological studies across a range of insect taxa, is necessary to fully elucidate the potential of butyl nonanoate and its isomers as semiochemicals.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. Semiochemical compound: Butyl nonanoate | C13H26O2 [pherobase.com]
• 3. Methyl octanoate [sitem.herts.ac.uk]
• 4. Semiochemical compound: Methyl octanoate | C9H18O2 [pherobase.com]
• 5. Ethyl 4-Methyloctanoate | 56196-53-3 | Insect Pheromone [benchchem.com]
• 6. [Ethyl 4-methyloctanoate, major component of male pherome in Oryctes rhinoceros (L.) (Coleoptera, Dynastidae)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethyl heptanoate - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Propyl hexanoate | C9H18O2 | CID 12293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Propyl hexanoate - Wikipedia [en.wikipedia.org]
• 11. Pentyl leaf volatiles promote insect and pathogen resistance via enhancing ketol-mediated defense responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Identification of the female-produced sex pheromone of the plant bug Apolygus spinolae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. solubilityofthings.com [solubilityofthings.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Performance of butyl nonanoate as a biofuel component versus traditional fuels.

An objective comparison of butyl nonanoate's performance as a biofuel component against traditional fossil fuels reveals its potential as a renewable alternative, particularly in blends with diesel. Butyl nonanoate (B1231133), an ester typically synthesized from nonanoic acid and butanol, exhibits properties that make it a candidate for use in compression-ignition engines.[1][2] Its performance characteristics, particularly when blended with conventional diesel, show promise in terms of combustion and emissions, though trade-offs in energy content and fuel consumption exist.

Physicochemical Properties: A Comparative Analysis

The fundamental properties of a fuel dictate its behavior during storage, injection, and combustion. Butyl nonanoate shares some characteristics with biodiesel (fatty acid methyl esters) but has its own distinct profile compared to traditional diesel and gasoline.

Property	Butyl Nonanoate	Diesel Fuel (Typical)	Gasoline (Typical)	ASTM Method
Molecular Formula	C13H26O2[3]	Approx. C12H23	Approx. C8H18	N/A
Molecular Weight ( g/mol )	214.34[3]	~170	~114	N/A
Density @ 15-25°C (g/cm³)	~0.87[1]	0.82 - 0.85	0.72 - 0.78	ASTM D1298 / D4052[4]
Kinematic Viscosity @ 40°C (mm²/s)	~3.6 (estimated for similar esters)[5]	1.9 - 4.1	~0.4 - 0.8	ASTM D445[6]
Flash Point (°C)	109.4[7]	> 52	< -40	ASTM D93[6]
Boiling Point (°C)	~240 - 270[1][7]	180 - 360	25 - 215	ASTM D1160[6]
Cetane Number	~50-60 (estimated for similar esters)[5]	40 - 55	< 15	ASTM D613[6]
Lower Heating Value (MJ/kg)	~39.2 (estimated for similar esters)[5]	~42.5	~44	N/A

Engine Performance and Emission Characteristics

Engine performance is evaluated by metrics such as brake-specific fuel consumption (BSFC) and brake thermal efficiency (BTE), while emissions are analyzed for key pollutants. Data for pure butyl nonanoate is scarce; therefore, performance data is often derived from studies of similar butyl esters or butanol-diesel blends.[8][9]

Parameter	Butyl Ester Blends (e.g., B20)	Pure Diesel	Key Observations
Brake Specific Fuel Consumption (BSFC)	Generally higher	Baseline	Biodiesel blends have lower energy density, leading to slightly higher fuel consumption for the same power output.[9][10]
Brake Thermal Efficiency (BTE)	Slightly lower or comparable	Baseline	The higher oxygen content in esters can lead to more complete combustion, partially offsetting the lower energy value.[9][11]
NOx Emissions	Can be slightly higher	Baseline	Higher oxygen content and combustion temperatures can sometimes lead to increased NOx formation, though this can be mitigated with additives or engine tuning.[11][12]
CO Emissions	Generally lower	Baseline	The presence of oxygen in the fuel molecule promotes more complete oxidation of carbon, reducing CO emissions.[8][10]
Hydrocarbon (HC) Emissions	Generally lower	Baseline	Improved combustion efficiency typically leads to a reduction in unburned hydrocarbons.[10]
Smoke/Particulate Matter (PM)	Significantly lower	Baseline	The oxygenated nature of biodiesel and the absence of aromatics lead to a significant reduction in smoke and particulate matter.[8][13]

Experimental Protocols

The data presented is derived from standardized testing procedures designed to ensure comparability and quality. The American Society for Testing and Materials (ASTM) provides the primary standards for biodiesel and petroleum fuels in the United States.[14]

Physicochemical Property Testing

• Kinematic Viscosity (ASTM D445): This test measures a fluid's resistance to flow under gravity.[6] A calibrated viscometer is submerged in a temperature-controlled bath at 40°C. The time taken for a fixed volume of fuel to flow through the capillary of the viscometer is measured. The kinematic viscosity is then calculated by multiplying this time by the viscometer's calibration constant.[4]

• Flash Point (ASTM D93): This method determines the lowest temperature at which a fuel's vapor will ignite when exposed to a flame.[6] The fuel is heated at a controlled rate in a closed cup. An ignition source is periodically directed into the cup, and the flash point is the temperature at which a flash is observed.[4]

• Cetane Number (ASTM D613): This test measures the ignition quality of a diesel fuel.[14] The fuel is tested in a standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio. The cetane number is determined by comparing the fuel's ignition delay with that of reference fuels with known cetane numbers.[14]

• Density (ASTM D1298 / D4052): This test measures the mass per unit volume of the fuel.[4] The hydrometer method (D1298) involves placing a hydrometer in a sample of the fuel at a known temperature and taking a reading. The digital densitometer method (D4052) is a more precise alternative.[15]

Engine Performance and Emissions Testing

• Engine Setup: Tests are typically conducted on a single-cylinder, four-stroke, direct-injection compression-ignition (diesel) engine coupled to a dynamometer. The dynamometer measures the engine's torque and speed to calculate brake power.[16]

• Test Procedure: The engine is first operated with a baseline fuel (e.g., pure diesel) to establish reference performance data.[10] It is then run on the test fuel (e.g., a butyl nonanoate blend) under various load conditions (e.g., 25%, 50%, 75%, 100%) at a constant speed.[10][17]

• Data Acquisition:

  • Performance: Fuel flow rate is measured to calculate Brake Specific Fuel Consumption (BSFC). Brake Thermal Efficiency (BTE) is calculated from the BSFC, engine power, and the fuel's heating value.[9]

  • Emissions: The engine's exhaust gas is continuously sampled and analyzed using a gas analyzer. This instrument measures the concentrations (in ppm or %) of key pollutants, including oxides of nitrogen (NOx), carbon monoxide (CO), unburned hydrocarbons (HC), and carbon dioxide (CO2). Smoke opacity is measured with an opacimeter.[10]

Visualization of Biofuel Comparison Workflow

The logical process for evaluating a novel biofuel like butyl nonanoate against a conventional fuel involves several distinct stages, from initial production and characterization to final performance assessment.

Caption: Workflow for Biofuel Performance Evaluation.

References

• 1. Buy Butyl nonanoate (EVT-370132) | 50623-57-9 [evitachem.com]
• 2. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 3. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Biodiesel Certification | ASTM [astm.org]
• 5. Production and Testing of Butyl and Methyl Esters as New Generation Biodiesels from Fatty Wastes of the Leather Industry [mdpi.com]
• 6. 8.4 Biodiesel Properties and Specifications | EGEE 439: Alternative Fuels from Biomass Sources [courses.ems.psu.edu]
• 7. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 8. Study on performance and emissions of a passenger-car diesel engine fueled with butanol–diesel blends [ideas.repec.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Performance and Emission Analysis of Biodiesel Blends in a Low Heat Rejection Engine with an Antioxidant Additive: An Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of antioxidant additives on engine performance and exhaust emissions of a diesel engine fueled with canola oil methyl ester–diesel blend (Journal Article) | ETDEWEB [osti.gov]
• 13. researchgate.net [researchgate.net]
• 14. Biodiesel Standards & Properties [dieselnet.com]
• 15. EN and ASTM Biodiesel Quality Specifications [intertek.com]
• 16. researchgate.net [researchgate.net]
• 17. jmee.isme.ir [jmee.isme.ir]

Safety & Regulatory Compliance

Proper Disposal of Butyl Nonanoate: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step information for the safe and compliant disposal of butyl nonanoate (B1231133).

Immediate Safety and Handling Considerations

While butyl nonanoate is not classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is crucial to handle it with care in a laboratory setting.[1] It is a combustible liquid with a flash point of approximately 109.44 °C (229.00 °F).[1] Always consult the Safety Data Sheet (SDS) for the specific formulation you are using and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. In case of a spill, absorb the material with an inert substance and place it in a suitable, closed container for disposal.

Step-by-Step Disposal Protocol

The primary determinant for the disposal of any chemical is its classification as hazardous or non-hazardous. Based on available data, butyl nonanoate is not considered a hazardous waste under federal regulations. However, state and local regulations may vary, and institutional policies must always be followed.

Step 1: Waste Determination

Before disposal, you must confirm whether your butyl nonanoate waste is considered hazardous. While generally non-hazardous, contamination with other chemicals can alter its classification. If the butyl nonanoate is mixed with any listed hazardous wastes, it must be treated as hazardous waste.

Step 2: Consult Your Institutional EHS Department

Your institution's Environmental Health and Safety (EHS) department is the ultimate authority on waste disposal procedures. They can provide specific guidance based on local regulations and facility protocols. Always contact your EHS office to confirm the appropriate disposal method.

Step 3: Waste Collection and Storage

If determined to be non-hazardous, collect the butyl nonanoate waste in a clearly labeled, sealed, and compatible container. The label should include the chemical name ("Butyl Nonanoate") and indicate that it is "Non-Hazardous Waste." Store the container in a designated waste accumulation area, away from incompatible materials.

Step 4: Disposal as Non-Hazardous Waste

For non-hazardous liquid waste, your EHS department will direct you to the appropriate disposal route. This may involve collection by a certified waste disposal company that handles non-hazardous chemical waste.[2] Due to its low water solubility, drain disposal is not recommended.[3] Do not pour liquid waste into regular trash receptacles.[4]

Step 5: Disposal of Empty Containers

Empty containers that held butyl nonanoate should be managed according to your institution's procedures for "RCRA Empty" containers. This may involve triple-rinsing the container with a suitable solvent. The rinsate must then be collected and disposed of as chemical waste. Once properly cleaned, the defaced container may be disposed of in the regular trash or recycled.

Butyl Nonanoate Properties for Disposal Consideration

The following table summarizes key quantitative data for butyl nonanoate relevant to its safe disposal.

Property	Value	Source
CAS Number	50623-57-9	[1][5][6]
Molecular Formula	C13H26O2	[5][6]
Boiling Point	~258.6 °C	[3]
Flash Point	~109.44 °C (229.00 °F)	[1]
Density	~0.869 g/cm³	[3]
Water Solubility	Low (1.130 mg/L @ 25 °C est.)	[1]
GHS Hazard Classification	Not Classified	[1]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols that generate butyl nonanoate as a waste product. The disposal procedures outlined are based on the chemical's properties and general laboratory waste guidelines.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper disposal of butyl nonanoate.

Caption: Decision workflow for butyl nonanoate disposal.

References

• 1. butyl nonanoate, 50623-57-9 [thegoodscentscompany.com]
• 2. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 3. Butyl Nonanoate|CAS 50623-57-9|Research Chemical [benchchem.com]
• 4. sfasu.edu [sfasu.edu]
• 5. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Nonanoic acid, butyl ester [webbook.nist.gov]

Personal protective equipment for handling Butyl nonanoate

For researchers, scientists, and drug development professionals, the safe and efficient handling of chemical reagents is paramount. This guide provides immediate, essential safety and logistical information for managing Butyl nonanoate (B1231133) in a laboratory setting. The following procedural guidance is designed to answer specific operational questions, ensuring user safety and procedural consistency.

Hazard Identification and Personal Protective Equipment (PPE)

While Butyl nonanoate is reported by many companies as not meeting the criteria for GHS hazard classification, it is crucial to follow standard laboratory safety protocols.[1] The following personal protective equipment is recommended to minimize exposure and ensure safety.

PPE Category	Item	Specification
Eye Protection	Safety Glasses or Goggles	Should be worn at all times to protect from splashes.
Hand Protection	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended.[2] Gloves should be inspected for integrity before each use.[2]
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect the skin and clothing from potential splashes.[2]
Respiratory Protection	Not generally required	Use in a well-ventilated area. If aerosols or mists are generated, a NIOSH-approved respirator may be necessary.[2]

Operational Plan: Safe Handling Workflow

Adherence to a standardized workflow is a critical step in minimizing the risk of exposure and cross-contamination. The diagram below outlines the key procedural steps for the safe handling of Butyl nonanoate, from initial receipt to final disposal.

Caption: Workflow for the safe handling of Butyl nonanoate.

Experimental Protocols

Storage: Store Butyl nonanoate in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep it away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Handling: Handle in a well-ventilated area.[3] Wear the appropriate personal protective equipment as detailed in the table above. Avoid contact with skin and eyes.[3] Take precautionary measures against static discharge and keep away from sources of ignition as it can be a flammable liquid.[4][5] Use non-sparking tools.[3]

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[2][4]
Skin Contact	In case of contact, immediately wash the skin with soap and plenty of water.[4][6] Remove contaminated clothing.[4] If irritation develops and persists, get medical attention.[2][6]
Inhalation	If a person breathes in large amounts of the chemical, move the exposed person to fresh air at once.[6] If breathing has stopped, perform artificial respiration.[4] Get medical attention as soon as possible.[6]
Ingestion	Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with water.[7] Seek immediate medical attention.[4]

Disposal Plan

Proper disposal of Butyl nonanoate and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused Butyl nonanoate should be treated as chemical waste.[2]

Disposal Method: Dispose of the contents and container in accordance with local, regional, and national regulations. This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[8] Do not let the product enter drains.[8] Contaminated packaging should be disposed of as unused product.[8]

Spill Management: In the event of a spill, remove all sources of ignition.[8] Absorb the spill with an inert material (e.g., sand, silica (B1680970) gel) and place it in a suitable, closed container for disposal.[5][9] Use non-sparking tools for collection.[9] Ensure the area is well-ventilated.

References

• 1. Butyl nonanoate | C13H26O2 | CID 39742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 7. Butyl Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. BUTYL LACTATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]